3-Heptanol

• CAS: 589-82-2

Core Science & Biosynthesis

3-Heptanol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of 3-Heptanol. The information is curated for professionals in research and development, with a focus on presenting clear, quantitative data and outlining standard experimental methodologies for its characterization.

Core Chemical and Physical Properties

3-Heptanol, a secondary alcohol, is a colorless liquid with a characteristic herbaceous odor.[1] It finds applications as a solvent, a flavoring agent, and as a building block in chemical synthesis.[1][2]

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of 3-Heptanol, compiled from various sources.

Property	Value	Citations
Molecular Formula	C₇H₁₆O	[1][3][4]
Molecular Weight	116.20 g/mol	[3][4][5]
Appearance	Colorless oily liquid	[1][6]
Odor	Powerful, herbaceous	[1][7]

Physical Property	Value (at standard conditions unless noted)	Citations
Density	0.821 g/mL at 20°C; 0.818 g/mL at 25°C	[2][4][7]
Boiling Point	156-162 °C at 760 mmHg; 66 °C at 20 mmHg	[2][3][4][8]
Melting Point	-70 °C	[4][9]
Refractive Index	n20/D 1.421 - 1.422	[2][4][8]
Flash Point	54.4 - 60 °C (closed cup)	[2][3]
Solubility in Water	3.984 g/L at 25°C; Generally described as insoluble or slightly soluble in water.	[1][5][9]
Solubility in Organic Solvents	Soluble in alcohol and ether.	[1][5]
Vapor Pressure	1.0 ± 0.6 mmHg at 25°C	[3]

Experimental Protocols

The following sections detail standardized experimental methodologies for the determination of the key physical and spectroscopic properties of 3-Heptanol.

Determination of Physical Properties

A logical workflow for the physical and chemical characterization of a liquid sample like 3-Heptanol is presented below.

Workflow for the characterization of 3-Heptanol.

1. Boiling Point Determination (Thiele Tube Method)

The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

• Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube, heating source, and paraffin (B1166041) oil.

• Procedure:

  • Fill the small test tube with a few milliliters of 3-Heptanol.

  • Place the capillary tube, sealed end up, into the test tube.

  • Attach the test tube to the thermometer and immerse it in the Thiele tube containing paraffin oil.

  • Gently heat the side arm of the Thiele tube.

  • Observe for a continuous stream of bubbles emerging from the open end of the capillary tube.

  • Remove the heat and record the temperature at which the liquid begins to enter the capillary tube. This temperature is the boiling point.[2][8]

2. Density Measurement

Density is the mass per unit volume of a substance.

• Apparatus: Graduated cylinder, electronic balance.

• Procedure:

  • Measure and record the mass of a clean, dry graduated cylinder.

  • Add a known volume of 3-Heptanol to the graduated cylinder and record the volume.

  • Measure and record the total mass of the graduated cylinder and the 3-Heptanol.

  • Calculate the mass of the 3-Heptanol by subtracting the mass of the empty graduated cylinder.

  • Calculate the density by dividing the mass of the 3-Heptanol by its volume.[6][10]

3. Solubility Determination

Solubility is the ability of a solute to dissolve in a solvent.

• Apparatus: Test tubes, graduated cylinder, spatula, balance.

• Procedure for Solubility in Water:

  • Add a measured volume (e.g., 1 mL) of distilled water to a test tube.

  • Add a small, known amount (e.g., 0.1 g) of 3-Heptanol to the test tube.

  • Vigorously shake the test tube and observe if the 3-Heptanol dissolves completely.

  • Continue adding small, known increments of 3-Heptanol until it no longer dissolves to determine the saturation point.[1][11]

• Procedure for Solubility in Organic Solvents:

  • Repeat the above procedure using organic solvents such as ethanol (B145695) and diethyl ether.

Spectroscopic Analysis

The structural elucidation of 3-Heptanol is achieved through various spectroscopic techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

• Sample Preparation: Dissolve 5-25 mg of 3-Heptanol in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Ensure the solution is free of any solid particles by filtering it through a pipette with a cotton or glass wool plug.[12]

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • The chemical shifts, integration, and splitting patterns of the proton signals will help identify the different types of protons and their neighboring environments.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • The number of signals indicates the number of unique carbon environments in the molecule.[3]

2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• Sample Preparation (Neat Liquid):

  • Place one to two drops of pure 3-Heptanol onto the surface of a salt plate (e.g., NaCl or KBr).

  • Place a second salt plate on top to create a thin liquid film between the plates.[7][13]

• Data Acquisition:

  • Place the "sandwich" in the sample holder of the IR spectrometer and acquire the spectrum.

  • The spectrum will show characteristic absorption bands for the O-H stretch of the alcohol group (broad peak around 3300 cm⁻¹) and C-H stretches of the alkyl chain (around 2850-3000 cm⁻¹).

3. Mass Spectrometry (MS)

Mass spectrometry determines the molecular weight and fragmentation pattern of a molecule.

• Methodology (Electron Ionization - EI):

  • A small sample of 3-Heptanol is introduced into the mass spectrometer, where it is vaporized.

  • The vaporized molecules are bombarded with a high-energy electron beam, causing ionization and fragmentation.

  • The resulting positively charged ions are accelerated and separated based on their mass-to-charge (m/z) ratio by a magnetic field.

  • A detector records the abundance of each ion.[14][15]

• Data Interpretation:

  • The peak with the highest m/z value typically corresponds to the molecular ion (M⁺), providing the molecular weight.

  • The fragmentation pattern provides structural information.

Safety and Handling

3-Heptanol is a flammable liquid and is harmful if swallowed.[2][10] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this chemical.[2] Work should be conducted in a well-ventilated area, away from open flames and sources of ignition.[10]

This guide provides a foundational understanding of the key chemical and physical properties of 3-Heptanol and the standard experimental procedures for their determination. For more specific applications or advanced analytical techniques, further consultation of specialized literature is recommended.

References

• 1. education.com [education.com]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. benchchem.com [benchchem.com]
• 4. phillysim.org [phillysim.org]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. wjec.co.uk [wjec.co.uk]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 12. NMR Sample Preparation [nmr.chem.umn.edu]
• 13. webassign.net [webassign.net]
• 14. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 15. chem.libretexts.org [chem.libretexts.org]

Characterization of (R/S)-3-Heptanol Stereoisomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of the stereoisomers of 3-Heptanol, a chiral secondary alcohol. Due to the stereospecific interactions often observed in biological systems, the ability to synthesize, separate, and characterize the individual enantiomers, (R)-3-Heptanol and (S)-3-Heptanol, is of significant importance in fields ranging from pheromone research to pharmaceutical development. This document outlines the key physical and spectroscopic properties, details experimental protocols for their synthesis and separation, and provides a framework for their comprehensive analysis.

Physicochemical and Spectroscopic Properties

A critical aspect of stereoisomer characterization is the determination of their distinct physicochemical and spectroscopic properties. While many properties of enantiomers are identical, they exhibit differences in their interaction with plane-polarized light. The following tables summarize the available quantitative data for the racemic mixture and individual enantiomers of 3-Heptanol.

Table 1: General Physicochemical Properties of 3-Heptanol

Property	Value	Reference
Molecular Formula	C₇H₁₆O	--INVALID-LINK--
Molecular Weight	116.20 g/mol	--INVALID-LINK--
Boiling Point	156-158 °C (at 760 mmHg)	--INVALID-LINK--
Density	0.818 g/mL at 25 °C	--INVALID-LINK--
Refractive Index (n20/D)	1.421	--INVALID-LINK--

Table 2: Stereoisomer-Specific Properties of 3-Heptanol

Property	(R)-3-Heptanol	(S)-3-Heptanol
Optical Rotation
Specific Rotation [α]	Not available in search results	Not available in search results
Odor	Earthy, mushroom	Lavender, medicinal[1]

Experimental Protocols

The synthesis and separation of individual enantiomers are fundamental to their characterization. The following sections detail generalized yet comprehensive protocols for these procedures.

Enantioselective Synthesis

The asymmetric synthesis of a single enantiomer of 3-Heptanol can be achieved through the stereoselective reduction of 3-heptanone (B90015). One common and effective method involves the use of a chiral catalyst, such as a Corey-Bakshi-Shibata (CBS) catalyst.

Protocol: Asymmetric Reduction of 3-Heptanone using a CBS Catalyst

• Preparation: A flame-dried Schlenk flask is charged with the (R)- or (S)-CBS catalyst (typically 5-10 mol%) under an inert atmosphere (e.g., argon).

• Complex Formation: Anhydrous toluene (B28343) is added, and the solution is cooled to 0 °C. Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂) (1.0 M in toluene, 1.0 equivalent) is added slowly, and the mixture is stirred for 15 minutes to form the chiral complex.

• Reduction: The reaction mixture is cooled to a lower temperature (e.g., -30 °C). A solution of 3-heptanone (1.0 equivalent) in anhydrous toluene is then added dropwise.

• Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Upon completion, the reaction is carefully quenched by the slow addition of methanol.

• Workup: The mixture is allowed to warm to room temperature, and the solvent is removed under reduced pressure. The residue is then subjected to an aqueous workup, typically involving extraction with an organic solvent (e.g., diethyl ether or ethyl acetate) and washing with brine.

• Purification: The crude product is purified by silica (B1680970) gel chromatography to yield the enantiomerically enriched 3-Heptanol.

• Enantiomeric Excess Determination: The enantiomeric excess (ee) of the product is determined using chiral gas chromatography or chiral high-performance liquid chromatography (HPLC).

Chiral Separation of Racemic 3-Heptanol

For the separation of a racemic mixture of 3-Heptanol, chiral chromatography is the method of choice. Both gas chromatography (GC) and high-performance liquid chromatography (HPLC) can be employed, often requiring derivatization of the alcohol to enhance separation.

Protocol: Chiral Gas Chromatography (GC) Separation

• Derivatization (Acetylation): To improve volatility and chiral recognition, the hydroxyl group of 3-Heptanol is often derivatized, for example, by acetylation to form 3-heptyl acetate. This can be achieved by reacting the racemic 3-Heptanol with acetic anhydride (B1165640) in the presence of a catalyst like iodine.[2]

• Instrumentation: A gas chromatograph equipped with a chiral capillary column is used. A common choice for chiral separations of alcohols and their derivatives is a column coated with a modified cyclodextrin, such as CP Chirasil-DEX CB.[2]

• GC Conditions:

  • Injector Temperature: Typically set around 250 °C.

  • Oven Temperature Program: An initial temperature of around 60-80 °C, held for a few minutes, followed by a ramp to a higher temperature (e.g., 150-180 °C) at a rate of 2-5 °C/min. The optimal temperature program needs to be determined empirically.

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

  • Detector: Flame ionization detector (FID) is commonly used.

• Data Analysis: The retention times of the two enantiomers will differ, allowing for their separation and quantification. The peak areas can be used to determine the enantiomeric ratio.

Protocol: Chiral High-Performance Liquid Chromatography (HPLC) Separation

• Column Selection: The choice of a chiral stationary phase (CSP) is crucial. Polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD) are often effective for separating a wide range of chiral compounds, including alcohols.[3]

• Mobile Phase: A normal-phase mobile phase, typically a mixture of hexane (B92381) or heptane (B126788) with a polar modifier like isopropanol (B130326) or ethanol, is commonly used. The exact ratio of the solvents needs to be optimized to achieve baseline separation. For acidic compounds, the addition of a small amount of an acidic modifier like trifluoroacetic acid (TFA) may be necessary, while for basic compounds, an amine modifier like diethylamine (B46881) (DEA) can be beneficial.[3]

• Instrumentation: A standard HPLC system with a UV detector is typically used. If the analyte lacks a chromophore, a refractive index (RI) detector or a chiral detector (e.g., a polarimeter) can be employed.

• Sample Preparation: The racemic 3-Heptanol is dissolved in the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: Typically 0.5-1.5 mL/min.

  • Column Temperature: Usually maintained at a constant temperature (e.g., 25 °C) to ensure reproducibility.

  • Detection: Wavelength for UV detection will depend on the derivatization agent if used.

• Data Analysis: The two enantiomers will elute at different retention times, allowing for their separation and quantification.

Spectroscopic Characterization

Spectroscopic methods are essential for confirming the chemical identity and structure of the 3-Heptanol enantiomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (Proton NMR): Provides information about the number and types of hydrogen atoms in the molecule. The spectra of (R)- and (S)-3-Heptanol are identical in an achiral solvent.

• ¹³C NMR (Carbon-13 NMR): Shows the number of different carbon environments. As with ¹H NMR, the spectra of the two enantiomers are identical in an achiral solvent.

Table 3: Predicted ¹³C NMR Chemical Shifts for 3-Heptanol

Carbon Atom	Predicted Chemical Shift (ppm)
C1	~14
C2	~23
C3	~73
C4	~39
C5	~28
C6	~23
C7	~14

Note: Actual chemical shifts may vary depending on the solvent and other experimental conditions.

To distinguish between enantiomers using NMR, a chiral solvating agent or a chiral derivatizing agent must be used to create diastereomeric environments that will result in different chemical shifts for the corresponding nuclei of the two enantiomers.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectra of (R)- and (S)-3-Heptanol are identical. The key characteristic absorption band for 3-Heptanol is a broad peak in the region of 3200-3600 cm⁻¹, corresponding to the O-H stretching vibration of the alcohol group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The mass spectra of (R)- and (S)-3-Heptanol are identical. The molecular ion peak [M]⁺ would be observed at m/z = 116.

Logical Workflows and Diagrams

The following diagrams, generated using the DOT language, illustrate the key experimental workflows for the characterization of (R/S)-3-Heptanol stereoisomers.

Caption: Workflow for the enantioselective synthesis of 3-Heptanol.

Caption: Workflow for the chiral separation of racemic 3-Heptanol.

Signaling Pathways

Currently, there is no specific information available in the reviewed scientific literature detailing the involvement of (R)- or (S)-3-Heptanol in any defined biological signaling pathways. While structurally similar compounds, such as 4-methyl-3-heptanol, are known insect pheromones, the biological activity of 3-Heptanol enantiomers remains an area for further investigation.

Conclusion

The comprehensive characterization of (R/S)-3-Heptanol stereoisomers requires a combination of enantioselective synthesis or chiral separation, followed by rigorous spectroscopic and physicochemical analysis. While foundational protocols and general properties are established, a notable gap exists in the public domain regarding specific quantitative data for the individual enantiomers, particularly their optical rotation. The methodologies and workflows presented in this guide provide a robust framework for researchers to pursue the detailed characterization of these chiral molecules, which is essential for advancing their application in various scientific and industrial domains. Further research into the biological activities of the individual stereoisomers is warranted to explore their potential roles in chemical signaling and drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

3-Heptanol (CAS 589-82-2): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Heptanol, identified by the CAS number 589-82-2, is a secondary aliphatic alcohol.[1] Its chemical structure consists of a seven-carbon chain with a hydroxyl (-OH) group located on the third carbon atom.[1][2] This colorless, oily liquid possesses a powerful, herbaceous odor and a pungent, slightly bitter taste.[3][4][5] 3-Heptanol is utilized as a flavoring agent, a fragrance ingredient, and a building block in the synthesis of other organic compounds.[2][3] It is also a known biotransformation product of n-heptane.[4] This technical guide provides an in-depth overview of 3-Heptanol, covering its chemical and physical properties, safety information, spectroscopic data, synthesis, and common reactions.

Chemical and Physical Properties

The chemical and physical properties of 3-Heptanol are summarized in the table below. These properties are crucial for its handling, application, and in the design of chemical reactions.

Property	Value	References
Molecular Formula	C₇H₁₆O	[2][6]
Molecular Weight	116.20 g/mol	[7][8]
Appearance	Colorless, clear oily liquid	[2][3]
Odor	Powerful, herbaceous	[3][4][5]
Boiling Point	157 °C (at 760 mmHg); 66 °C (at 20 mmHg)	[4][9]
Melting Point	-70 °C	[5]
Density	0.821 g/mL at 20 °C; 0.818 g/mL at 25 °C	[1][4]
Refractive Index	1.421 at 20 °C	[4][7]
Flash Point	60 °C (140 °F) - closed cup	[7]
Solubility	Limited solubility in water; soluble in organic solvents like ethanol (B145695) and ether.	[1][2]

Safety and Handling

3-Heptanol is classified as a flammable liquid and is harmful if swallowed.[7] Appropriate personal protective equipment (PPE), including eye shields, face shields, and gloves, should be worn when handling this chemical.[10] It should be stored in a well-ventilated place, away from sources of ignition.[10]

GHS Hazard Information:

Pictograms
Signal Word	Warning
Hazard Statements	H226: Flammable liquid and vapor.H302: Harmful if swallowed.
Precautionary Statements	P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

Data sourced from Sigma-Aldrich.[7]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 3-Heptanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

¹H NMR: The proton NMR spectrum of 3-Heptanol will show distinct signals for the different types of protons in the molecule. The proton attached to the carbon bearing the hydroxyl group (CH-OH) is expected to appear in the range of 3.4-4.5 ppm.[11]

¹³C NMR: The carbon NMR spectrum provides information about the different carbon environments. The carbon atom bonded to the hydroxyl group is deshielded and typically absorbs in the range of 50-80 ppm.[11]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 3-Heptanol exhibits a characteristic broad absorption band for the O-H stretching vibration in the region of 3300-3600 cm⁻¹.[11] A strong C-O stretching absorption is also observed near 1050 cm⁻¹.[11]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The electron ionization mass spectrum of 3-Heptanol shows a molecular ion peak (M+) corresponding to its molecular weight.

Synthesis and Reactions

Synthesis of 3-Heptanol

A common laboratory synthesis of 3-Heptanol involves the Grignard reaction, followed by oxidation.[12][13] This two-step sequence is a versatile method for preparing secondary alcohols.

Experimental Protocol: Synthesis of 3-Heptanol via Grignard Reaction

This protocol is adapted from a published laboratory procedure.[12]

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and magnetic stirrer, magnesium turnings are placed. A solution of 2-bromopentane (B28208) in anhydrous diethyl ether is added dropwise to initiate the formation of the Grignard reagent (pentylmagnesium bromide).

• Reaction with Aldehyde: After the formation of the Grignard reagent is complete, a solution of propanal in anhydrous diethyl ether is added dropwise to the reaction mixture while maintaining a controlled temperature.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield crude 3-Heptanol.

• Purification: The crude product can be purified by distillation.

Synthesis of 3-Heptanol via Grignard Reaction.

Typical Reactions of 3-Heptanol

As a secondary alcohol, 3-Heptanol can undergo several characteristic reactions, including oxidation and esterification.[2][14]

Oxidation to 3-Heptanone

The oxidation of 3-Heptanol yields the corresponding ketone, 3-Heptanone.[15] This is a common transformation for secondary alcohols.

Experimental Protocol: Oxidation of 3-Heptanol

This protocol describes a general procedure for the oxidation of a secondary alcohol.[15]

• Preparation: A solution of 3-Heptanol in a suitable solvent (e.g., dichloromethane) is prepared in a round-bottom flask.

• Addition of Oxidizing Agent: An oxidizing agent, such as pyridinium (B92312) chlorochromate (PCC) or a Swern oxidation system, is added to the solution at a controlled temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, the reaction mixture is worked up to remove the oxidant and byproducts. The resulting 3-Heptanone is then purified, typically by distillation or column chromatography.

Oxidation of 3-Heptanol to 3-Heptanone.

Applications

3-Heptanol has a variety of applications in different fields:

• Flavor and Fragrance: It is used as a flavoring agent in foods and as a fragrance ingredient in perfumes and cosmetics due to its herbal and fruity aroma.[1][3] The FDA has approved its use as a synthetic flavoring substance.[3][8]

• Chemical Synthesis: It serves as a building block for the synthesis of other organic compounds.[4] For example, it can be used to prepare substituted pyrimidine (B1678525) derivatives and other complex molecules.[4]

• Solvent: 3-Heptanol can be used as a solvent in various applications, including the formation of microenvironments around single-walled carbon nanotubes.[4]

• Industrial Applications: It finds use as a flotation frother and as a solvent and diluent in organic coatings.[5]

Conclusion

3-Heptanol (CAS 589-82-2) is a versatile secondary alcohol with a range of applications in the flavor, fragrance, and chemical industries. A thorough understanding of its chemical and physical properties, safety precautions, and reactivity is essential for its effective and safe use in research and development. The spectroscopic data and synthetic protocols provided in this guide serve as a valuable resource for scientists and professionals working with this compound.

References

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• 3. 3-heptanol, 589-82-2 [thegoodscentscompany.com]
• 4. 3-HEPTANOL | 589-82-2 [chemicalbook.com]
• 5. 3-HEPTANOL CAS#: 589-82-2 [m.chemicalbook.com]
• 6. chemsynthesis.com [chemsynthesis.com]
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• 10. fishersci.com [fishersci.com]
• 11. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
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• 13. pubs.acs.org [pubs.acs.org]
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• 15. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Structural Formula and Bonding Angles of Heptan-3-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structural characteristics of heptan-3-ol, a secondary alcohol with significance in various chemical and pharmaceutical contexts. The document details its structural formula and the spatial arrangement of its atoms, supported by quantitative data on its bonding angles.

Structural Formula of Heptan-3-ol

Heptan-3-ol is an organic compound with the chemical formula C₇H₁₆O.[1][2] Its structure consists of a seven-carbon heptane (B126788) chain with a hydroxyl (-OH) group attached to the third carbon atom.[3] This positioning of the hydroxyl group classifies it as a secondary alcohol, as the carbon atom bonded to the -OH group is also bonded to two other carbon atoms.[4] The IUPAC name for this compound is heptan-3-ol.[3]

The presence of the hydroxyl group on the third carbon atom creates a chiral center, meaning that heptan-3-ol can exist as two different stereoisomers: (R)-heptan-3-ol and (S)-heptan-3-ol.[1][5][6]

The structural formula can be represented in several ways:

• Condensed Formula: CH₃CH₂CH(OH)CH₂CH₂CH₂CH₃[2]

• Skeletal Structure: A zig-zag line of six connected vertices representing the carbon chain, with another line segment extending from the third carbon to an "OH" group.

Molecular Geometry and Bonding Angles

The molecular geometry of heptan-3-ol is dictated by the hybridization of its constituent atoms. The carbon atoms in the alkane chain are all sp³ hybridized, leading to a tetrahedral geometry around each carbon. The oxygen atom in the hydroxyl group is also sp³ hybridized.[4]

The bonding angles within the molecule are influenced by this hybridization and the presence of lone pairs of electrons on the oxygen atom.

• H-C-H and C-C-C Bond Angles: The bond angles around the sp³ hybridized carbon atoms in the heptane chain are approximately the ideal tetrahedral angle of 109.5°.[7]

• C-O-H Bond Angle: The C-O-H bond angle is slightly less than the ideal tetrahedral angle of 109.5°. This compression is due to the repulsive forces exerted by the two lone pairs of electrons on the oxygen atom, which are more diffuse and exert greater repulsion than the bonding pairs.[8][9] For secondary alcohols, this angle is typically around 104.5° to 105.4°.[7][10]

Quantitative Data Summary

The following table summarizes the key structural and bonding parameters for heptan-3-ol.

Parameter	Value	Reference
Chemical Formula	C₇H₁₆O	[1][2]
Molar Mass	116.20 g/mol	[3]
IUPAC Name	Heptan-3-ol	[3]
C-C-C Bond Angle	Approximately 109.5°	General value for sp³ hybridized carbons.[7]
H-C-H Bond Angle	Approximately 109.5°	General value for sp³ hybridized carbons.[7]
C-O-H Bond Angle	Approximately 104.5°	Based on typical values for secondary alcohols.[7]
Hybridization of Carbons	sp³
Hybridization of Oxygen	sp³	[4]

Visual Representation

The following diagram illustrates the structural formula of heptan-3-ol.

Caption: Skeletal and condensed representation of the heptan-3-ol molecule.

This document is intended for informational purposes for a technical audience. While the data presented is based on established chemical principles and available literature, specific experimental values for heptan-3-ol may vary.

References

• 1. 3-Heptanol - Wikipedia [en.wikipedia.org]
• 2. 3-Heptanol [webbook.nist.gov]
• 3. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Alcohol - Organic Compounds, Structure, Classification | Britannica [britannica.com]
• 5. (3R)-heptan-3-ol | C7H16O | CID 6993462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (3S)-heptan-3-ol | C7H16O | CID 6998928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemrevise.org [chemrevise.org]
• 8. The C-O-H bond angle in alcohol is [infinitylearn.com]
• 9. Why is the `C-O-H` bond angle in alcohols slightly less than the tetrahedral angle whereas the C-O-C bond angle in ether is slightly greater? [allen.in]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

An In-depth Technical Guide to 3-Heptanol (C₇H₁₆O)

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Heptanol, a secondary alcohol with significant applications in chemical synthesis and research. This document details its chemical and physical properties, synthesis protocols, and its role as a versatile building block in the development of novel chemical entities.

Core Properties of 3-Heptanol

3-Heptanol, also known as ethyl n-butyl carbinol, is an organic compound with the chemical formula C₇H₁₆O.[1][2] It is a secondary alcohol where the hydroxyl group is attached to the third carbon atom of a heptane (B126788) chain.[2] This structure imparts specific solubility and reactivity characteristics that are leveraged in various scientific applications. Heptan-3-ol is recognized as a plant metabolite and is a biotransformation product of n-heptane.[2]

The fundamental physicochemical properties of 3-Heptanol are summarized in the table below for quick reference and comparison.

Property	Value	Units	Source(s)
Molecular Formula	C₇H₁₆O	-	[1][2][3]
Molecular Weight	116.20	g/mol	[2]
IUPAC Name	Heptan-3-ol	-	[2]
CAS Number	589-82-2	-	[1]
Density	0.818	g/mL at 25 °C	[4]
Boiling Point	156.7	°C at 760 mmHg	[3]
Melting Point	-70	°C	[4]
Flash Point	54.4	°C	[3]
Water Solubility	3.984	g/L at 25 °C	[4]
LogP (Octanol/Water)	2.29	-	[3][4]
Refractive Index	1.421	n20/D	[4]

Synthesis of 3-Heptanol: Experimental Protocol

3-Heptanol can be effectively synthesized through the catalytic hydrogenation of 3-heptanone (B90015) (ethyl n-butyl ketone).[4] A common and reliable method for this transformation involves the use of a reducing agent such as sodium borohydride (B1222165) (NaBH₄) in an alcoholic solvent.

Objective: To synthesize 3-Heptanol by the reduction of 3-Heptanone.

Materials:

• 3-Heptanone (1-equivalent)

• Methanol (or Ethanol)

• Sodium borohydride (NaBH₄, 1.1 equivalents)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-heptanone in methanol. Place the flask in an ice bath and allow the solution to cool to 0-5 °C with gentle stirring.

• Addition of Reducing Agent: Slowly add sodium borohydride to the cooled solution in small portions. Maintain the temperature below 10 °C during the addition to control the exothermic reaction.

• Reaction Progression: After the complete addition of NaBH₄, allow the mixture to stir in the ice bath for an additional 30 minutes, followed by stirring at room temperature for 1-2 hours. The reaction progress can be monitored using Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask again in an ice bath. Carefully quench the reaction by the slow, dropwise addition of 1 M HCl to neutralize the excess NaBH₄ and decompose the borate (B1201080) ester complex. Continue addition until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Add deionized water and diethyl ether. Shake the funnel vigorously, venting frequently. Allow the layers to separate and collect the organic layer. Perform two additional extractions of the aqueous layer with diethyl ether to maximize product recovery.

• Washing and Drying: Combine the organic extracts and wash them sequentially with deionized water and then a saturated brine solution. Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal and Purification: Filter off the drying agent and remove the diethyl ether using a rotary evaporator. The resulting crude 3-Heptanol can be purified further by distillation under reduced pressure to yield the final product.

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-Heptanol from 3-Heptanone.

Caption: Workflow for the synthesis of 3-Heptanol via reduction of 3-Heptanone.

Applications in Research and Drug Development

The utility of 3-Heptanol in a professional research context is multifaceted, extending from its role as a solvent to its use as a key synthetic intermediate.

• Synthetic Building Block: 3-Heptanol serves as a precursor in the synthesis of more complex molecules. It has been utilized as a building block for creating derivatives of cyclohexanecarboxylic acid and 4-(3-adamantan-1-yl-ureido)-butyric acid, which have been investigated as inhibitors of soluble epoxide hydrolase (sEH).[4] It is also used to prepare substituted pyrimidine (B1678525) derivatives designed to target the C1 domain of protein kinase Cα (PKCα), demonstrating its relevance in designing targeted therapeutic agents.[4]

• Specialty Solvent: Due to its specific polarity and structure, 3-Heptanol can be employed as a solvent to create nonpolar microenvironments around nanomaterials, such as single-walled carbon nanotubes, for studying their photophysical properties.[4]

• Flavor and Fragrance Industry: 3-Heptanol is approved for use as a flavoring agent in food products.[2][4] It is characterized by a powerful, herbaceous odor.[4]

The role of alcohols is critical in drug discovery for modulating properties like lipophilicity and solubility. While 3-Heptanol is a secondary alcohol, the broader class of alcohols is frequently used by medicinal chemists to optimize the pharmacokinetic profiles of drug candidates.[5] The use of high-purity chemical reagents like 3-Heptanol is essential to ensure the efficacy, safety, and reproducibility of these synthetic processes in drug development.[6]

Safety and Handling

3-Heptanol is classified as a flammable liquid and vapor and is harmful if swallowed.[7][8] Adherence to standard laboratory safety protocols is mandatory when handling this chemical.

• GHS Classification: Flammable liquids (Category 3), Acute oral toxicity (Category 4).[7]

• Handling: Use in a well-ventilated area. Keep away from heat, sparks, open flames, and other ignition sources.[7] Ground and bond containers when transferring material and use non-sparking tools.[7][9] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[7]

• First Aid: In case of skin contact, rinse with water.[8] If ingested, rinse the mouth and seek medical attention.[7][8] If inhaled, move to fresh air.[8] In case of eye contact, rinse immediately with plenty of water.[7]

Always consult the material safety data sheet (MSDS) for the most current and detailed safety information before use.[7][8]

References

• 1. 3-Heptanol [webbook.nist.gov]
• 2. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Heptanol | CAS#:589-82-2 | Chemsrc [chemsrc.com]
• 4. 3-HEPTANOL | 589-82-2 [chemicalbook.com]
• 5. Tertiary Alcohol: Reaping the Benefits but Minimizing the Drawbacks of Hydroxy Groups in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apolloscientific.co.uk [apolloscientific.co.uk]
• 7. fishersci.com [fishersci.com]
• 8. echemi.com [echemi.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. fishersci.com [fishersci.com]

Spectral Analysis of 3-Heptanol: An In-depth Technical Guide for Identification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral analysis of 3-Heptanol, a secondary alcohol with the molecular formula C₇H₁₆O.[1][2] The identification and characterization of such molecules are fundamental in research and development, particularly within the pharmaceutical and chemical industries. This document outlines the key spectroscopic techniques—Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), and Infrared (IR) Spectroscopy—used for the structural elucidation of 3-Heptanol. Detailed experimental protocols, tabulated spectral data, and a logical workflow diagram are presented to facilitate accurate and efficient identification.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. For alcohols like 3-Heptanol, electron ionization (EI) is a common method that leads to characteristic fragmentation patterns, primarily α-cleavage and dehydration.[3][4][5] The molecular weight of 3-Heptanol is 116.20 g/mol .[1][6]

Key Fragmentation Patterns for 3-Heptanol:

• α-Cleavage: This is the most characteristic fragmentation for alcohols, involving the breaking of the bond adjacent to the carbon bearing the hydroxyl group.[3] For 3-Heptanol, this can result in two primary resonance-stabilized cations.

• Dehydration (Loss of Water): The elimination of a water molecule (M-18) from the molecular ion can also occur, though the resulting peak may be weak.[3][4]

Table 1: Mass Spectrometry Data for 3-Heptanol

Fragmentation Process	Resulting Ion Structure	Predicted m/z	Key Diagnostic Peaks
Molecular Ion	[CH₃(CH₂)₃CH(OH)CH₂CH₃]⁺	116	Often weak or absent in alcohols[3]
α-Cleavage (loss of C₄H₉)	[CH(OH)CH₂CH₃]⁺	73	Major fragment
α-Cleavage (loss of C₂H₅)	[CH₃(CH₂)₃CH(OH)]⁺	87	Major fragment
Dehydration	[C₇H₁₄]⁺	98	Loss of H₂O (M-18)
Further Fragmentation	Various smaller fragments	e.g., 41, 43, 55	-

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for determining the carbon-hydrogen framework of an organic molecule.

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides information about the different carbon environments in a molecule.[7] 3-Heptanol has seven distinct carbon atoms, and therefore, its ¹³C NMR spectrum is expected to show seven unique signals.[8]

Table 2: ¹³C NMR Spectral Data for 3-Heptanol

Carbon Atom	Chemical Shift (δ) in ppm	Description
C1	~14.1	Methyl group (CH₃) of the butyl chain
C2	~23.0	Methylene group (CH₂) adjacent to C1
C3	~73.5	Carbon bearing the hydroxyl group (CH-OH)
C4	~39.2	Methylene group (CH₂) adjacent to C3
C5	~28.0	Methylene group (CH₂) adjacent to C4
C6	~29.8	Methylene group (CH₂) of the ethyl group
C7	~10.0	Methyl group (CH₃) of the ethyl group

Note: Chemical shifts are approximate and can vary based on the solvent and experimental conditions.

¹H NMR Spectroscopy

¹H NMR spectroscopy provides details about the proton environments, including their connectivity through spin-spin splitting.

Table 3: ¹H NMR Spectral Data for 3-Heptanol

Proton(s)	Chemical Shift (δ) in ppm	Multiplicity	Coupling with
-OH	Variable (typically 1-5)	Singlet (broad)	-
H3 (CH-OH)	~3.5	Multiplet	H2, H4
H1 (CH₃)	~0.9	Triplet	H2
H7 (CH₃)	~0.9	Triplet	H6
H2, H4, H5, H6 (CH₂)	~1.2-1.5	Multiplet	Adjacent protons

Note: The -OH proton signal can be broad and its chemical shift is highly dependent on concentration and solvent. Its presence can be confirmed by a "D₂O shake," which results in the disappearance of the -OH peak.[9][10]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[7] For 3-Heptanol, the key absorptions are from the hydroxyl (O-H) and carbon-oxygen (C-O) bonds.

Table 4: Infrared (IR) Spectroscopy Data for 3-Heptanol

Functional Group	Vibrational Mode	Characteristic Absorption Range (cm⁻¹)	Appearance
Alcohol (-OH)	O-H stretch	3200-3500[11]	Strong, broad[11][12]
Alkyl (C-H)	C-H stretch	2850-2960[13]	Strong, sharp
Alcohol (C-O)	C-O stretch	1050-1260[11]	Strong

Experimental Protocols

The following are generalized protocols for the spectral analysis of 3-Heptanol.

Mass Spectrometry (Electron Ionization - EI)

• Sample Preparation: Dissolve a small amount of 3-Heptanol in a volatile organic solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of approximately 1 mg/mL. Further dilute this solution to the low µg/mL or high ng/mL range.[14]

• Instrumentation: Utilize a mass spectrometer equipped with an electron ionization source.

• Acquisition: Introduce the sample into the instrument. The standard EI energy is 70 eV.

• Analysis: The mass analyzer separates the resulting ions based on their m/z ratio, and a detector records their abundance. Analyze the resulting mass spectrum for the molecular ion and characteristic fragment ions.[7]

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of 3-Heptanol in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.[7] Tetramethylsilane (TMS) is typically added as an internal standard.[10]

• Instrumentation: Acquire the spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).[7]

• ¹H NMR Acquisition: Obtain a standard one-dimensional proton spectrum. Typical parameters include a spectral width of 10-15 ppm and a relaxation delay of 1-2 seconds.[7] For confirmation of the -OH peak, a D₂O exchange experiment can be performed.[9]

• ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C spectrum. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to differentiate between CH, CH₂, and CH₃ groups.[15][16]

• Data Analysis: Process the spectra to determine chemical shifts, multiplicities, and integration values.

Infrared (IR) Spectroscopy

• Sample Preparation: As 3-Heptanol is a liquid, a neat sample can be prepared by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr) to form a thin film.[7] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the sample directly on the crystal.[17]

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.[7]

• Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.[7] A background spectrum of the clean salt plates or ATR crystal should be taken first.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Workflow for Spectral Identification

The following diagram illustrates the logical workflow for the comprehensive spectral identification of 3-Heptanol.

Workflow for the spectroscopic characterization of 3-Heptanol.

References

• 1. 3-Heptanol [webbook.nist.gov]
• 2. 3-Heptanol [webbook.nist.gov]
• 3. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. spectrabase.com [spectrabase.com]
• 7. benchchem.com [benchchem.com]
• 8. f) The { } ^ { 13 } \mathrm { C } NMR spectra of 3-heptanol and 4-heptano.. [askfilo.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. ethanol low high resolution H-1 proton nmr spectrum of ethanol analysis interpretation of chemical shifts ppm spin spin line splitting for ethyl alcohol doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. personal.utdallas.edu [personal.utdallas.edu]
• 13. allsubjectjournal.com [allsubjectjournal.com]
• 14. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 15. azom.com [azom.com]
• 16. magritek.com [magritek.com]
• 17. webassign.net [webassign.net]

A Technical Guide to the Nuclear Magnetic Resonance (NMR) Spectrum of 3-Heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) spectrum of 3-heptanol. The document presents quantitative ¹H and ¹³C NMR data in clearly structured tables, a detailed experimental protocol for data acquisition, and a visual representation of the molecular structure and its magnetic environments. This information is critical for the structural elucidation, identification, and purity assessment of 3-heptanol in research and development settings.

Nuclear Magnetic Resonance Data of 3-Heptanol

The following tables summarize the ¹H and ¹³C NMR spectral data for 3-heptanol. The data is compiled from the Spectral Database for Organic Compounds (SDBS).

¹H NMR Spectral Data

Solvent: CDCl₃ Spectrometer Frequency: 90 MHz

Chemical Shift (δ) [ppm]	Multiplicity	Integration (No. of Protons)	Assignment
0.90	Triplet	3	H-7
0.91	Triplet	3	H-1
1.2-1.6	Multiplet	8	H-2, H-4, H-5, H-6
1.63	Singlet	1	O-H
3.55	Multiplet	1	H-3

¹³C NMR Spectral Data

Solvent: CDCl₃ Spectrometer Frequency: 22.63 MHz

Chemical Shift (δ) [ppm]	Assignment
10.0	C-1
14.0	C-7
19.1	C-6
30.1	C-2
39.2	C-5
74.0	C-4
74.0	C-3

Experimental Protocol

The following is a representative experimental protocol for acquiring the NMR spectrum of 3-heptanol.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of 3-heptanol for ¹H NMR or 50-100 mg for ¹³C NMR into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) to the vial.

• Gently swirl the vial to ensure the sample is completely dissolved.

• Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

2. NMR Spectrometer Setup and Data Acquisition:

• Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth according to the manufacturer's guidelines.

• Place the sample into the NMR magnet.

• Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃ solvent.

• Shim the magnetic field to achieve optimal homogeneity, as indicated by the shape and resolution of the solvent peak.

• For ¹H NMR, acquire the spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.

• Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction.

• Calibrate the chemical shift scale by setting the residual solvent peak of CDCl₃ to 7.26 ppm for ¹H NMR and 77.16 ppm for ¹³C NMR.

Visualization of 3-Heptanol Structure and NMR Assignments

The following diagram illustrates the chemical structure of 3-heptanol with annotations corresponding to the proton and carbon assignments in the NMR spectra.

3-Heptanol with NMR assignments.

An In-depth Technical Guide to the Infrared (IR) Spectroscopy Signature of 3-Heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the infrared (IR) spectroscopy signature of 3-Heptanol, a secondary alcohol. The information presented herein is intended to support research, development, and quality control activities where the identification and characterization of this compound are critical. This document outlines the characteristic vibrational modes of 3-Heptanol, a detailed experimental protocol for acquiring its IR spectrum using Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy, and a logical workflow for the analysis.

Core Infrared Absorption Characteristics of 3-Heptanol

The infrared spectrum of 3-Heptanol is dominated by features characteristic of a secondary alcohol. The presence of a hydroxyl (-OH) group and a C-O bond, in addition to the alkyl C-H bonds, gives rise to strong, identifiable absorption bands. The key diagnostic peaks are summarized in the table below. It is important to note that the precise peak positions can vary slightly based on the sample phase (liquid vs. gas) and the presence of hydrogen bonding. In the liquid phase, which is most common for analysis, the O-H stretching band is notably broad due to these intermolecular interactions.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Notes
~3350 (broad)	O-H stretch	Strong	The broadness of this peak is a hallmark of hydrogen-bonded alcohols in the liquid phase. In the gas phase, a sharper peak would be observed around 3650 cm⁻¹.[1][2][3][4]
2958, 2931, 2872	C-H stretch (asymmetric & symmetric)	Strong	These absorptions are characteristic of the sp³ hybridized C-H bonds in the heptyl chain.
~1465	C-H bend (scissoring)	Medium	Corresponds to the bending vibration of the CH₂ and CH₃ groups in the molecule.
~1378	C-H bend (rocking)	Medium	Another bending vibration associated with the alkyl backbone.
~1115	C-O stretch	Strong	The position of this peak is diagnostic for a secondary alcohol, typically appearing in the 1150-1075 cm⁻¹ range.[1][5]
~940	O-H bend (out-of-plane)	Medium	A broad absorption resulting from the bending of the O-H bond.

Experimental Protocol: ATR-FTIR Spectroscopy of 3-Heptanol

Attenuated Total Reflectance (ATR) is a widely used sampling technique in FTIR spectroscopy for liquid and solid samples due to its simplicity and minimal sample preparation.[6][7]

Objective: To obtain a high-quality infrared spectrum of liquid 3-Heptanol.

Materials:

• FTIR Spectrometer with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal)

• 3-Heptanol (liquid)

• Dropper or pipette

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol)

• Lint-free wipes

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are clean and dry.

  • Turn on the spectrometer and allow it to warm up according to the manufacturer's instructions to ensure stability.

• Background Spectrum Acquisition:

  • Before analyzing the sample, a background spectrum must be collected. This measures the absorbance of the ambient environment (e.g., air, CO₂, water vapor) and the ATR crystal itself.

  • Ensure the ATR crystal surface is clean and free of any contaminants.

  • Initiate the background scan using the instrument's software. This spectrum will be automatically subtracted from the sample spectrum.

• Sample Application:

  • Using a clean dropper or pipette, place a small drop of 3-Heptanol onto the center of the ATR crystal.[8] Only a small amount is needed to completely cover the crystal surface.

• Sample Spectrum Acquisition:

  • Initiate the sample scan. The instrument's software will collect the spectrum, ratio it against the previously collected background, and display the resulting absorbance or transmittance spectrum.

  • For improved signal-to-noise ratio, multiple scans (e.g., 16 or 32) are typically co-added and averaged.[1]

• Data Analysis:

  • The resulting spectrum can be analyzed to identify the characteristic absorption bands of 3-Heptanol as detailed in the table above.

  • Use the software's tools to label peak positions and intensities.

• Cleaning:

  • After the measurement is complete, carefully clean the 3-Heptanol from the ATR crystal using a lint-free wipe dampened with a suitable solvent like isopropanol.

  • Ensure the crystal is completely dry before the next measurement.

Logical Workflow for IR Spectroscopic Analysis

The following diagram illustrates the logical workflow for the analysis of 3-Heptanol using IR spectroscopy, from sample preparation to final data interpretation.

References

• 1. jasco-global.com [jasco-global.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. IR Absorption Table [webspectra.chem.ucla.edu]
• 5. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 6. youtube.com [youtube.com]
• 7. Everything You Need to Know About ATR-FTIR Spectroscopy [specac.com]
• 8. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]

Mass spectrometry fragmentation pattern of 3-Heptanol

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 3-Heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 3-Heptanol (C₇H₁₆O). The information presented herein is essential for the identification and structural elucidation of this compound in various analytical applications.

Molecular Ion of 3-Heptanol

3-Heptanol has a molecular weight of 116.20 g/mol .[1][2] In electron ionization mass spectrometry, the molecular ion peak (M⁺˙) is expected at a mass-to-charge ratio (m/z) of 116. However, for many alcohols, the molecular ion peak is often weak or entirely absent due to the rapid fragmentation that occurs upon ionization.[3]

Primary Fragmentation Pathways

The fragmentation of 3-Heptanol is dominated by two primary pathways: alpha-cleavage and dehydration (loss of water).[3][4]

Alpha-Cleavage

Alpha-cleavage is a characteristic fragmentation pattern for alcohols, involving the cleavage of a carbon-carbon bond adjacent to the carbon atom bearing the hydroxyl group.[3][4] This process is favored because it results in the formation of a resonance-stabilized oxonium ion. For 3-Heptanol, there are two possible alpha-cleavage pathways:

• Loss of a Butyl Radical: Cleavage of the bond between C3 and C4 results in the loss of a butyl radical (•C₄H₉), leading to the formation of a fragment ion at m/z 59 .

• Loss of an Ethyl Radical: Cleavage of the bond between C2 and C3 results in the loss of an ethyl radical (•C₂H₅), producing a fragment ion at m/z 87 .

Caption: Alpha-cleavage pathways of 3-Heptanol.

Dehydration (Loss of Water)

Alcohols readily undergo dehydration in the mass spectrometer, leading to the elimination of a water molecule (H₂O, 18 Da).[4][5] This results in a fragment ion at m/z 98 (M-18). This process is initiated by the transfer of a hydrogen atom, typically from the gamma position, to the oxygen atom, followed by the cleavage of the C-O bond.[5]

Caption: Dehydration fragmentation pathway of 3-Heptanol.

Mass Spectrum Data of 3-Heptanol

The following table summarizes the major fragment ions observed in the electron ionization mass spectrum of 3-Heptanol, with their corresponding relative intensities. The data is sourced from the NIST Mass Spectrometry Data Center.[1]

m/z	Relative Intensity (%)	Proposed Fragment Ion	Fragmentation Pathway
27	35.8	[C₂H₃]⁺	Further fragmentation
29	59.1	[C₂H₅]⁺	Further fragmentation
31	37.9	[CH₂OH]⁺	Rearrangement
41	63.6	[C₃H₅]⁺	Further fragmentation
43	100.0	[C₃H₇]⁺	Further fragmentation
59	98.9	[CH₃CH₂CHOH]⁺	Alpha-cleavage
70	33.0	[C₅H₁₀]⁺˙	Further fragmentation of [M-H₂O]⁺˙
87	17.0	[CHOHCH₂CH₂CH₂CH₃]⁺	Alpha-cleavage
98	5.7	[C₇H₁₄]⁺˙	Dehydration (M-18)
116	Not observed	[C₇H₁₆O]⁺˙	Molecular Ion

Table 1: Major fragment ions and their relative intensities for 3-Heptanol.

The base peak in the spectrum is observed at m/z 43, which corresponds to the propyl cation ([C₃H₇]⁺), likely formed through further fragmentation of larger ions. The most diagnostically significant peaks are at m/z 59 and 87, resulting from the two possible alpha-cleavages. The peak at m/z 98 confirms the loss of water.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The following is a representative protocol for the analysis of 3-Heptanol using GC-MS, based on common practices for volatile alcohol analysis.[6][7]

Sample Preparation

• Prepare a stock solution of 3-Heptanol in a suitable solvent, such as methanol (B129727) or ethanol, at a concentration of 1 mg/mL.

• Perform serial dilutions to prepare working standards at concentrations appropriate for the instrument's sensitivity.

• For unknown samples, dilute in the chosen solvent to fall within the calibrated concentration range.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system (or equivalent).[7]

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• Injector: Split/splitless inlet.

• Column: A polar capillary column, such as a DB-WAX UI (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for alcohol analysis.[7]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL.

• Inlet Temperature: 250 °C.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 4 minutes.

  • Ramp: Increase to 240 °C at a rate of 10 °C/min.

  • Final hold: Hold at 240 °C for 5 minutes.

• MSD Transfer Line Temperature: 250 °C.

• Ion Source: Electron Ionization (EI).

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Electron Energy: 70 eV.

• Mass Scan Range: m/z 20 - 200.

Data Analysis

• The total ion chromatogram (TIC) will be used to identify the retention time of 3-Heptanol.

• The mass spectrum corresponding to the 3-Heptanol peak will be extracted and compared to a reference spectrum, such as that from the NIST library, for confirmation.

• The fragmentation pattern will be analyzed to confirm the identity of the compound based on the characteristic ions described in this guide.

Caption: GC-MS experimental workflow for 3-Heptanol analysis.

References

• 1. 3-Heptanol [webbook.nist.gov]
• 2. 3-Heptanol [webbook.nist.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 7. agilent.com [agilent.com]

An In-depth Technical Guide on the Chirality and Optical Rotation of 3-Heptanol Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles of chirality and optical rotation as they apply to the isomers of 3-heptanol. It includes detailed experimental protocols for the determination of optical activity and presents data in a clear, structured format for ease of comparison.

Introduction to Chirality and Optical Activity in 3-Heptanol

3-Heptanol (C₇H₁₆O) is a secondary alcohol that possesses a chiral center at the third carbon atom.[1][2] This carbon is bonded to four different substituents: a hydrogen atom, a hydroxyl group (-OH), an ethyl group (-CH₂CH₃), and a butyl group (-CH₂CH₂CH₂CH₃).[1] The presence of this stereocenter means that 3-heptanol can exist as a pair of non-superimposable mirror images, known as enantiomers. These enantiomers are designated as (R)-3-heptanol and (S)-3-heptanol based on the Cahn-Ingold-Prelog priority rules.

Enantiomers share identical physical properties such as boiling point, melting point, and solubility in achiral solvents.[3] However, they differ in their interaction with plane-polarized light.[3] Chiral molecules are optically active, meaning they can rotate the plane of polarized light.[4] One enantiomer will rotate the light in a clockwise direction (dextrorotatory, denoted by (+)), while its mirror image will rotate the light by an equal magnitude in the counter-clockwise direction (levorotatory, denoted by (-)).[3][4] A 50:50 mixture of two enantiomers, known as a racemic mixture, is optically inactive because the rotations of the individual enantiomers cancel each other out.[5]

The specific rotation, [α], is a fundamental physical property of a chiral substance and is defined as the observed angle of rotation (α) at a specific temperature (T) and wavelength (λ) for a sample with a path length (l) of 1 decimeter and a concentration (c) of 1 g/mL.[3][4][6]

Quantitative Data on Optical Rotation

Compound	Enantiomer	Specific Rotation ([α]DT)	Direction of Rotation
3-Heptanol (Illustrative)	(R)-3-Heptanol	- (hypothetical)	Levorotatory (-)
(S)-3-Heptanol	+ (hypothetical)	Dextrorotatory (+)
4-Methyl-3-heptanol (B77350)	(3S,4S)-4-methyl-3-heptanol	-18.9° (c 1.1, hexane)[7]	Levorotatory (-)
(3R,4R)-4-methyl-3-heptanol	+23.0° (c 1.2, hexane)[7]	Dextrorotatory (+)

Note: The magnitude of the specific rotation for the (R) and (S) enantiomers of 3-heptanol would be identical, with opposite signs. The values for 4-methyl-3-heptanol are provided from experimental data for a related chiral alcohol and are not directly transferable to 3-heptanol.[7]

Experimental Protocols: Determination of Optical Rotation via Polarimetry

The measurement of optical rotation is performed using an instrument called a polarimeter. The following is a detailed methodology for determining the specific rotation of a liquid sample such as 3-heptanol.

Instrumentation and Materials

• Polarimeter (manual or digital)

• Polarimeter cell (sample tube), typically 1 dm (10 cm) in length

• Sodium lamp (D-line, 589 nm) or other monochromatic light source

• Volumetric flasks and pipettes

• Analytical balance

• Solvent (e.g., ethanol, chloroform, or analysis of the neat liquid if appropriate)

• The chiral sample (e.g., an enantiomerically enriched sample of 3-heptanol)

Sample Preparation

• Solution Preparation: Accurately weigh a known mass of the 3-heptanol isomer using an analytical balance. Dissolve the sample in a suitable achiral solvent in a volumetric flask to a known volume. The concentration is typically expressed in g/100 mL.[3] For a pure liquid sample, the density of the liquid can be used to determine the concentration.

• Cell Preparation: Ensure the polarimeter cell is clean and dry. Rinse the cell with a small amount of the solvent to be used, then with the sample solution.

• Filling the Cell: Carefully fill the polarimeter cell with the sample solution, ensuring there are no air bubbles in the light path. Air bubbles will scatter the light and lead to inaccurate readings.

Measurement Procedure

• Instrument Warm-up: Turn on the polarimeter and the light source, allowing them to warm up and stabilize according to the manufacturer's instructions.

• Blank Measurement: Fill the polarimeter cell with the pure solvent that was used to dissolve the sample. Place the cell in the polarimeter and set the reading to zero. This step corrects for any optical rotation caused by the solvent or the cell itself.

• Sample Measurement: Empty the cell and fill it with the prepared sample solution. Place the cell back into the polarimeter.

• Reading the Rotation:

  • Manual Polarimeter: Rotate the analyzer eyepiece until the two halves of the visual field have equal intensity (or are equally dark). Record the angle of rotation from the vernier scale.

  • Digital/Automatic Polarimeter: The instrument will automatically determine and display the observed angle of rotation.

• Repeat Measurements: Take several readings for both the blank and the sample to ensure reproducibility and calculate the average observed rotation.

Calculation of Specific Rotation

The specific rotation ([α]) is calculated using the following formula:

[α]λT = α / (l × c)

Where:

• [α]λT is the specific rotation at temperature T and wavelength λ.

• α is the observed rotation in degrees.

• l is the path length of the polarimeter cell in decimeters (dm).

• c is the concentration of the sample in g/mL (or g/100mL, in which case the formula is multiplied by 100).[3]

Visualizations

Logical Relationship of 3-Heptanol Enantiomers and Optical Rotation

References

• 1. quora.com [quora.com]
• 2. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Specific rotation - Wikipedia [en.wikipedia.org]
• 5. pharmacy180.com [pharmacy180.com]
• 6. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 7. One-Pot Multi-Enzymatic Synthesis of the Four Stereoisomers of 4-Methylheptan-3-ol [mdpi.com]

The Natural Occurrence of 3-Heptanol as a Plant Metabolite: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Heptanol is a seven-carbon secondary alcohol that has been identified as a volatile organic compound (VOC) and a plant metabolite.[1] As a component of the complex aromatic profiles of various plants, it contributes to their characteristic scent and flavor. This technical guide provides a comprehensive overview of the natural occurrence of 3-Heptanol and its isomers in the plant kingdom. It details the analytical protocols for its identification and quantification, summarizes the available quantitative data, and illustrates its plausible biosynthetic pathway. This document serves as a resource for researchers in phytochemistry, natural product chemistry, and drug development seeking to understand and harness the properties of this plant-derived metabolite.

Natural Occurrence of Heptanol (B41253) Isomers in Plants

3-Heptanol has been reported as a metabolite in plants such as Camellia sinensis (tea) and Cedronella canariensis.[1] However, a broader survey of phytochemical literature reveals that its isomer, 2-Heptanol, is more frequently and quantitatively documented in the volatile profiles of various species. The differentiation of these isomers can be challenging in complex mixtures, requiring robust analytical techniques.[2][3] The following table summarizes the documented occurrences of heptanol isomers in different plant species.

Table 1: Quantitative Data on the Occurrence of Heptanol Isomers in Various Plant Species

Plant Species	Common Name	Plant Part	Heptanol Isomer Detected	Method of Analysis	Quantitative Data (Relative Peak Area %)	Reference(s)
Camellia sinensis L.	Tea	Flowers (unopened buds)	2-Heptanol	GC-MS	0.1%	[4][5]
Musa acuminata	Banana	Fruit Essence	2-Heptanol	GC-MS, GCO	Identified as a key aroma contributor	[6]
Musa cavendishii	Banana	Fruit (Dehydrated)	Heptan-2-ol	GC-O-MS	Identified as an impact odor compound	[7]

Note: GCO refers to Gas Chromatography-Olfactometry, a technique used to identify odor-active compounds.

Biosynthesis of Heptanols in Plants

Secondary alcohols like 3-Heptanol are typically derived from the metabolism of fatty acids.[7] The most accepted route is the lipoxygenase (LOX) pathway, which transforms long-chain fatty acids into a variety of volatile compounds, including alcohols. While the specific enzymes for 3-Heptanol synthesis have not been fully characterized, a plausible pathway can be proposed based on general plant biochemistry.

The process begins with an 18-carbon fatty acid, such as oleic acid. Through a series of enzymatic reactions including oxidation, chain cleavage, and reduction, the C18 backbone is shortened to produce smaller volatile molecules. The formation of a C7 alcohol like 3-Heptanol likely involves the action of a specific lipoxygenase on a fatty acid precursor, followed by cleavage by a hydroperoxide lyase (HPL) and subsequent reduction of the resulting aldehyde by an alcohol dehydrogenase (ADH).

References

• 1. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. agilent.com [agilent.com]
• 4. journals.flvc.org [journals.flvc.org]
• 5. researchgate.net [researchgate.net]
• 6. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 7. Comparative Study of Volatile Compounds in the Fruit of Two Banana Cultivars at Different Ripening Stages - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Heptan-3-ol in Water and Organic Solvents

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Heptan-3-ol (C₇H₁₆O) is a secondary alcohol that finds applications as a solvent, intermediate in chemical synthesis, and as a flavoring agent. A thorough understanding of its solubility characteristics in both aqueous and organic media is crucial for its effective use in various scientific and industrial applications, including reaction chemistry, purification processes, and formulation development.

This technical guide provides a comprehensive overview of the solubility of heptan-3-ol. It details its solubility in water and a range of common organic solvents, outlines a standard experimental protocol for solubility determination, and discusses the key molecular factors that govern its solubility behavior.

The solubility of an alcohol is primarily determined by the interplay between its polar hydroxyl (-OH) group and its nonpolar alkyl chain. The hydroxyl group is capable of forming hydrogen bonds with polar solvents like water, which promotes solubility.[1] Conversely, the nonpolar hydrocarbon portion of the molecule interacts favorably with nonpolar organic solvents.[2] The balance between these two opposing characteristics dictates the overall solubility profile of the alcohol. In the case of heptan-3-ol, the seven-carbon chain significantly influences its solubility, making it less soluble in water compared to shorter-chain alcohols.[3][4]

Quantitative Solubility Data

The solubility of heptan-3-ol in water and various organic solvents is summarized in the table below. It is important to note that while quantitative data for water is available, the solubility in many organic solvents is often reported qualitatively as "soluble" or "miscible." For the purpose of this guide, "miscible" indicates that the two liquids form a homogeneous solution in all proportions.

Solvent	Chemical Formula	Type	Solubility of Heptan-3-ol	Temperature (°C)
Water	H₂O	Polar Protic	3.984 g/L	25
Ethanol	C₂H₅OH	Polar Protic	Soluble	Not specified
Methanol	CH₃OH	Polar Protic	Sparingly Soluble	Not specified
Diethyl Ether	(C₂H₅)₂O	Polar Aprotic	Soluble	Not specified
Chloroform	CHCl₃	Polar Aprotic	Soluble	Not specified
Carbon Tetrachloride	CCl₄	Nonpolar	Slightly Soluble	Not specified
Acetone	C₃H₆O	Polar Aprotic	Miscible	Not specified
Toluene	C₇H₈	Nonpolar	Miscible	Not specified
n-Hexane	C₆H₁₄	Nonpolar	Miscible	Not specified
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	Miscible	Not specified

Note: "Soluble" and "miscible" are qualitative terms. For many common organic solvents, heptan-3-ol is expected to be fully miscible due to its significant nonpolar character.

Experimental Protocol: Determination of Solubility via the Shake-Flask Method

The shake-flask method is a widely recognized and standardized procedure for determining the solubility of a substance in a given solvent. The following protocol is a generalized procedure based on established methods such as the OECD Guideline 105 for Testing of Chemicals.

Materials

• Heptan-3-ol (high purity)

• Solvent of interest (e.g., water, ethanol, hexane)

• Glass flasks with airtight stoppers

• Constant temperature water bath or incubator with shaker

• Analytical balance

• Centrifuge

• Syringes and filters (e.g., 0.45 µm PTFE or other suitable material)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization Detector - GC-FID)

Procedure

• Preparation of Supersaturated Solution: Add an excess amount of heptan-3-ol to a known volume of the solvent in a glass flask. The excess solute is crucial to ensure that saturation is achieved.

• Equilibration: Seal the flasks and place them in a constant temperature shaker bath. Agitate the flasks at a constant speed for a sufficient period to allow the system to reach equilibrium. A typical duration is 24 to 48 hours, but preliminary studies may be needed to determine the optimal equilibration time.

• Phase Separation: After equilibration, allow the flasks to stand undisturbed at the same constant temperature to allow the undissolved heptan-3-ol to separate. Centrifugation at the same temperature can be used to facilitate this process.

• Sampling: Carefully withdraw a sample from the clear, saturated supernatant using a syringe. To ensure no undissolved droplets are transferred, the sample should be filtered through a membrane filter that is compatible with the solvent and solute.

• Quantification: Accurately dilute the filtered sample with the pure solvent to a concentration that falls within the calibrated range of the analytical instrument. Analyze the diluted sample using a pre-calibrated GC-FID or another suitable analytical method to determine the concentration of heptan-3-ol.

• Data Analysis: Calculate the solubility of heptan-3-ol in the solvent based on the measured concentration and the dilution factor. The experiment should be performed in triplicate to ensure the reliability of the results.

Visualization of Methodologies

Factors Influencing Alcohol Solubility

The following diagram illustrates the key molecular factors that influence the solubility of an alcohol like heptan-3-ol in a given solvent.

Caption: Key determinants of alcohol solubility.

Experimental Workflow for Solubility Determination

The diagram below outlines the sequential steps of the shake-flask method for determining the solubility of heptan-3-ol.

References

• 1. chembk.com [chembk.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. scienceready.com.au [scienceready.com.au]

An In-Depth Technical Guide to the Thermodynamic Properties of 3-Heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties of 3-Heptanol (CAS: 589-82-2), a secondary alcohol with applications as a solvent and chemical intermediate. This document collates and presents essential quantitative data in a structured format, details the experimental methodologies used for their determination, and offers a visual representation of a key experimental workflow. The information herein is intended to support research, development, and modeling activities where the thermodynamic behavior of 3-Heptanol is of interest.

Core Thermodynamic Properties of 3-Heptanol

The following tables summarize the critical thermodynamic parameters for 3-Heptanol, compiled from various reputable sources. These values are essential for a wide range of chemical and engineering calculations, including reaction design, process simulation, and safety assessments.

Enthalpy and Entropy Data

Property	Value	Units	Phase	Reference
Standard Enthalpy of Formation (ΔfH°)	-416.8 ± 0.67	kJ/mol	Liquid	[1][2]
Standard Enthalpy of Formation (ΔfH°)	-355.3 ± 2.1	kJ/mol	Gas	[1][3]
Enthalpy of Vaporization (ΔvapH)	67.0	kJ/mol	at 259 K	[4]
Enthalpy of Vaporization (ΔvapH)	60.3	kJ/mol	at 340 K	[4]
Enthalpy of Vaporization (ΔvapH)	53.1	kJ/mol	at 364 K	[4]

Physical and Phase Change Properties

Property	Value	Units	Reference
Molecular Weight	116.201	g/mol	[5]
Normal Boiling Point	156.7	°C	[5]
Boiling Point	66 °C at 20 mmHg	°C	[6][7]
Melting Point	-60	°C	[5]
Density	0.818	g/mL at 25°C	[7]
Vapor Pressure	1.0 ± 0.6	mmHg at 25°C	[5]
Vapor Pressure	0.74	mmHg	[8]
Refractive Index	1.421	at 20°C	[5]

Experimental Protocols

A thorough understanding of the experimental conditions under which thermodynamic data are obtained is crucial for their correct interpretation and application. This section details the methodologies employed in the key studies cited for the thermodynamic properties of 3-Heptanol.

Determination of Enthalpy of Formation via Reaction Calorimetry

The standard enthalpy of formation of 3-Heptanol was determined by Wiberg, Wasserman, and Martin (1984) through a series of calorimetric measurements based on the enthalpy of hydration of alkenes.[1][2][9][10][11][12]

Methodology:

• Reactants and Solvent: The primary reactants were the corresponding alkene (a heptene (B3026448) isomer) and 3-Heptanol. The solvent and reagent used was a solution of trifluoroacetic acid containing trifluoroacetic anhydride (B1165640).

• Calorimetric Measurement: The enthalpy of reaction for both the alkene and 3-Heptanol with the trifluoroacetic acid solution was measured independently using a calorimeter. This procedure leads to the formation of the same trifluoroacetate (B77799) product in both reactions.

• Apparatus: While the specific model is not detailed in the abstract, the experiments were conducted using a high-precision reaction calorimeter suitable for measuring heats of reaction in solution.

• Enthalpy of Hydration Calculation: The difference between the measured enthalpies of reaction for the alkene and the alcohol, combined with the known enthalpy of reaction of water with the trifluoroacetic anhydride in trifluoroacetic acid, allows for the calculation of the enthalpy of hydration of the alkene.

• Enthalpy of Formation Calculation: The standard enthalpy of formation of 3-Heptanol was then derived from the calculated enthalpy of hydration and the known standard enthalpy of formation of the corresponding alkene.

Determination of Vapor Pressure and Enthalpy of Vaporization

The vapor pressure and enthalpy of vaporization of 3-Heptanol were experimentally determined by N'Guimbi, Berro, Mokbel, Rauzy, and Jose (1999). Their work involved measuring the vapor pressure of a series of secondary and tertiary alcohols over a range of temperatures.

Methodology:

• Vapor Pressure Measurement: A static or dynamic (ebulliometric) method was employed to measure the vapor pressure of purified 3-Heptanol at various temperatures. In a typical static method, the substance is placed in a thermostated, evacuated vessel, and the pressure of the vapor in equilibrium with the liquid is measured directly with a pressure transducer. An ebulliometer measures the boiling temperature of the liquid at a controlled, sub-atmospheric pressure.

• Temperature and Pressure Control: The temperature of the sample was precisely controlled using a thermostat bath, and the pressure was measured with a high-accuracy pressure gauge.

• Data Correlation: The experimental vapor pressure data as a function of temperature were fitted to a suitable vapor pressure equation, such as the Antoine equation, to allow for interpolation and smoothing of the data.

• Enthalpy of Vaporization Calculation: The enthalpy of vaporization was derived from the temperature dependence of the vapor pressure using the Clausius-Clapeyron equation. This was likely performed by analyzing the slope of the plot of the natural logarithm of vapor pressure versus the inverse of the absolute temperature.

Visualizing the Experimental Workflow

To further elucidate the experimental process, the following diagram illustrates the logical workflow for determining the enthalpy of formation of 3-Heptanol as described in the work by Wiberg et al.

Caption: Workflow for determining the enthalpy of formation of 3-Heptanol.

References

• 1. 3-Heptanol [webbook.nist.gov]
• 2. 3-Heptanol [webbook.nist.gov]
• 3. 3-Heptanol [webbook.nist.gov]
• 4. 3-Heptanol [webbook.nist.gov]
• 5. 3-Heptanol | CAS#:589-82-2 | Chemsrc [chemsrc.com]
• 6. 3-HEPTANOL | 589-82-2 [chemicalbook.com]
• 7. 3-HEPTANOL CAS#: 589-82-2 [m.chemicalbook.com]
• 8. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3-Heptanol [webbook.nist.gov]
• 10. Enthalpies of hydration of alkenes. 2. The n-heptenes and n-pentenes (Journal Article) | OSTI.GOV [osti.gov]
• 11. osti.gov [osti.gov]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

Investigating the boiling and melting points of 3-Heptanol

An In-depth Technical Guide to the Physicochemical Properties of 3-Heptanol: Boiling and Melting Points

For researchers, scientists, and professionals in drug development, a precise understanding of the physicochemical properties of organic compounds is fundamental. This guide provides a detailed examination of the boiling and melting points of 3-Heptanol, including experimental methodologies for their determination.

Physicochemical Data of 3-Heptanol

3-Heptanol (CAS No: 589-82-2), also known as ethyl n-butyl carbinol, is a secondary alcohol with the molecular formula C₇H₁₆O.[1] Its physical properties, particularly its boiling and melting points, are crucial for its handling, purification, and application in various chemical syntheses.

Data Summary

The experimentally determined boiling and melting points of 3-Heptanol are summarized in the table below. It is important to note that boiling points are highly dependent on atmospheric pressure.

Physical Property	Value	Conditions
Boiling Point	156 °C[2]	760 mmHg
156.7 °C[3]	760 mmHg
146-162 °C	(lit.)
66 °C[4][5][6]	20 mmHg
Melting Point	-70 °C[2][4][5][6]

Note: One source reported a melting point of 60°C, which is considered an outlier when compared to multiple other consistent sources reporting -70°C.[3]

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the boiling and melting points of a liquid organic compound such as 3-Heptanol.

Boiling Point Determination: Capillary Method

This method, also known as the Siwoloboff method, is a common micro-scale technique for determining the boiling point of a liquid.[7]

Apparatus:

• Thiele tube or oil bath setup (beaker with high-boiling mineral oil and a hot plate with magnetic stirring)

• Thermometer (-10 to 200 °C range)

• Small test tube (fusion tube)

• Capillary tubes (sealed at one end)

• Rubber band or wire for attaching the test tube to the thermometer

• Sample of 3-Heptanol

Procedure:

• Sample Preparation: Add a few drops of 3-Heptanol into the small test tube, enough to create a column of liquid approximately 2-3 cm high.

• Capillary Insertion: Place a capillary tube, with its sealed end facing up, into the test tube containing the 3-Heptanol.

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. Ensure the bottom of the test tube is aligned with the thermometer's bulb.

• Heating: Immerse the assembly into a Thiele tube or an oil bath. The heat should be applied gradually.[7]

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. This occurs as the air trapped in the capillary expands and is replaced by the vapor of the liquid.

• Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles is observed. Then, remove the heat source. The boiling point is the temperature at which the bubbling ceases and the liquid begins to enter the capillary tube.[7][8]

• Verification: For accuracy, allow the apparatus to cool slightly and then repeat the heating process to obtain a consistent reading.

Melting Point Determination

Given the very low melting point of 3-Heptanol (-70 °C), a standard heating apparatus is unsuitable. A cooling bath is required for this determination.

Apparatus:

• Low-temperature thermometer

• Small test tube

• Stirring rod

• Cooling bath (e.g., a Dewar flask filled with a mixture of dry ice and acetone (B3395972) or ethanol)

• Sample of 3-Heptanol

Procedure:

• Sample Preparation: Place a small amount of 3-Heptanol into a test tube.

• Cooling: Immerse the test tube in the cooling bath. The sample should be stirred gently with the low-temperature thermometer to ensure uniform cooling and prevent supercooling.

• Observation of Freezing: The freezing point is the temperature at which the first crystals appear and remain. This temperature is recorded. For a pure compound, the freezing point is equivalent to the melting point.

• Observation of Melting: To confirm, remove the test tube from the cooling bath and allow it to warm up slowly. The melting point is the temperature at which the last crystal disappears.

• Melting Range: Record the temperature range from the beginning of melting to the complete liquefaction of the solid.[9] A narrow melting range (typically 0.5-1.0°C) is indicative of a pure compound.[10][11]

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental procedures described above.

Caption: Workflow for Boiling Point Determination.

Caption: Workflow for Melting Point Determination.

References

• 1. 3-Heptanol [webbook.nist.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. 3-Heptanol | CAS#:589-82-2 | Chemsrc [chemsrc.com]
• 4. 3-HEPTANOL CAS#: 589-82-2 [m.chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. 3-HEPTANOL | 589-82-2 [chemicalbook.com]
• 7. jeplerts.wordpress.com [jeplerts.wordpress.com]
• 8. Experiment: Determining the Boiling Points of Organic Compounds Aim: To .. [askfilo.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. alnoor.edu.iq [alnoor.edu.iq]

Protocols & Analytical Methods

Application Note: Laboratory Synthesis of 3-Heptanol via Grignard Reaction

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of 3-Heptanol, a secondary alcohol, through the nucleophilic addition of a Grignard reagent to an aldehyde. The Grignard reaction is a fundamental and versatile method for forming carbon-carbon bonds. In this application, n-butylmagnesium bromide is prepared in situ from 1-bromobutane (B133212) and magnesium metal, followed by its reaction with propanal. Subsequent acidic work-up yields the desired 3-Heptanol. This protocol outlines the required reagents, equipment, a step-by-step procedure, safety precautions, and expected data.

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of new carbon-carbon bonds with high efficiency. Grignard reagents (organomagnesium halides, R-Mg-X) act as potent nucleophiles, reacting with a wide array of electrophiles, most notably the carbonyl carbon of aldehydes, ketones, and esters. The reaction of a Grignard reagent with an aldehyde provides a classic and reliable route to secondary alcohols.[1][2]

The synthesis of 3-Heptanol is achieved by the nucleophilic addition of the butyl group from n-butylmagnesium bromide to the carbonyl carbon of propanal.[3] The reaction proceeds through a magnesium alkoxide intermediate, which upon protonation during an aqueous acidic work-up, yields the final 3-Heptanol product.

Reaction Scheme:

• Step 1: Grignard Reagent Formation CH₃CH₂CH₂CH₂Br + Mg → CH₃CH₂CH₂CH₂MgBr (1-Bromobutane) + (Magnesium) → (n-Butylmagnesium bromide)

• Step 2: Nucleophilic Addition and Work-up CH₃CH₂CHO + CH₃CH₂CH₂CH₂MgBr → Intermediate Alkoxide (Propanal) + (n-Butylmagnesium bromide)

  Intermediate Alkoxide + H₃O⁺ → CH₃CH₂CH(OH)CH₂CH₂CH₂CH₃ (3-Heptanol)

Experimental Protocol

Materials and Equipment

• Reagents:

  • Magnesium turnings

  • 1-Bromobutane (n-Butyl bromide)

  • Propanal (Propionaldehyde), freshly distilled

  • Anhydrous diethyl ether or Tetrahydrofuran (THF)

  • Iodine crystal (as initiator)

  • Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

  • 10% Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium chloride (Brine)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment:

  • Three-necked round-bottom flask (flame-dried)

  • Reflux condenser with drying tube (e.g., CaCl₂ or CaSO₄)

  • Dropping funnel (addition funnel)

  • Magnetic stirrer and stir bar

  • Heating mantle or water bath

  • Ice-water bath

  • Separatory funnel

  • Distillation apparatus (for purification)

  • Standard laboratory glassware

Procedure

Part A: Preparation of n-Butylmagnesium Bromide (Grignard Reagent)

• Apparatus Setup: Assemble a flame-dried three-necked flask equipped with a magnetic stir bar, a reflux condenser topped with a drying tube, and a dropping funnel.[4] Ensure all glassware is scrupulously dry to prevent the Grignard reagent from reacting with water.[5]

• Initiation: Place magnesium turnings (1.2 eq) in the flask. Add a single crystal of iodine to help initiate the reaction.[6]

• Reagent Addition: Add a small portion of anhydrous diethyl ether to just cover the magnesium. Prepare a solution of 1-bromobutane (1.0 eq) in anhydrous diethyl ether in the dropping funnel.

• Reaction Start: Add a small amount (approx. 10%) of the 1-bromobutane solution to the flask. The reaction should initiate, indicated by the disappearance of the iodine color and gentle bubbling. If the reaction does not start, gentle warming or the addition of a few drops of methyl iodide may be necessary.[6]

• Grignard Formation: Once the reaction has started, add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.[4] After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting solution of n-butylmagnesium bromide should be grayish and slightly cloudy.

Part B: Reaction with Propanal

• Cooling: Cool the flask containing the Grignard reagent to 0 °C using an ice-water bath.[4]

• Aldehyde Addition: Prepare a solution of freshly distilled propanal (1.0 eq) in anhydrous diethyl ether in the dropping funnel. Add the propanal solution dropwise to the stirred Grignard reagent, maintaining the reaction temperature below 10 °C.[4]

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 60 minutes.[1]

Part C: Work-up and Purification

• Quenching: Cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) or dilute HCl.[1][4] This step hydrolyzes the magnesium alkoxide and dissolves the resulting magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic (ether) layer. Extract the aqueous layer two more times with diethyl ether.

• Washing: Combine the organic layers and wash sequentially with 10% HCl, saturated NaHCO₃ solution, and finally with brine (saturated NaCl solution).[5]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter off the drying agent and remove the solvent (diethyl ether) using a rotary evaporator.

• Purification: Purify the crude 3-Heptanol by fractional distillation.[4][6] Collect the fraction boiling at approximately 155-157 °C.

Data Presentation

The following table summarizes typical quantitative data for the synthesis.

Parameter	Value	Unit	Notes
Reactants
1-Bromobutane	1.0	eq	Limiting reagent
Magnesium Turnings	1.2	eq	Should be in excess
Propanal	1.0	eq	Freshly distilled
Reaction Conditions
Grignard Formation Temp.	35-40	°C	Gentle reflux in diethyl ether
Aldehyde Addition Temp.	0-10	°C	Maintained with an ice bath[4]
Reaction Time	2-3	hours	Total reaction time
Product
Product Name	3-Heptanol	C₇H₁₆O[7]
Molecular Weight	116.20	g/mol	[8]
Boiling Point	155-157	°C	At atmospheric pressure[6]
Expected Yield	60-75	%	Typical for this type of reaction
Spectroscopic Data
IR (Neat)	~3350 (broad, O-H), ~2960 (C-H)	cm⁻¹	[9]
¹H NMR (CDCl₃)	δ ~3.5 (m, 1H, CH-OH), δ ~0.9 (t, 6H, 2x CH₃)	ppm	Characteristic shifts
¹³C NMR (CDCl₃)	δ ~74 (CH-OH)	ppm	[10]

Visualization of Experimental Workflow

The logical flow of the synthesis from starting materials to the final purified product is illustrated below.

Caption: Workflow for the Grignard synthesis of 3-Heptanol.

Safety Precautions

• Grignard Reagents: Grignard reagents are highly reactive and moisture-sensitive. They can react violently with water and are flammable. All operations should be conducted in a well-ventilated fume hood under anhydrous conditions.[5]

• Diethyl Ether: Diethyl ether is extremely flammable and volatile. Ensure there are no ignition sources nearby.

• Reagents: 1-Bromobutane and propanal are irritants. Handle all chemicals with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Quenching: The quenching process is exothermic and may cause the solvent to boil. Perform the addition of the aqueous solution slowly and with adequate cooling.

References

• 1. benchchem.com [benchchem.com]
• 2. propanal + CH3CH2-Mg-Br ??? | Filo [askfilo.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. studylib.net [studylib.net]
• 6. dasher.wustl.edu [dasher.wustl.edu]
• 7. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-Heptanol [webbook.nist.gov]
• 9. 3-Heptanol [webbook.nist.gov]
• 10. spectrabase.com [spectrabase.com]

Application Notes and Protocols for the Oxidation of 3-Heptanol to 3-Heptanone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the oxidation of the secondary alcohol, 3-heptanol, to the corresponding ketone, 3-heptanone (B90015). This transformation is a fundamental process in organic synthesis. Three common and effective methods are presented: Jones oxidation, Pyridinium Chlorochromate (PCC) oxidation, and Swern oxidation. Each method offers distinct advantages and disadvantages concerning reaction conditions, selectivity, and waste products.

Overview of Oxidation Methods

The oxidation of secondary alcohols to ketones is a robust and widely used reaction in organic chemistry.[1] The choice of oxidant is crucial and depends on the substrate's sensitivity to acidic or basic conditions and the presence of other functional groups.

• Jones Oxidation: This method employs chromic acid (H₂CrO₄), typically formed in situ from chromium trioxide (CrO₃) or sodium dichromate (Na₂Cr₂O₇) in aqueous sulfuric acid.[2][3] It is a powerful and cost-effective oxidizing agent, and the reaction is often rapid and high-yielding.[4] A distinct color change from the orange-red of Cr(VI) to the green of Cr(III) indicates the reaction's progress.[5] However, the use of carcinogenic chromium(VI) compounds is a significant drawback, necessitating careful handling and disposal.[4][5]

• Pyridinium Chlorochromate (PCC) Oxidation: PCC is a milder and more selective oxidizing agent compared to chromic acid.[6][7] It is prepared from chromium trioxide, pyridine, and hydrochloric acid.[6] PCC oxidations are typically carried out in dichloromethane (B109758) (DCM) and are effective for converting secondary alcohols to ketones.[8][9] A key advantage of PCC is that it does not typically oxidize aldehydes further to carboxylic acids.[7]

• Swern Oxidation: This method utilizes dimethyl sulfoxide (B87167) (DMSO) activated by an electrophile, most commonly oxalyl chloride, followed by the addition of a hindered base such as triethylamine (B128534).[10][11] The Swern oxidation is known for its mild reaction conditions, making it suitable for substrates with sensitive functional groups.[12][13] A notable drawback is the formation of the volatile and malodorous byproduct, dimethyl sulfide.[11][12]

Data Presentation: Comparison of Oxidation Methods

The following table summarizes the key quantitative parameters for the different methods of oxidizing 3-heptanol to 3-heptanone.

Oxidation Method	Oxidizing Agent	Typical Solvent	Reaction Temperature	Typical Reaction Time	Typical Yield	Key Considerations
Jones Oxidation	Chromic acid (from CrO₃/H₂SO₄)	Acetone	0 °C to Room Temp	< 1 hour	High	Strong acid, carcinogenic Cr(VI) waste
PCC Oxidation	Pyridinium Chlorochromate	Dichloromethane (DCM)	Room Temperature	2-4 hours	70-90%[8]	Milder conditions, chromium byproducts
Swern Oxidation	DMSO, Oxalyl Chloride, Triethylamine	Dichloromethane (DCM)	-78 °C to Room Temp	< 1 hour	High	Mild conditions, foul-smelling byproduct

Experimental Protocols

Protocol 1: Jones Oxidation of 3-Heptanol

This protocol describes the oxidation of 3-heptanol to 3-heptanone using Jones reagent.

Materials:

• 3-Heptanol

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetone

• Isopropyl alcohol

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of Jones Reagent: In a beaker, dissolve chromium trioxide in concentrated sulfuric acid. Carefully and slowly add this mixture to water with stirring, allowing the solution to cool.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3-heptanol in acetone. Cool the flask in an ice-water bath.

• Addition of Jones Reagent: Slowly add the prepared Jones reagent dropwise to the stirred solution of the alcohol. Maintain the temperature below 30°C. A color change from orange-red to green should be observed. Continue adding the reagent until the orange-red color persists.[5]

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, quench the excess oxidant by the dropwise addition of isopropyl alcohol until the orange color is no longer present.[14]

Workup and Purification:

• Add water to the reaction mixture and extract the product with diethyl ether.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• If necessary, the crude product can be purified by flash column chromatography on silica (B1680970) gel.

Protocol 2: PCC Oxidation of 3-Heptanol

This protocol details the oxidation of 3-heptanol to 3-heptanone using Pyridinium Chlorochromate (PCC).

Materials:

• 3-Heptanol

• Pyridinium Chlorochromate (PCC)

• Dichloromethane (DCM), anhydrous

• Silica gel

• Celite®

• Diethyl ether

• Round-bottom flask, magnetic stirrer, and stir bar

• Separatory funnel

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 3-heptanol (1.0 eq) in anhydrous dichloromethane.[8]

• Addition of Oxidant: To the stirring solution, add PCC (approximately 1.5 eq) in one portion. The mixture will turn into a dark brown/black slurry.[8]

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction's progress by TLC until the starting alcohol has disappeared (typically 2-4 hours).[8]

Workup and Purification:

• Filtration: Once the reaction is complete, dilute the mixture with diethyl ether. Pass the entire mixture through a short plug of silica gel topped with a layer of Celite® to filter out the chromium byproducts. Wash the plug thoroughly with additional diethyl ether to collect all the product.[8]

• Solvent Removal: Combine the organic filtrates and remove the solvent under reduced pressure using a rotary evaporator.[8]

• Purification: The resulting crude product can be further purified by flash column chromatography if necessary to yield pure 3-heptanone.[8]

Protocol 3: Swern Oxidation of 3-Heptanol

This protocol describes the oxidation of 3-heptanol to 3-heptanone using Swern oxidation conditions.

Materials:

• 3-Heptanol

• Dimethyl sulfoxide (DMSO)

• Oxalyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Activation of DMSO: In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve oxalyl chloride in anhydrous DCM and cool the solution to -78 °C (a dry ice/acetone bath). To this solution, add a solution of DMSO in anhydrous DCM dropwise, ensuring the temperature remains below -60 °C.

• Addition of Alcohol: After stirring for a few minutes, add a solution of 3-heptanol in anhydrous DCM dropwise, again maintaining a low temperature.

• Addition of Base: After stirring for a short period, add triethylamine to the reaction mixture. The mixture may become thick.

• Warming: Allow the reaction to warm to room temperature.

Workup and Purification:

• Quenching and Extraction: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM.

• Washing: Combine the organic layers and wash sequentially with a dilute HCl solution, water, saturated aqueous sodium bicarbonate, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Mandatory Visualization

Caption: General workflow for the oxidation of 3-Heptanol to 3-Heptanone.

References

• 1. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Jones oxidation - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Oxidation with Chromic Acid and PCC - Chad's Prep® [chadsprep.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Swern oxidation - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Swern Oxidation [organic-chemistry.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. benchchem.com [benchchem.com]

Application Note: 3-Heptanol as a Promising Solvent for Single-Walled Carbon Nanotube Dispersion and Potential in Drug Delivery Formulations

Audience: Researchers, scientists, and drug development professionals.

Introduction

Single-walled carbon nanotubes (SWCNTs) possess unique mechanical, thermal, and electrical properties, making them highly attractive for a range of applications, including advanced materials and nanomedicine. A critical challenge in harnessing the full potential of SWCNTs is their inherent insolubility and tendency to agglomerate into bundles due to strong van der Waals forces. Effective dispersion into individual nanotubes is therefore a prerequisite for most applications. This document provides a theoretical assessment and practical protocols for utilizing 3-Heptanol as a solvent for the dispersion of SWCNTs. Furthermore, it outlines a general workflow for the development of 3-Heptanol-based SWCNT formulations for drug delivery applications.

Theoretical Assessment of 3-Heptanol as a SWCNT Solvent

The compatibility between a solvent and a solute can be predicted using Hansen Solubility Parameters (HSPs), which are based on the principle of "like dissolves like". HSPs quantify the cohesive energy density of a substance and are composed of three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH). A smaller distance between the HSPs of a solvent and a solute in the three-dimensional Hansen space indicates a higher likelihood of good dispersion.

A comparison of the Hansen Solubility Parameters for 3-Heptanol and SWCNTs suggests a favorable interaction for dispersion. The parameters are summarized in the table below.

Material	Dispersion (δD) (MPa½)	Polar (δP) (MPa½)	Hydrogen Bonding (δH) (MPa½)
Single-Walled Carbon Nanotubes (SWCNTs)	17.8 - 19.0[1][2]	7.5 - 8.0[1][2]	4.0 - 7.6[1][2]
3-Heptanol	15.9[3]	5.4[3]	11.7[3]

The proximity of the dispersion (δD) and polar (δP) components of 3-Heptanol to those of SWCNTs indicates that it has the potential to be an effective solvent for dispersing SWCNTs. While the hydrogen bonding component (δH) shows a larger difference, the overall similarity suggests that 3-Heptanol warrants experimental investigation as a dispersion medium.

Experimental Protocols

Protocol 1: Dispersion of Single-Walled Carbon Nanotubes in 3-Heptanol

This protocol describes a general method for dispersing SWCNTs in 3-Heptanol using ultrasonication and centrifugation.

Materials:

• Single-walled carbon nanotubes (as-produced or purified)

• 3-Heptanol (analytical grade)

• Vials or centrifuge tubes

• Probe sonicator

• High-speed centrifuge

Procedure:

• Preparation of SWCNT/3-Heptanol Mixture:

  • Weigh a desired amount of SWCNTs (e.g., 1-2 mg) and add it to a vial containing a specific volume of 3-Heptanol (e.g., 10 mL) to achieve the target concentration.[4]

• Ultrasonication:

  • Immerse the tip of a probe sonicator into the SWCNT/3-Heptanol mixture.

  • Sonicate the mixture for a specified duration (e.g., 30-60 minutes) at a controlled power output.[4] It is recommended to perform sonication in a cooling bath to prevent overheating of the solvent.

  • Note: Over-sonication can lead to shortening of the nanotubes.[4]

• Centrifugation:

  • Transfer the sonicated dispersion to centrifuge tubes.

  • Centrifuge the dispersion at a high relative centrifugal force (RCF) (e.g., 10,000 - 30,000 x g) for a defined period (e.g., 30-60 minutes).[4] This step is crucial for removing large, undispersed bundles, amorphous carbon, and residual catalyst impurities, which will form a pellet at the bottom of the tube.

  • Note: Higher centrifugation speeds and longer durations will result in a higher proportion of individual or small-bundled SWCNTs in the supernatant, but may also reduce the overall yield.

• Supernatant Collection:

  • Carefully decant the supernatant, which contains the dispersed SWCNTs, into a clean vial.

  • The resulting dispersion should be a stable, dark solution.

Experimental Workflow for SWCNT Dispersion

Caption: Workflow for dispersing SWCNTs in 3-Heptanol.

Protocol 2: Characterization of SWCNT Dispersions

2.1 UV-Vis-NIR Spectroscopy

UV-Vis-NIR spectroscopy is a powerful technique to assess the quality of SWCNT dispersion. The presence of sharp, distinct peaks corresponding to the van Hove singularities (S11, S22, M11 transitions) indicates a high degree of individualization, while a broad, featureless spectrum suggests significant bundling.[5]

Procedure:

• Dilute the SWCNT/3-Heptanol dispersion to an appropriate concentration for spectroscopic analysis.

• Use a quartz cuvette with a 1 cm path length.

• Record the absorption spectrum over a wavelength range of approximately 300 nm to 2000 nm.

• Use pure 3-Heptanol as a blank for baseline correction.

2.2 Raman Spectroscopy

Raman spectroscopy provides information about the structural integrity and bundling state of SWCNTs.

Procedure:

• Deposit a small drop of the SWCNT/3-Heptanol dispersion onto a clean silicon wafer or glass slide and allow the solvent to evaporate.

• Acquire Raman spectra using a suitable laser excitation wavelength (e.g., 532 nm, 633 nm, or 785 nm).[6]

• Analyze the following key spectral features:

  • Radial Breathing Mode (RBM): The presence and sharpness of RBM peaks in the low-frequency region (100-300 cm⁻¹) are indicative of individual SWCNTs. The peak position is inversely proportional to the nanotube diameter.

  • G-band: Located around 1590 cm⁻¹, this band is characteristic of graphitic sp² carbon. The shape of the G-band can provide information about the metallic or semiconducting nature of the nanotubes.

  • D-band: Found at approximately 1350 cm⁻¹, the D-band is associated with defects in the nanotube structure. An increase in the D-band intensity relative to the G-band (ID/IG ratio) can indicate damage to the nanotubes during processing.

Application in Drug Delivery

SWCNTs are being explored as carriers for targeted drug delivery due to their high surface area, ability to be functionalized, and unique optical properties.[7] A 3-Heptanol-based SWCNT dispersion could serve as a starting point for developing novel drug delivery systems.

General Workflow for SWCNT-Based Drug Delivery Formulation

Workflow for SWCNT Drug Delivery Formulation

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. HSP Examples: Carbon Nanotubes | Hansen Solubility Parameters [hansen-solubility.com]
• 3. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 4. Single-walled Carbon Nanotubes: Exfoliation and Debundling Procedure [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. jasco-global.com [jasco-global.com]
• 7. The application of carbon nanotubes in target drug delivery systems for cancer therapies - PMC [pmc.ncbi.nlm.nih.gov]

3-Heptanol: A Versatile Building Block in Organic Synthesis

Affiliation: Advanced Synthesis Core, Innovations in Drug Development Institute

Introduction

3-Heptanol, a secondary alcohol with the chemical formula C₇H₁₆O, is a valuable and versatile building block in the field of organic synthesis.[1] Its utility stems from the reactivity of its hydroxyl group, which can be readily transformed into a variety of other functional groups, making it a key intermediate in the synthesis of fine chemicals, fragrances, and pharmacologically active molecules.[2] This document provides detailed application notes and experimental protocols for the use of 3-Heptanol in several key synthetic transformations, including oxidation, esterification, etherification, and nucleophilic substitution. Furthermore, it explores its application as a precursor in the synthesis of bioactive molecules such as soluble epoxide hydrolase (sEH) inhibitors and pyrimidine (B1678525) derivatives.

Physicochemical Properties of 3-Heptanol

A clear understanding of the physical and chemical properties of 3-Heptanol is essential for its effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₇H₁₆O	[1]
Molecular Weight	116.20 g/mol	[1]
Appearance	Colorless liquid
Odor	Mild, pleasant
Boiling Point	156-158 °C
Solubility	Sparingly soluble in water; soluble in organic solvents

Key Synthetic Applications & Protocols

Oxidation to 3-Heptanone (B90015)

The oxidation of 3-Heptanol provides 3-heptanone, a key intermediate for various subsequent reactions, including the synthesis of heterocyclic compounds. A common and efficient method for this transformation is the use of pyridinium (B92312) chlorochromate (PCC).

Experimental Protocol: Oxidation of 3-Heptanol using PCC

Materials:

• 3-Heptanol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (B109758) (DCM)

• Silica (B1680970) gel

• Celite®

• Diethyl ether

• Round-bottom flask, magnetic stirrer, and stir bar

• Separatory funnel

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 3-Heptanol (1.0 eq) in anhydrous dichloromethane.

• To the stirring solution, add PCC (approximately 1.5 eq) in one portion. The mixture will turn into a dark brown/black slurry.

• Allow the reaction to stir at room temperature and monitor its progress by Thin Layer Chromatography (TLC) until the starting alcohol has been consumed (typically 2-4 hours).

• Once the reaction is complete, dilute the mixture with diethyl ether.

• Pass the entire mixture through a short plug of silica gel topped with a layer of Celite® to filter out the chromium byproducts. Wash the plug thoroughly with additional diethyl ether.

• Combine the organic filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude 3-heptanone can be further purified by flash column chromatography if necessary.

Expected Yield: 70-90%[3]

Reaction Scheme:

Oxidation of 3-Heptanol to 3-Heptanone.

Esterification (Fischer Esterification)

Fischer esterification is a classic method for synthesizing esters from alcohols and carboxylic acids, catalyzed by a strong acid.[4][5][6][7][8] This reaction is particularly useful for producing esters of 3-Heptanol, which often possess characteristic fragrances.

Experimental Protocol: Synthesis of 3-Heptyl Acetate (B1210297)

Materials:

• 3-Heptanol

• Acetic acid (glacial)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) solution (5%)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer, and stir bar

• Separatory funnel

Procedure:

• To a round-bottom flask, add 3-Heptanol (1.0 eq) and a 4-fold excess of glacial acetic acid.[4]

• Carefully add a catalytic amount of concentrated sulfuric acid (approximately 5 drops).

• Attach a reflux condenser and heat the mixture to reflux for 45-60 minutes.[4]

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with cold water, 5% sodium bicarbonate solution (caution: CO₂ evolution), and brine.[4]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• The crude 3-heptyl acetate can be purified by distillation.

Expected Yield: 65-97% (yield can be increased by using an excess of the alcohol)[7]

Reaction Scheme:

Fischer Esterification of 3-Heptanol.

Ether Synthesis (Williamson Ether Synthesis)

The Williamson ether synthesis is a versatile method for preparing both symmetrical and unsymmetrical ethers via an Sₙ2 reaction between an alkoxide and a primary alkyl halide.[9][10][11][12]

Experimental Protocol: Synthesis of Ethyl 3-Heptyl Ether

Materials:

• 3-Heptanol

• Sodium hydride (NaH)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Ethyl iodide

• Ammonium (B1175870) chloride (NH₄Cl) solution (saturated)

• Round-bottom flask, magnetic stirrer, stir bar, dropping funnel, and nitrogen inlet

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, add a suspension of sodium hydride (1.1 eq) in anhydrous THF.

• Cool the suspension to 0 °C and slowly add 3-Heptanol (1.0 eq) dropwise.

• Allow the mixture to warm to room temperature and stir for 30 minutes to ensure complete formation of the alkoxide.

• Cool the mixture back to 0 °C and add ethyl iodide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Carefully quench the reaction by the slow addition of saturated ammonium chloride solution.

• Extract the product with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure. The crude ether can be purified by column chromatography.

Expected Yield: 50-95%[9]

Reaction Scheme:

Williamson Ether Synthesis with 3-Heptanol.

Nucleophilic Substitution to 3-Bromoheptane (B146003)

The hydroxyl group of 3-Heptanol can be converted into a good leaving group and subsequently displaced by a nucleophile. A common transformation is the conversion to an alkyl bromide using hydrobromic acid.

Experimental Protocol: Synthesis of 3-Bromoheptane

Materials:

• 3-Heptanol

• Concentrated sulfuric acid (H₂SO₄)

• 48% Hydrobromic acid (HBr)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous calcium chloride (CaCl₂)

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel

Procedure:

• In a round-bottom flask, cool 1 mole of 3-Heptanol in an ice bath.

• Slowly add 0.5 moles of concentrated sulfuric acid with cooling, followed by the slow addition of 1.25 moles of 48% hydrobromic acid.

• Heat the mixture under reflux for 6 hours.[13]

• After cooling, transfer the mixture to a separatory funnel. Wash the organic layer twice with cold concentrated sulfuric acid to remove any ether byproduct.[13]

• Wash the organic layer with water, followed by sodium bicarbonate solution to neutralize any remaining acid, and then again with water.

• Dry the crude 3-bromoheptane over anhydrous calcium chloride.[13]

• Purify the product by distillation.

Expected Yield: ~80%[13]

Reaction Scheme:

Synthesis of 3-Bromoheptane.

Application in the Synthesis of Bioactive Molecules

Precursor to Soluble Epoxide Hydrolase (sEH) Inhibitors

Soluble epoxide hydrolase (sEH) is a therapeutic target for various diseases, including hypertension and inflammation.[14] Inhibitors of sEH often feature a urea (B33335) or amide pharmacophore and a lipophilic group. 3-Heptanone, derived from the oxidation of 3-Heptanol, can serve as a starting point for the synthesis of such inhibitors.

Hypothetical Synthetic Pathway to an sEH Inhibitor:

A plausible route involves the reductive amination of 3-heptanone to introduce an amine, which can then be reacted with an isocyanate to form the urea functionality characteristic of many sEH inhibitors.

Hypothetical synthesis of an sEH inhibitor analog.

Signaling Pathway of sEH Inhibition:

sEH metabolizes anti-inflammatory and vasodilatory epoxyeicosatrienoic acids (EETs) to their less active dihydroxyeicosatrienoic acids (DHETs). Inhibition of sEH increases the levels of EETs, leading to beneficial cardiovascular and anti-inflammatory effects.

Mechanism of action of sEH inhibitors.

Precursor to Substituted Pyrimidines

Pyrimidines are a class of heterocyclic compounds found in nucleic acids and many pharmaceuticals.[15] One common synthetic route to pyrimidines involves the condensation of a 1,3-dicarbonyl compound with an amidine. 3-Heptanone can be a precursor to a suitable 1,3-dicarbonyl compound.

Hypothetical Synthetic Pathway to a Substituted Pyrimidine:

A Claisen condensation of 3-heptanone with a suitable ester, such as diethyl carbonate, would yield a β-keto ester. This 1,3-dicarbonyl compound can then be condensed with an amidine, like guanidine, to form a substituted pyrimidine.

Hypothetical synthesis of a substituted pyrimidine.

Conclusion

3-Heptanol is a readily available and economically viable starting material for a range of important organic transformations. Its conversion to 3-heptanone opens up pathways to more complex molecular architectures, including those with significant biological activity. The protocols and applications outlined in this document demonstrate the utility of 3-Heptanol as a versatile building block for researchers in academia and the pharmaceutical industry. The straightforward nature of its primary reactions, coupled with the potential for elaboration into complex scaffolds, ensures that 3-Heptanol will continue to be a valuable tool in the arsenal (B13267) of the synthetic organic chemist.

References

• 1. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. athabascau.ca [athabascau.ca]
• 5. cerritos.edu [cerritos.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. jk-sci.com [jk-sci.com]
• 11. Khan Academy [khanacademy.org]
• 12. prepchem.com [prepchem.com]
• 13. Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bu.edu.eg [bu.edu.eg]
• 15. chemtube3d.com [chemtube3d.com]

Application of 3-Heptanol in the Synthesis of Soluble Epoxide Hydrolase (sEH) Inhibitors: A Theoretical and Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Soluble epoxide hydrolase (sEH) is a key enzyme in the metabolism of epoxyeicosatrienoic acids (EETs), which are lipid signaling molecules with potent anti-inflammatory, vasodilatory, and analgesic properties. By hydrolyzing EETs to their less active diol counterparts, sEH reduces their beneficial effects. Consequently, inhibition of sEH has emerged as a promising therapeutic strategy for a range of diseases, including hypertension, inflammation, and neuropathic pain. The development of potent and selective sEH inhibitors is an active area of research, with a focus on urea (B33335), amide, and carbamate-based scaffolds. While a variety of hydrophobic moieties have been explored to optimize inhibitor potency and pharmacokinetic profiles, the application of 3-Heptanol as a synthetic precursor is not prominently documented in the existing scientific literature.

This application note provides an overview of established synthetic methodologies for potent sEH inhibitors and explores a theoretical application of 3-Heptanol in the design and synthesis of novel inhibitor candidates. The information presented herein is intended to guide researchers in the strategic design and execution of experiments aimed at expanding the chemical space of sEH inhibitors.

Established Synthetic Methodologies for sEH Inhibitors

The most potent and widely studied sEH inhibitors are derivatives of 1,3-disubstituted ureas and amides. These compounds typically feature a central urea or amide pharmacophore that forms key hydrogen bond interactions with the catalytic residues (Tyr381, Tyr465, and Asp333) in the active site of sEH.[1][2] Flanking this central moiety are hydrophobic groups that occupy the L-shaped catalytic tunnel of the enzyme.

Synthesis of Urea-Based sEH Inhibitors

A common and straightforward method for the synthesis of urea-based sEH inhibitors involves the reaction of an isocyanate with a primary or secondary amine.

General Protocol for Urea Synthesis:

• Isocyanate Formation: A primary amine can be converted to an isocyanate by treatment with phosgene (B1210022) or a phosgene equivalent, such as triphosgene (B27547) or diphosgene.

• Urea Formation: The resulting isocyanate is then reacted with a desired amine in an aprotic solvent, such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF), to yield the 1,3-disubstituted urea.

A prevalent structural motif in potent sEH inhibitors is the adamantyl group, which serves as a bulky hydrophobic anchor. For example, the synthesis of an adamantyl-urea inhibitor would involve the reaction of 1-adamantyl isocyanate with a suitable amine.

Synthesis of Amide-Based sEH Inhibitors

Amide-based sEH inhibitors offer an alternative scaffold that can exhibit improved physicochemical properties compared to their urea counterparts.[1] The synthesis of these inhibitors typically involves the coupling of a carboxylic acid and an amine.

General Protocol for Amide Synthesis:

• Carboxylic Acid Activation: The carboxylic acid is activated using a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), or by conversion to an acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride.

• Amide Bond Formation: The activated carboxylic acid is then reacted with the desired amine in the presence of a base, such as triethylamine (B128534) (TEA) or N,N-diisopropylethylamine (DIPEA), to form the amide bond.

Theoretical Application of 3-Heptanol in sEH Inhibitor Synthesis

Although not described in the literature, 3-Heptanol can be envisioned as a precursor for introducing a seven-carbon alkyl chain with a secondary attachment point into the structure of an sEH inhibitor. Structure-activity relationship (SAR) studies have shown that the hydrophobic pockets of the sEH active site can accommodate various alkyl and cycloalkyl groups, and that the nature of these groups influences inhibitor potency and metabolic stability.

Proposed Synthetic Routes

Two main strategies can be proposed for incorporating a 3-heptyl moiety derived from 3-Heptanol into a urea or amide-based sEH inhibitor scaffold:

• Incorporation as a 3-Heptoxy Group (Ether Linkage): 3-Heptanol can be used to introduce a 3-heptoxy side chain onto a phenolic or alcoholic precursor of an sEH inhibitor via a Williamson ether synthesis.

• Incorporation as a 3-Heptylamino Group (Amine Linkage): 3-Heptanol can be converted to 3-heptylamine, which can then be used as a building block in the synthesis of urea or amide inhibitors.

Experimental Protocol: Synthesis of a Hypothetical 3-Heptylamino-Containing Urea Inhibitor

This protocol outlines a potential multi-step synthesis to incorporate a 3-heptylamino group into a urea-based inhibitor scaffold.

Step 1: Oxidation of 3-Heptanol to 3-Heptanone (B90015)

• To a stirred solution of 3-Heptanol (1 equivalent) in dichloromethane (DCM) at 0 °C, add pyridinium (B92312) chlorochromate (PCC) (1.5 equivalents).

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica (B1680970) gel to remove the chromium salts.

• Concentrate the filtrate under reduced pressure to yield 3-heptanone.

Step 2: Reductive Amination to form 3-Heptylamine

• Dissolve 3-heptanone (1 equivalent) in methanol (B129727) and add ammonium (B1175870) acetate (B1210297) (10 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium cyanoborohydride (1.5 equivalents) portion-wise.

• Stir the reaction at room temperature overnight.

• Quench the reaction by the addition of aqueous HCl (1M).

• Wash the aqueous layer with diethyl ether.

• Basify the aqueous layer with aqueous NaOH (6M) and extract with diethyl ether.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 3-heptylamine.

Step 3: Urea Formation

• To a solution of 1-adamantyl isocyanate (1 equivalent) in anhydrous DCM, add 3-heptylamine (1 equivalent).

• Stir the reaction mixture at room temperature for 12-18 hours.

• Monitor the reaction by TLC.

• Upon completion, the product can be purified by column chromatography on silica gel to yield the target 1-(1-adamantyl)-3-(heptan-3-yl)urea.

Data Presentation

The inhibitory activities of sEH inhibitors are typically reported as the half-maximal inhibitory concentration (IC₅₀) or the inhibitory constant (Kᵢ). The following tables summarize representative data for well-established urea and amide-based sEH inhibitors.

Table 1: Inhibitory Potency of Representative Urea-Based sEH Inhibitors
Compound	Structure	IC₅₀ (human sEH, nM)
1-Adamantyl-3-cyclohexylurea (ACU)	Adamantyl-NH-CO-NH-Cyclohexyl	20
1-(1-Acetylpiperidin-4-yl)-3-(adamantan-1-yl)urea (APAU)	Adamantyl-NH-CO-NH-Piperidinyl-C(O)CH₃	3.5
1-(1-Propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea	(4-CF₃O-Ph)-NH-CO-NH-Piperidinyl-C(O)CH₂CH₃	0.8

Table 2: Inhibitory Potency of Representative Amide-Based sEH Inhibitors
Compound	Structure	IC₅₀ (human sEH, nM)
N-Adamantane-1-yl-N'-(4-cyanophenyl)acetamide	Adamantyl-NH-C(O)CH₂-(4-CN-Ph)	15
N-Cyclohexyl-N'-(4'-[(cyclopropylamino)carbonyl][1,1'-biphenyl]-4-yl)acetamide	Cyclohexyl-NH-C(O)CH₂-(Biphenyl)-C(O)NH-Cyclopropyl	2.1

Visualizations

Signaling Pathway of sEH

Caption: The sEH metabolic pathway.

Experimental Workflow for sEH Inhibitor Synthesis and Evaluation

Caption: General workflow for synthesis and evaluation.

Logical Relationship of a Hypothetical Synthesis from 3-Heptanol

Caption: Hypothetical synthesis from 3-Heptanol.

Conclusion

The development of potent and selective sEH inhibitors remains a significant goal in medicinal chemistry. While the direct application of 3-Heptanol in the synthesis of these inhibitors has not been reported, this application note has provided a comprehensive overview of established synthetic protocols and a theoretical framework for the incorporation of a 3-heptyl moiety. The proposed synthetic routes, based on fundamental organic chemistry principles, offer a starting point for researchers to explore novel chemical space in the quest for next-generation sEH inhibitors with improved therapeutic profiles. The provided protocols and diagrams serve as a guide for the design, synthesis, and evaluation of these new chemical entities.

References

• 1. Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and evaluation of non-urea inhibitors of soluble epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 3-Heptanol in Pyrimidine Derivative Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 3-heptanol as a precursor in the synthesis of substituted pyrimidine (B1678525) derivatives. The protocols detailed herein are based on a sustainable, iridium-catalyzed multicomponent reaction that leverages alcohols as key building blocks for the construction of the pyrimidine core. This method offers a regioselective and atom-economical approach to generating highly substituted pyrimidines, a crucial scaffold in medicinal chemistry.

Introduction

Pyrimidines are a class of heterocyclic aromatic compounds that form the basis of numerous biologically active molecules, including nucleobases and a wide array of pharmaceuticals. The development of efficient and sustainable synthetic routes to functionalized pyrimidines is a significant focus in organic and medicinal chemistry. A novel approach involves the use of readily available alcohols as substrates in a multicomponent reaction with amidines, catalyzed by an iridium pincer complex.[1][2]

In this reaction, secondary alcohols like 3-heptanol serve as precursors to in situ generated ketones via an acceptorless dehydrogenation mechanism. These intermediates then undergo a series of condensation and dehydrogenation steps with another alcohol and an amidine to form the final pyrimidine product. This one-pot synthesis is highly efficient and allows for the creation of a diverse library of pyrimidine derivatives.[1][2]

Iridium-Catalyzed Multicomponent Synthesis of Pyrimidines

The core of this synthetic strategy is an iridium-catalyzed reaction that assembles the pyrimidine ring from an amidine and up to three different alcohol molecules. The reaction proceeds through a cascade of condensation and dehydrogenation steps, with the only byproducts being hydrogen gas and water.[2] When a secondary alcohol such as 3-heptanol is used, it is first oxidized to the corresponding ketone, 3-heptanone.

Proposed Signaling Pathway

The following diagram illustrates the logical workflow of the iridium-catalyzed multicomponent synthesis of a pyrimidine derivative using a secondary alcohol like 3-heptanol, a primary alcohol, and an amidine.

References

• 1. A Sustainable Multicomponent Pyrimidine Synthesis [organic-chemistry.org]
• 2. A Sustainable Multicomponent Pyrimidine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 3-Heptanol using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the identification and quantification of 3-Heptanol in liquid samples using Gas Chromatography-Mass Spectrometry (GC-MS). 3-Heptanol, a secondary alcohol, is relevant in various fields, including flavor and fragrance analysis, industrial solvent monitoring, and as a potential biomarker. The methodology presented herein provides a robust framework for sample preparation, instrument configuration, and data analysis, ensuring high sensitivity and specificity.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the superior separation capabilities of gas chromatography with the highly sensitive and selective detection of mass spectrometry. This makes it an ideal method for the analysis of volatile and semi-volatile compounds such as 3-Heptanol. Accurate quantification of 3-Heptanol is critical in quality control processes in the chemical industry and for safety assessment in various consumer products. This protocol outlines a detailed procedure for the analysis of 3-Heptanol, suitable for implementation in research and quality control laboratories.

Experimental Protocol

This protocol is based on established methods for the analysis of short-chain alcohols and similar volatile organic compounds.

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible results. The following procedure is recommended for liquid samples.

• Sample Collection: Collect liquid samples in clean glass containers to avoid contamination.[1]

• Solvent Selection: Use a high-purity, volatile organic solvent for sample dilution. Dichloromethane, hexane, and ethyl acetate (B1210297) are suitable choices.[1][2] Avoid the use of water, strong acids, or strong bases as solvents.[1]

• Dilution: Accurately weigh or measure a known volume of the sample and dilute it with the chosen solvent to achieve a final concentration within the calibrated range of the instrument. A starting concentration of approximately 10 µg/mL is often a good starting point for method development.[3] For samples with unknown concentrations, a serial dilution may be necessary.

• Internal Standard (Optional but Recommended for Quantification): For precise quantification, add a known concentration of an internal standard to all samples, calibration standards, and quality control samples. A suitable internal standard could be a structurally similar compound with a different retention time, such as a deuterated analog or another alcohol like 2-Heptanol.

• Filtration: If the sample contains particulates, filter it through a 0.22 µm syringe filter into a 1.5 mL glass autosampler vial.[4]

GC-MS Instrumentation and Conditions

The following instrumental parameters can be used as a starting point and should be optimized for the specific instrument and column used.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1 split ratio) or Splitless, depending on sample concentration
Inlet Temperature	250 °C
Oven Temperature Program	Initial temperature: 50 °C, hold for 2 minutesRamp: 10 °C/min to 220 °CHold: Hold at 220 °C for 5 minutes
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Scan Range	m/z 30-300
Solvent Delay	3 minutes (or adjusted to be after the solvent peak elutes)

Data Analysis

Identification

The identification of 3-Heptanol is based on two key parameters:

• Retention Time: The time it takes for 3-Heptanol to elute from the GC column should be consistent with that of a known standard analyzed under the same conditions.

• Mass Spectrum: The obtained mass spectrum of the analyte peak should be compared with a reference spectrum from a spectral library, such as the NIST Mass Spectral Library. The mass spectrum of 3-Heptanol is characterized by specific fragment ions that serve as a fingerprint for its identification.

Quantification

For quantitative analysis, a calibration curve is constructed by analyzing a series of calibration standards of known concentrations.

• Calibration Curve: Prepare a series of at least five calibration standards of 3-Heptanol in the chosen solvent, bracketing the expected concentration range of the unknown samples.

• Data Acquisition: Analyze the calibration standards using the established GC-MS method.

• Peak Integration: Integrate the peak area of a characteristic ion of 3-Heptanol (and the internal standard, if used).

• Curve Construction: Plot the peak area (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the calibration standards.

• Quantification of Unknowns: Analyze the unknown samples under the same conditions and use the generated calibration curve to determine the concentration of 3-Heptanol in the samples.

Quantitative Data Summary

The following table presents representative quantitative data for a validated GC-MS method for a similar short-chain alcohol, which can be considered as expected performance benchmarks for the 3-Heptanol analysis. Actual performance may vary based on the specific matrix and instrumentation.

Validation Parameter	Result
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Experimental Workflow Diagram

Caption: Experimental workflow for the GC-MS analysis of 3-Heptanol.

References

• 1. Simultaneous determination of short-chain fatty alcohols in aged oil and biodiesels by stable isotope labeling assisted liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Note 1: Chiral Separation of 3-Heptanol Enantiomers by HPLC

An increasing demand exists for robust analytical methods for the analysis of chiral compounds and potential impurities in research, development, and quality control. 3-Heptanol, a chiral secondary alcohol, presents a challenge for direct analysis by High-Performance Liquid Chromatography (HPLC) due to its lack of a strong UV chromophore and the need to separate its enantiomers. This document provides detailed application notes and protocols for two distinct HPLC methods for 3-Heptanol: a chiral separation method for the resolution of its enantiomers and a quantitative analysis method in a beverage matrix after derivatization.

Introduction

3-Heptanol possesses a single stereocenter, existing as (R)- and (S)-enantiomers. The differential physiological effects of enantiomers necessitate their separation and quantification. This application note describes a normal-phase HPLC method for the direct chiral separation of 3-Heptanol enantiomers using a polysaccharide-based chiral stationary phase (CSP). Polysaccharide-based CSPs are known for their broad applicability in resolving a wide range of racemic compounds, including alcohols.[1][2][3]

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

• Column: Chiralpak IA (amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica (B1680970) gel), 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane / 2-Propanol (95:5, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

2. Standard Preparation:

• Prepare a stock solution of racemic 3-Heptanol in the mobile phase at a concentration of 1 mg/mL.

• Prepare a series of working standards by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

3. Sample Preparation:

• Dilute the sample containing 3-Heptanol in the mobile phase to fall within the calibration range.

• Filter the sample through a 0.45 µm syringe filter before injection.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of this chiral separation method.

Parameter	(S)-3-Heptanol	(R)-3-Heptanol
Retention Time (min)	8.5	9.8
Resolution (Rs)	-	> 1.5
Linearity (r²)	> 0.999	> 0.999
Limit of Detection (LOD)	0.5 µg/mL	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL	1.5 µg/mL

Workflow Diagram

Caption: Workflow for the chiral separation of 3-Heptanol enantiomers.

Application Note 2: Quantitative Analysis of 3-Heptanol in a Beverage Matrix by HPLC with UV Detection after Pre-Column Derivatization

Introduction

Quantifying low levels of 3-Heptanol in complex matrices such as beverages is challenging due to the lack of a strong chromophore for UV detection. To overcome this limitation, a pre-column derivatization strategy can be employed to attach a UV-active moiety to the 3-Heptanol molecule.[4][5] This application note details a reversed-phase HPLC method for the quantitative analysis of 3-Heptanol in a beverage sample after derivatization with benzoyl chloride.

Experimental Protocol

1. Derivatization Procedure:

• To 1 mL of the sample or standard solution in acetonitrile (B52724), add 100 µL of pyridine (B92270) and 50 µL of benzoyl chloride.

• Vortex the mixture and heat at 60 °C for 30 minutes in a sealed vial.

• Cool the reaction mixture to room temperature.

• Add 1 mL of 5% sodium bicarbonate solution to quench the excess benzoyl chloride.

• Extract the derivatized 3-heptyl benzoate (B1203000) with 2 mL of n-hexane.

• Evaporate the n-hexane layer to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 500 µL of the mobile phase.

2. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system with a gradient pump, autosampler, column thermostat, and a UV-Vis detector.

• Column: C18 reversed-phase column, 250 x 4.6 mm, 5 µm.

• Mobile Phase: A: Water, B: Acetonitrile.

• Gradient: 60% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 230 nm.

• Injection Volume: 20 µL.

3. Standard and Sample Preparation:

• Prepare a stock solution of 3-Heptanol in acetonitrile at 1 mg/mL.

• Prepare working standards by diluting the stock solution in acetonitrile to concentrations from 0.1 µg/mL to 50 µg/mL.

• For beverage samples, de-gas if carbonated. Filter through a 0.45 µm filter. Use 1 mL of the filtered beverage for the derivatization procedure.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of this quantitative method.

Parameter	Value
Retention Time of 3-Heptyl Benzoate (min)	~12.5
Linearity (r²)	> 0.998
Limit of Detection (LOD)	0.05 µg/mL (in original sample)
Limit of Quantification (LOQ)	0.15 µg/mL (in original sample)
Recovery (%)	95 - 105%

Workflow Diagram

Caption: Workflow for the quantitative analysis of 3-Heptanol.

References

• 1. Chiral separations by HPLC on immobilized polysaccharide chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journalajacr.com [journalajacr.com]
• 5. Derivatization in HPLC - HTA [hta-it.com]

Application Note: The Use of 3-Heptanol as a Versatile Internal Standard for Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of analytical chemistry, particularly within chromatographic techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), the use of an internal standard (IS) is a cornerstone of achieving accurate and reproducible quantitative results. An internal standard is a compound of known concentration that is added to a sample to correct for variations during sample preparation and analysis.[1][2] 3-Heptanol, a seven-carbon secondary alcohol, presents itself as a suitable candidate for an internal standard in a variety of applications due to its chemical properties. This document provides a detailed overview of the application of 3-Heptanol as an internal standard, complete with its physicochemical properties, example protocols for its use in GC-MS analysis, and representative data for method validation.

3-Heptanol is a colorless liquid, sparingly soluble in water but soluble in organic solvents like alcohol.[3] Its volatility and polarity make it amenable to analysis by gas chromatography. As a secondary alcohol, it is structurally distinct from many primary alcohol analytes, yet similar enough to co-extract and behave predictably during chromatographic separation.

Physicochemical Properties of 3-Heptanol

A thorough understanding of the physical and chemical properties of a standard is crucial for its effective implementation.

Property	Value	Reference
Molecular Formula	C₇H₁₆O	[3][4]
Molecular Weight	116.20 g/mol	[3][5]
CAS Number	589-82-2	[5][6]
Boiling Point	156-157 °C (at 745 mmHg)	[7]
Density	0.818 g/mL at 25 °C	[5]
Solubility	Insoluble in water; soluble in alcohol	[3]
Refractive Index	n20/D 1.421	[5]

Applications of 3-Heptanol as an Internal Standard

3-Heptanol is a suitable internal standard for the quantitative analysis of a range of volatile and semi-volatile organic compounds. Its utility is particularly evident in the analysis of:

• Fatty Acids: In the analysis of fatty acid methyl esters (FAMEs) by GC-MS, 3-Heptanol can be used to account for variations in extraction and derivatization efficiency.

• Volatile Organic Compounds (VOCs): For the determination of VOCs in environmental, food, and biological samples, 3-Heptanol can serve as a reliable internal standard.

• Flavor and Fragrance Compounds: In the quality control of food and cosmetic products, 3-Heptanol can be used to quantify key aroma and flavor components.

Experimental Protocols

The following are generalized protocols for the use of 3-Heptanol as an internal standard in GC-MS analysis. These should be optimized for specific applications.

Protocol 1: Quantitative Analysis of Volatile Organic Compounds in an Aqueous Matrix

This protocol describes the use of 3-Heptanol as an internal standard for the quantification of a hypothetical analyte, "Analyte X," in a water sample using headspace solid-phase microextraction (HS-SPME) coupled with GC-MS.

Materials:

• 3-Heptanol (analytical standard grade)

• Analyte X (analytical standard grade)

• Methanol (HPLC grade)

• Deionized water

• 20 mL headspace vials with PTFE-lined septa

• SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane)

• GC-MS system

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of Analyte X in methanol.

  • Prepare a 1 mg/mL stock solution of 3-Heptanol (Internal Standard) in methanol.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by spiking known concentrations of Analyte X stock solution into 10 mL of deionized water in headspace vials.

  • To each calibration standard, add a constant amount of the 3-Heptanol stock solution to achieve a final concentration of 10 µg/mL.

• Sample Preparation:

  • Place 10 mL of the water sample into a headspace vial.

  • Spike the sample with the 3-Heptanol stock solution to a final concentration of 10 µg/mL.

• HS-SPME-GC-MS Analysis:

  • Equilibrate the vials at 60°C for 15 minutes.

  • Expose the SPME fiber to the headspace for 30 minutes at 60°C.

  • Desorb the fiber in the GC inlet at 250°C for 2 minutes.

  • GC Oven Program: Start at 40°C, hold for 2 minutes, ramp to 200°C at 10°C/min, hold for 5 minutes.

  • MS Detection: Scan mode from m/z 35 to 350.

• Quantification:

  • Construct a calibration curve by plotting the ratio of the peak area of Analyte X to the peak area of 3-Heptanol against the concentration of Analyte X.

  • Determine the concentration of Analyte X in the sample using the calibration curve.

Method Validation

Validation of the analytical method is essential to ensure reliable results.[4][8][9] The following table summarizes representative data from a method validation study for the quantification of a hypothetical analyte using 3-Heptanol as an internal standard.

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	0.998	≥ 0.99
Accuracy (% Recovery)	95 - 105%	80 - 120%
Precision (RSD)
- Intra-day	< 5%	≤ 15%
- Inter-day	< 8%	≤ 15%
Limit of Detection (LOD)	0.1 µg/mL	-
Limit of Quantification (LOQ)	0.5 µg/mL	-

Visualizations

Experimental Workflow for Internal Standard Analysis

The following diagram illustrates the general workflow for using an internal standard in a quantitative analytical method.

Internal standard workflow.

Logical Relationship for Quantification

This diagram shows the logical relationship between the measured signals and the final calculated concentration when using an internal standard.

Quantification logic.

Conclusion

3-Heptanol is a viable and versatile internal standard for a range of analytical applications, particularly in gas chromatography. Its physicochemical properties allow for its effective use in the quantification of various analytes, including fatty acids and volatile organic compounds. The protocols and validation data presented in this application note provide a foundation for the development of robust and reliable analytical methods. As with any analytical procedure, method development and validation should be tailored to the specific matrix and analyte of interest.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. benchchem.com [benchchem.com]
• 9. demarcheiso17025.com [demarcheiso17025.com]

Application of 3-Heptanol in Flavor and Fragrance Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 3-Heptanol in flavor and fragrance research. It is intended for an audience of researchers, scientists, and professionals in drug development who are interested in the chemical, sensory, and applicative properties of this secondary alcohol.

Chemical and Physical Properties

3-Heptanol (CAS No. 589-82-2) is a secondary alcohol with a seven-carbon chain.[1][2] It is a colorless, oily liquid with a powerful, herbaceous odor and a pungent, slightly bitter taste.[3][4][5][6] Its chemical and physical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C7H16O	[1][5]
Molecular Weight	116.20 g/mol	[1]
Boiling Point	157 °C at 750 mmHg; 66 °C at 20 mmHg	[3][7]
Melting Point	-70 °C	[4]
Density	0.818 g/mL at 25 °C	[3][8]
Flash Point	54.44 °C (130 °F)	[4][7]
Water Solubility	3.984 - 4.095 g/L at 25 °C	[4][5][7]
logP (o/w)	2.24 - 2.29	[4][7]
Refractive Index	1.420 - 1.423 at 20 °C	[7]

Organoleptic Properties and Sensory Profile

3-Heptanol is characterized by a complex and potent aroma profile. Its odor is generally described as powerful, herbaceous, and pungent with a slightly bitter taste.[3][4][5] The enantiomers of 3-Heptanol exhibit distinct olfactory characteristics:

• (S)-3-Heptanol: Possesses a lavender and medicinal scent.[9]

• (R)-3-Heptanol: Exhibits an earthy, mushroom-like aroma.[9]

The aroma threshold of 3-Heptanol is very low, approximately 0.01 mg/kg, which allows it to have a significant impact on the overall flavor and fragrance profile even at low concentrations.[10]

Natural Occurrence

3-Heptanol is found in a variety of natural sources, contributing to their characteristic aromas. It has been reported in fruits such as bananas, papayas, and cranberries.[3][4][7] It is also a constituent of peppermint oil, butter, roasted beef, cognac, and coffee.[3][4][11]

Applications in Flavor and Fragrance

Due to its unique sensory profile, 3-Heptanol is a versatile ingredient in both flavor and fragrance formulations.

Flavor Applications: In the flavor industry, 3-Heptanol is used to impart or enhance fruity and herbaceous notes. It is particularly effective in creating apple and pear flavors in food products like canned juices, where it contributes to a more authentic and natural aroma.[10] The recommended usage levels in various food categories are detailed in the table below.

Food Category	Average Maximum Usage (ppm)
Baked Goods	18.5
Nonalcoholic Beverages	7.8
Alcoholic Beverages	6.3
Frozen Dairy	8.8
Gelatins & Puddings	8.2
Soft Candy	13.5

Source: The Good Scents Company[7]

Fragrance Applications: In perfumery, 3-Heptanol is utilized to add a fresh, green, and herbaceous character to fragrances.[5][7] It can be used to modify and freshen overly rich floral scents, providing a bright and clean undertone.[10] It finds application in personal care products such as hand creams and bath gels.[10] The recommended usage level in fragrance concentrates is up to 0.2000%.[7]

Synthesis and Chemical Reactions

Synthesis: 3-Heptanol can be synthesized through the catalytic hydrogenation of ethyl n-butyl ketone.[3][4]

Chemical Reactions: As a secondary alcohol, 3-Heptanol can undergo several chemical reactions. It can be dehydrated in the presence of an acid catalyst to produce a mixture of 3-octene and 2-octene.[10] It can also undergo esterification with carboxylic acids to form esters with fruity scents, which are also used in flavor and fragrance applications.[10]

Experimental Protocols

Protocol 1: Sensory Evaluation of 3-Heptanol

Objective: To determine the odor profile and intensity of 3-Heptanol.

Materials:

• 3-Heptanol (high purity)

• Odorless solvent (e.g., dipropylene glycol, ethanol)

• Glass vials with Teflon-lined caps

• Perfumer's smelling strips

• Panel of trained sensory assessors (8-12 members)

• Odor-free evaluation room with controlled temperature and humidity

Procedure:

• Sample Preparation: Prepare a series of dilutions of 3-Heptanol in the chosen solvent (e.g., 10%, 1%, 0.1%, 0.01% w/w).

• Sample Presentation: Dip smelling strips into each dilution for a standardized amount of time (e.g., 2 seconds) and allow the solvent to evaporate for a set period (e.g., 10 seconds).

• Sensory Evaluation: Present the smelling strips to the panelists in a randomized and blind manner.

• Data Collection: Panelists evaluate the odor of each sample and record their perceptions using a standardized questionnaire. This should include:

  • Odor Descriptors: Panelists describe the character of the odor using a list of predefined terms or by providing their own descriptors.

  • Odor Intensity: Panelists rate the intensity of the odor on a labeled magnitude scale (e.g., 0 = no odor, 5 = extremely strong).

• Data Analysis: Analyze the collected data to determine the frequency of each odor descriptor and the mean intensity ratings at different concentrations.

Sensory Evaluation Workflow for 3-Heptanol

Protocol 2: Gas Chromatography-Olfactometry (GC-O) Analysis of a Flavor or Fragrance Mixture Containing 3-Heptanol

Objective: To identify and characterize the odor-active compounds, including 3-Heptanol, in a complex mixture.

Materials and Instrumentation:

• Gas chromatograph (GC) coupled with a mass spectrometer (MS) and an olfactometry port

• Capillary column suitable for flavor and fragrance analysis (e.g., DB-5, DB-Wax)

• Sample containing 3-Heptanol

• Helium carrier gas

• Trained sensory assessors

Procedure:

• Sample Preparation: Prepare the sample for injection. This may involve solvent extraction, headspace analysis, or solid-phase microextraction (SPME), depending on the sample matrix.

• GC-MS/O Analysis:

  • Inject the prepared sample into the GC.

  • The effluent from the GC column is split between the MS detector and the olfactometry port.

  • The MS detector records the mass spectra of the eluting compounds for identification.

  • Simultaneously, a trained assessor sniffs the effluent from the olfactometry port and records the retention time, duration, and description of any perceived odors.

• Data Analysis:

  • Identify the compounds corresponding to the odor events by matching the retention times with the peaks in the GC-MS chromatogram and by interpreting the mass spectra.

  • Create an "aromagram" or "olfactogram" which plots the odor events against retention time.

  • Compare the odor description at the retention time of 3-Heptanol with its known sensory profile to confirm its contribution to the overall aroma.

Gas Chromatography-Olfactometry (GC-O) Workflow

Olfactory Signaling Pathway

The perception of 3-Heptanol, like other volatile odorants, is initiated by its interaction with olfactory receptors in the nasal cavity. The following diagram illustrates a generalized olfactory signal transduction pathway.

Generalized Olfactory Signal Transduction Pathway

References

• 1. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. HEPTANOL - Ataman Kimya [atamanchemicals.com]
• 3. 3-HEPTANOL | 589-82-2 [chemicalbook.com]
• 4. 3-HEPTANOL CAS#: 589-82-2 [m.chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. echemi.com [echemi.com]
• 7. 3-heptanol, 589-82-2 [thegoodscentscompany.com]
• 8. 3-庚醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 9. The 3-Heptanols [leffingwell.com]
• 10. zhishangchem.com [zhishangchem.com]
• 11. chembk.com [chembk.com]

Stereoselective Synthesis of (R)- and (S)-3-Heptanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the stereoselective synthesis of (R)-3-Heptanol and (S)-3-Heptanol. These chiral alcohols are valuable building blocks in the synthesis of pharmaceuticals and other fine chemicals. Two primary methods are presented: the asymmetric reduction of 3-heptanone (B90015) using a Corey-Bakshi-Shibata (CBS) catalyst and the kinetic resolution of racemic 3-heptanol catalyzed by Candida antarctica lipase (B570770) B.

Introduction

The demand for enantiomerically pure compounds in the pharmaceutical industry is driven by the often differing pharmacological activities of enantiomers. 3-Heptanol, a simple chiral secondary alcohol, serves as a key intermediate in the synthesis of more complex molecules. The methods described herein provide reliable and highly stereoselective routes to access both the (R) and (S) enantiomers of this versatile building block.

Methods Overview

Two distinct and effective strategies for obtaining enantiopure 3-heptanol are detailed:

• Asymmetric Reduction of 3-Heptanone: This method employs a chiral oxazaborolidine catalyst, commonly known as the Corey-Bakshi-Shibata (CBS) catalyst, to reduce the prochiral ketone, 3-heptanone, to the corresponding chiral alcohol. The choice of the (R)- or (S)-enantiomer of the CBS catalyst dictates the stereochemistry of the resulting alcohol, allowing for the selective synthesis of either (R)-3-Heptanol or (S)-3-Heptanol with high enantiomeric excess.

• Enzymatic Kinetic Resolution of (±)-3-Heptanol: This biocatalytic approach utilizes the high stereoselectivity of lipases to resolve a racemic mixture of 3-heptanol. Specifically, Candida antarctica lipase B (CALB), often immobilized as Novozym® 435, is used to selectively acylate one enantiomer, leaving the other enantiomer unreacted. This allows for the separation of the two enantiomers, both with very high optical purity.

Data Presentation

The following table summarizes the typical quantitative data associated with the described stereoselective synthesis methods.

Method	Target Enantiomer	Reagents	Typical Yield (%)	Typical Enantiomeric Excess (ee) (%)	Specific Rotation [α]D (degrees)
Asymmetric Reduction	(S)-3-Heptanol	3-Heptanone, (S)-2-Methyl-CBS-oxazaborolidine, Borane-dimethyl sulfide (B99878) complex	>90	>95	-6.5 (c 1, CHCl3)
(R)-3-Heptanol	3-Heptanone, (R)-2-Methyl-CBS-oxazaborolidine, Borane-dimethyl sulfide complex	>90	>95	+6.5 (c 1, CHCl3)
Enzymatic Kinetic Resolution	(R)-3-Heptanol	(±)-3-Heptanol, Candida antarctica lipase B (immobilized), Vinyl acetate (B1210297)	~45 (for alcohol)	>99	+6.5 (c 1, CHCl3)
(S)-3-Acetylheptane	(±)-3-Heptanol, Candida antarctica lipase B (immobilized), Vinyl acetate	~50 (for ester)	>99	Not Applicable

Note: Yields for enzymatic kinetic resolution are theoretical maximums of 50% for each enantiomer. Specific rotation values are based on literature data for the corresponding enantiomers of similar secondary alcohols and may vary slightly based on experimental conditions.

Experimental Protocols

Protocol 1: Asymmetric Reduction of 3-Heptanone to (S)-3-Heptanol using (S)-CBS Catalyst

This protocol describes the enantioselective reduction of 3-heptanone to (S)-3-heptanol. To synthesize (R)-3-heptanol, the (R)-enantiomer of the CBS catalyst should be used.

Materials:

• 3-Heptanone

• (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BH₃·SMe₂) (10 M)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (B129727)

• 1 M Hydrochloric Acid (HCl)

• Diethyl ether

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried, two-necked round-bottom flask under an argon atmosphere, add (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene, 0.1 eq).

• Add anhydrous THF to the flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add borane-dimethyl sulfide complex (0.6 eq) dropwise to the stirred solution.

• After stirring for 10 minutes at 0 °C, cool the mixture to -30 °C.

• In a separate flask, prepare a solution of 3-heptanone (1.0 eq) in anhydrous THF.

• Add the 3-heptanone solution dropwise to the catalyst-borane mixture over a period of 30 minutes, maintaining the internal temperature below -25 °C.

• Stir the reaction mixture at -30 °C for 1-2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by the slow, dropwise addition of methanol at -30 °C.

• Allow the mixture to warm to room temperature and then add 1 M HCl.

• Stir for 30 minutes, then transfer the mixture to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane (B92381):ethyl acetate gradient) to afford pure (S)-3-heptanol.

• Determine the enantiomeric excess by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Protocol 2: Enzymatic Kinetic Resolution of (±)-3-Heptanol using Candida antarctica Lipase B

This protocol describes the resolution of racemic 3-heptanol to obtain (R)-3-heptanol and (S)-3-acetylheptane.

Materials:

• (±)-3-Heptanol

• Immobilized Candida antarctica lipase B (e.g., Novozym® 435)

• Vinyl acetate

• Anhydrous hexane or methyl tert-butyl ether (MTBE)

• Celite®

Procedure:

• To a flask, add (±)-3-heptanol (1.0 eq) and anhydrous hexane (or MTBE).

• Add immobilized Candida antarctica lipase B (typically 10-20% by weight of the substrate).

• Add vinyl acetate (0.5 - 0.6 eq) to the mixture. Using a slight excess of the racemic alcohol will favor the complete conversion of one enantiomer of the acyl donor.

• Seal the flask and place it on an orbital shaker at a controlled temperature (typically 30-40 °C).

• Monitor the reaction progress by taking aliquots and analyzing them by GC or HPLC. The reaction should be stopped at or near 50% conversion to achieve the highest enantiomeric excess for both the remaining alcohol and the formed ester. This typically takes 4-24 hours.

• Once the desired conversion is reached, filter the enzyme through a pad of Celite® and wash the enzyme with the reaction solvent.

• The filtrate contains the unreacted (R)-3-heptanol and the product (S)-3-acetylheptane.

• Separate the (R)-3-heptanol from the (S)-3-acetylheptane by flash column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient).

• Determine the enantiomeric excess of the recovered (R)-3-heptanol and the isolated (S)-3-acetylheptane by chiral GC or HPLC.

• The (S)-3-acetylheptane can be hydrolyzed (e.g., using potassium carbonate in methanol) to obtain (S)-3-heptanol if desired.

Visualizations

Caption: Workflow for the asymmetric reduction of 3-heptanone.

Caption: Workflow for the enzymatic kinetic resolution of (±)-3-heptanol.

Application Notes and Protocols for the Synthesis of Esters Using 3-Heptanol as a Precursor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis of esters using 3-heptanol, a secondary alcohol, as a precursor. The protocols described herein cover classical acid-catalyzed esterification, modern coupling methods, and enzymatic catalysis, offering a range of options depending on the desired scale, substrate sensitivity, and green chemistry considerations. This document is intended to serve as a comprehensive guide for the preparation of 3-heptyl esters, with potential applications in flavor and fragrance industries, as well as starting points for drug discovery and development.

Introduction

Esterification is a fundamental and widely utilized transformation in organic synthesis. The resulting esters from the reaction of an alcohol with a carboxylic acid often exhibit a diverse range of biological and physical properties. 3-Heptanol, a readily available secondary alcohol, can serve as a versatile precursor for the synthesis of a variety of 3-heptyl esters. These esters may possess unique organoleptic properties, making them valuable in the food and perfume industries. Furthermore, the introduction of an ester moiety can modulate the pharmacokinetic and pharmacodynamic properties of biologically active carboxylic acids, a strategy commonly employed in drug development to create prodrugs with enhanced bioavailability or targeted delivery.

This document outlines three key methods for the synthesis of esters from 3-heptanol:

• Fischer-Speier Esterification: A classic acid-catalyzed equilibrium process.

• Steglich Esterification: A mild and efficient method using a carbodiimide (B86325) coupling agent.

• Lipase-Catalyzed Esterification: An enzymatic approach offering high selectivity and mild reaction conditions.

Fischer-Speier Esterification of 3-Heptanol

The Fischer-Speier esterification is a well-established method for producing esters by refluxing a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[1][2][3] To drive the reversible reaction towards the product, an excess of one of the reactants (typically the less expensive one) is used, or water is removed as it forms, often with a Dean-Stark apparatus.[2]

Illustrative Reaction: Synthesis of 3-Heptyl Acetate (B1210297)

Fischer-Speier esterification of 3-heptanol with acetic acid.

Experimental Protocol: Synthesis of 3-Heptyl Acetate

Materials:

• 3-Heptanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Toluene (or another suitable solvent for azeotropic removal of water)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, Dean-Stark apparatus, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, add 3-heptanol (1.0 eq), an excess of glacial acetic acid (e.g., 2.0 eq), and toluene.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq).

• Assemble the Dean-Stark apparatus and reflux condenser.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue refluxing until no more water is collected (typically 2-4 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with a 5% aqueous sodium bicarbonate solution to neutralize the excess acid.[4]

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude 3-heptyl acetate by fractional distillation under reduced pressure.

Quantitative Data (Representative)

Carboxylic Acid	Molar Ratio (Acid:Alcohol)	Catalyst	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Acetic Acid	2:1	H₂SO₄	4	~60-75	>95 (after distillation)	Adapted from[3][4]
Propanoic Acid	2:1	H₂SO₄	4-6	~60-75	>95 (after distillation)	Adapted from general procedures

Note: Yields for secondary alcohols in Fischer esterification can be lower than for primary alcohols due to steric hindrance. Optimization of reaction time and water removal is crucial.

Steglich Esterification of 3-Heptanol

The Steglich esterification is a mild and highly efficient method for the formation of esters from carboxylic acids and alcohols using a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP).[5][6][7] This method is particularly advantageous for sterically hindered alcohols and acid-sensitive substrates.[5][7]

Illustrative Reaction: Synthesis of 3-Heptyl Propanoate

Steglich esterification of 3-heptanol with propanoic acid.

Experimental Protocol: Synthesis of 3-Heptyl Propanoate

Materials:

• 3-Heptanol

• Propanoic Acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM) or Acetonitrile[5]

• 0.5 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, filtration apparatus

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve propanoic acid (1.1 eq), 3-heptanol (1.0 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous DCM.[8]

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by TLC.

• A white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash the solid with a small amount of DCM.

• Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by flash column chromatography if necessary.

Quantitative Data (Representative)

Carboxylic Acid	Molar Ratio (Acid:Alcohol:DCC:DMAP)	Solvent	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Acetic Acid	1.1:1.0:1.1:0.1	DCM	12-24	>85	>95 (after chromatography)	Adapted from[8][9]
Propanoic Acid	1.1:1.0:1.1:0.1	DCM	12-24	>85	>95 (after chromatography)	Adapted from[8][9]

Lipase-Catalyzed Esterification of 3-Heptanol

Enzymatic esterification using lipases offers a green and highly selective alternative to chemical methods.[10] These reactions are typically carried out under mild conditions, minimizing side reactions and often not requiring protection of other functional groups. Immobilized lipases, such as Novozym 435 (Candida antarctica lipase (B570770) B), are commonly used for their stability and reusability.[11]

Illustrative Reaction: Synthesis of 3-Heptyl Acetate

Lipase-catalyzed transesterification of 3-heptanol.

Experimental Protocol: Synthesis of 3-Heptyl Acetate

Materials:

• 3-Heptanol

• Vinyl Acetate (or Acetic Anhydride as acyl donor)

• Immobilized Lipase (e.g., Novozym 435)

• Anhydrous organic solvent (e.g., hexane, toluene, or solvent-free)

• Molecular sieves (optional, to remove water)

• Round-bottom flask or vial, magnetic stirrer or shaker, filtration setup

Procedure:

• To a round-bottom flask, add 3-heptanol (1.0 eq), vinyl acetate (as both acyl donor and solvent, or in a suitable molar excess, e.g., 3.0 eq, in a solvent like hexane).

• Add the immobilized lipase (e.g., 10-20% by weight of the limiting reactant).

• If not using an excess of the acyl donor as the solvent, add an appropriate volume of an anhydrous organic solvent. Molecular sieves can be added to remove any traces of water.

• Seal the flask and place it in a shaker or on a magnetic stirrer at a controlled temperature (e.g., 40-60 °C).

• Monitor the reaction progress by GC.

• Once the reaction reaches the desired conversion, filter off the immobilized lipase. The lipase can be washed with solvent and reused.

• Remove the solvent and excess acyl donor under reduced pressure to obtain the crude product.

• Purify by distillation if necessary.

Quantitative Data (Representative)

Carboxylic Acid/Acyl Donor	Molar Ratio (Donor:Alcohol)	Lipase	Temperature (°C)	Reaction Time (h)	Conversion (%)	Reference
Acetic Anhydride	1.5:1	Novozym 435	50	24-48	>90	Adapted from general lipase protocols
Vinyl Acetate	3:1	Novozym 435	45	24	>95	Adapted from[11]
Propanoic Acid	1.5:1	Porcine Pancreas Lipase	30	24	~70-80	Adapted from

Characterization Data

The synthesized 3-heptyl esters can be characterized using standard analytical techniques.

Ester	Analytical Method	Expected Observations
3-Heptyl Acetate	GC-MS	A peak corresponding to the molecular ion (m/z = 158.24) and characteristic fragmentation patterns, including a prominent peak at m/z 43 (acetyl group) and fragments from the heptyl chain.
¹H NMR (CDCl₃)	δ (ppm): ~4.8 (m, 1H, -CH-O-), 2.0 (s, 3H, -C(O)CH₃), 1.5-1.2 (m, 8H, alkyl chain), 0.9 (t, 6H, terminal CH₃ groups).
¹³C NMR (CDCl₃)	δ (ppm): ~171 (-C=O), ~74 (-CH-O-), and various signals for the alkyl carbons.
3-Heptyl Propanoate	¹H NMR (CDCl₃)	δ (ppm): ~4.8 (m, 1H, -CH-O-), 2.3 (q, 2H, -C(O)CH₂CH₃), 1.5-1.2 (m, 8H, alkyl chain), 1.1 (t, 3H, -C(O)CH₂CH₃), 0.9 (t, 6H, terminal CH₃ groups).
¹³C NMR (CDCl₃)	δ (ppm): ~174 (-C=O), ~74 (-CH-O-), ~28 (-C(O)CH₂CH₃), ~9 (-C(O)CH₂CH₃), and various signals for the alkyl carbons.

Applications in Drug Development

While specific drug development applications for simple 3-heptyl esters are not extensively documented, the esterification of a parent drug containing a carboxylic acid with 3-heptanol can be a viable prodrug strategy. This modification increases the lipophilicity of the drug molecule, which can lead to:

• Enhanced Oral Bioavailability: Increased absorption through the gastrointestinal tract.[8]

• Improved Permeation: Better penetration across biological membranes, such as the blood-brain barrier.

• Modified Release Profiles: The rate of hydrolysis of the ester back to the active drug can be tuned to achieve sustained release.

The potential biological activities of novel 3-heptyl esters themselves, such as antimicrobial or cytotoxic effects, remain an area for further investigation. Some studies have shown that certain alkyl esters exhibit antimicrobial or cytotoxic properties, suggesting that esters of 3-heptanol could be explored for similar activities.[12][13]

Experimental Workflows and Signaling Pathways

General Experimental Workflow for Ester Synthesis

General workflow for the synthesis and purification of 3-heptyl esters.

Logical Relationship of Esterification Methods

Logical relationship between different esterification methods for 3-heptanol.

References

• 1. athabascau.ca [athabascau.ca]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile [jove.com]
• 6. mdpi.com [mdpi.com]
• 7. Steglich Esterification [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. journal.ubaya.ac.id [journal.ubaya.ac.id]

Application Notes and Protocols for the Purification of Synthesized 3-Heptanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of synthesized 3-Heptanol, a secondary alcohol often used as a chiral intermediate in organic synthesis. The following sections outline common purification techniques, including liquid-liquid extraction, fractional distillation, and column chromatography, along with methods for purity assessment.

Introduction

3-Heptanol is a valuable chiral building block in the synthesis of various organic compounds. The purity of such intermediates is critical, as impurities can significantly affect reaction yields, biological activity, and the safety profile of final products. This document provides a guide to the most effective methods for purifying synthesized 3-Heptanol, ensuring high-quality material for research and development.

Data Presentation: Comparison of Purification Techniques

Purification Technique	Typical Recovery Yield (%)	Expected Purity (%)	Key Advantages	Key Disadvantages
Liquid-Liquid Extraction	85 - 95%	80 - 90%	Removes water-soluble impurities and salts; high throughput.	Limited separation of compounds with similar polarity; use of large solvent volumes.
Fractional Distillation	60 - 80%	> 95%	Excellent for separating compounds with different boiling points; scalable.	Less effective for azeotropic mixtures or compounds with very close boiling points; potential for thermal degradation.
Column Chromatography	50 - 75%	> 99%	High-resolution separation based on polarity; adaptable to a wide range of compounds.	Can be time-consuming and labor-intensive; requires significant amounts of solvent.
Chiral Resolution (via Derivatization and Chromatography)	30 - 45% (per enantiomer)	> 99% (enantiomeric excess)	Enables the separation of enantiomers.	Involves additional reaction and purification steps; lower overall yield.

Experimental Protocols

Liquid-Liquid Extraction

This protocol is designed to remove water-soluble impurities, such as salts and polar starting materials, from a crude 3-Heptanol reaction mixture.

Materials:

• Crude 3-Heptanol

• Separatory funnel

• Organic solvent (e.g., diethyl ether, ethyl acetate)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Erlenmeyer flask

• Rotary evaporator

Procedure:

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of an appropriate organic solvent (e.g., diethyl ether) and shake to dissolve the organic components.

• Add an equal volume of saturated sodium bicarbonate solution to neutralize any acidic byproducts.

• Stopper the funnel and shake vigorously, venting frequently to release any pressure buildup.

• Allow the layers to separate and drain the lower aqueous layer.

• Wash the organic layer with an equal volume of brine to remove residual water.

• Drain the brine layer and transfer the organic layer to a clean, dry Erlenmeyer flask.

• Add anhydrous magnesium sulfate or sodium sulfate to the organic layer to remove any remaining water. Swirl the flask until the drying agent no longer clumps.

• Filter or decant the dried organic solution into a round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the crude, dried 3-Heptanol.

Fractional Distillation

Fractional distillation is used to separate 3-Heptanol from impurities with different boiling points.[1]

Materials:

• Crude 3-Heptanol (post-extraction)

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with condenser and thermometer

• Receiving flasks

• Heating mantle

• Boiling chips

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry and joints are properly sealed.

• Add the crude 3-Heptanol and a few boiling chips to the round-bottom flask.

• Begin heating the flask gently with the heating mantle.

• Monitor the temperature at the distillation head. The initial vapor to condense will be from lower-boiling impurities. Collect this first fraction in a separate receiving flask.

• As the temperature stabilizes near the boiling point of 3-Heptanol (approximately 157-159 °C at atmospheric pressure), change to a clean receiving flask to collect the main product fraction.

• Maintain a slow and steady distillation rate for optimal separation.

• Once the temperature begins to drop or fluctuate, indicating the end of the 3-Heptanol fraction, stop the distillation.

• The collected main fraction will be purified 3-Heptanol.

Column Chromatography

For achieving high purity, column chromatography is an effective method to separate 3-Heptanol from impurities with similar boiling points but different polarities.[2]

Materials:

• Crude 3-Heptanol

• Chromatography column

• Silica (B1680970) gel (60-200 mesh)[3]

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Sand

• Cotton or glass wool

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and chamber for monitoring

Procedure:

• Select an appropriate eluent system: Use TLC to find a solvent mixture that provides good separation of 3-Heptanol from its impurities (a retention factor, Rf, of ~0.3 for 3-Heptanol is often a good target).

• Pack the column:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column, allowing it to settle without air bubbles.

  • Add another layer of sand on top of the silica gel to protect the surface.

• Load the sample: Dissolve the crude 3-Heptanol in a minimal amount of the eluent and carefully apply it to the top of the silica gel bed.

• Elute the column: Add the eluent to the column and begin collecting fractions.

• Monitor the separation: Analyze the collected fractions by TLC to identify which ones contain the pure 3-Heptanol.

• Combine and concentrate: Combine the pure fractions and remove the eluent using a rotary evaporator to obtain the purified 3-Heptanol.

Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of 3-Heptanol and identifying any remaining impurities.[4]

Sample Preparation:

• Accurately weigh approximately 10 mg of the purified 3-Heptanol sample.

• Dissolve the sample in 1 mL of a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) in a GC vial.

Instrumentation and Conditions (Example):

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injection Volume: 1 µL (split injection).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Hold: Hold at 200 °C for 5 minutes.

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 30-300.

Data Analysis: The purity of 3-Heptanol is determined by calculating the peak area percentage of the main component relative to the total peak area of all components in the chromatogram. Impurities can be identified by comparing their mass spectra with a reference library (e.g., NIST).

Mandatory Visualizations

Caption: General workflow for the purification of synthesized 3-Heptanol.

Caption: Logical steps for the chiral resolution of 3-Heptanol.

References

• 1. Purification [chem.rochester.edu]
• 2. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 3. Silica gel for column chromatography, 60 112926-00-8 [sigmaaldrich.com]
• 4. juniperpublishers.com [juniperpublishers.com]

The Role of 3-Heptanol in Elucidating Steric Effects: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental use of 3-Heptanol as a model compound for studying steric effects in chemical reactions. Due to its defined structure as a secondary alcohol with moderate branching, 3-Heptanol serves as an excellent substrate for comparing reaction rates and outcomes against less hindered primary alcohols and more hindered tertiary or branched secondary alcohols. This document outlines key experiments, presents comparative quantitative data, and provides detailed protocols for researchers investigating the influence of molecular architecture on reactivity.

Introduction to Steric Effects and the Utility of 3-Heptanol

Steric hindrance is a fundamental concept in organic chemistry, describing the influence of the spatial arrangement of atoms within a molecule on its reactivity. Bulky substituent groups can impede the approach of reactants, thereby slowing down or preventing chemical reactions. 3-Heptanol, with its hydroxyl group on the third carbon of a seven-carbon chain, presents a moderate level of steric congestion, making it an ideal candidate for quantifying these effects.

By comparing the reaction kinetics of 3-Heptanol to its isomers (e.g., 1-Heptanol, 2-Heptanol, 4-Heptanol) and other alcohols, researchers can gain valuable insights into reaction mechanisms and optimize synthetic pathways.

Key Experiments for Studying Steric Effects with 3-Heptanol

Several fundamental organic reactions are particularly sensitive to steric hindrance and are therefore well-suited for study using 3-Heptanol. These include:

• Fischer-Speier Esterification: The acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester. The rate of this reaction is highly dependent on the steric bulk around the hydroxyl group of the alcohol.

• Oxidation of Alcohols: The conversion of a secondary alcohol to a ketone. The rate of oxidation is influenced by the accessibility of the hydroxyl group and the adjacent C-H bond to the oxidizing agent.

• Williamson Ether Synthesis: A nucleophilic substitution reaction (SN2) where an alkoxide reacts with a primary alkyl halide. Using the alkoxide of 3-Heptanol allows for the investigation of how steric bulk on the nucleophile affects the reaction rate.

Quantitative Data on Steric Effects

The following tables summarize quantitative and semi-quantitative data illustrating the impact of steric hindrance on the aforementioned reactions, with 3-Heptanol serving as a key comparator.

Table 1: Relative Rates of Fischer-Speier Esterification of Heptanol (B41253) Isomers with Acetic Acid

Alcohol	Structure	Relative Rate Constant (k_rel)	Steric Hindrance
1-Heptanol	Primary	1.00	Low
2-Heptanol	Secondary	0.45	Moderate
3-Heptanol	Secondary	0.38	Moderate
4-Heptanol	Secondary	0.35	Moderate-High
2-Methyl-2-hexanol	Tertiary	~0.01	High

Note: Data is illustrative and based on established principles of steric hindrance in esterification. Actual values may vary based on specific reaction conditions.

Table 2: Comparative Oxidation of Heptanol Isomers with Chromic Acid

Alcohol	Structure	Observation	Relative Reaction Time
1-Heptanol	Primary	Rapid color change (orange to green)	t
2-Heptanol	Secondary	Moderate rate of color change	~2t
3-Heptanol	Secondary	Slower rate of color change	~2.5t
4-Heptanol	Secondary	Slowest rate of color change among secondary isomers	~3t
2-Methyl-2-hexanol	Tertiary	No reaction (solution remains orange)	No reaction

Note: This data is semi-quantitative and intended for comparative purposes. The time 't' represents the approximate time for the reaction with the primary alcohol to complete under a given set of conditions.

Table 3: Yields in Williamson Ether Synthesis with Ethyl Iodide

Alkoxide from	Structure	Product	Approximate Yield	Primary Alkyl Halide
1-Heptanol	Primary	Ethyl heptyl ether	> 90%	Yes
3-Heptanol	Secondary	Ethyl 3-heptyl ether	~50-60%	Yes
tert-Amyl alcohol	Tertiary	Ethyl tert-amyl ether (minor) + Elimination product (major)	< 10% (ether)	Yes

Note: The Williamson ether synthesis is highly sensitive to steric hindrance on the alkyl halide. For secondary alkoxides like that from 3-Heptanol, elimination becomes a more significant side reaction, leading to lower yields of the desired ether.[1]

Experimental Protocols

The following are detailed protocols for the key experiments described above.

Protocol for Comparative Fischer-Speier Esterification

Objective: To determine the relative rates of esterification for different heptanol isomers.

Materials:

• 1-Heptanol, 2-Heptanol, 3-Heptanol, 4-Heptanol

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• Anhydrous sodium sulfate

• Diethyl ether

• Saturated sodium bicarbonate solution

• Round-bottom flasks, reflux condensers, heating mantles, separatory funnel

• Gas chromatograph (GC) for analysis

Procedure:

• In separate round-bottom flasks, place 0.1 mol of each heptanol isomer.

• To each flask, add 0.1 mol of glacial acetic acid and 5 drops of concentrated sulfuric acid.

• Attach reflux condensers and heat the mixtures to a gentle reflux using heating mantles.

• At regular time intervals (e.g., 15, 30, 60, 90, 120 minutes), withdraw a small aliquot (approx. 0.1 mL) from each reaction mixture.

• Quench the reaction in the aliquot by adding 1 mL of cold saturated sodium bicarbonate solution.

• Extract the ester from the aliquot with 1 mL of diethyl ether.

• Dry the ether layer with a small amount of anhydrous sodium sulfate.

• Analyze the ether layer by GC to determine the concentration of the formed ester.

• Plot the concentration of the ester versus time for each alcohol to determine the initial reaction rates.

• Calculate the relative rate constants by normalizing the rates to that of 1-Heptanol.

Workflow Diagram:

Caption: Workflow for the comparative kinetic study of Fischer esterification.

Protocol for Comparative Oxidation with Chromic Acid

Objective: To visually compare the rates of oxidation for different heptanol isomers.

Materials:

• 1-Heptanol, 2-Heptanol, 3-Heptanol, 4-Heptanol, 2-Methyl-2-hexanol

• Jones reagent (a solution of chromium trioxide in sulfuric acid and water)

• Acetone (B3395972)

• Test tubes and a test tube rack

• Water bath

Procedure:

• Label five test tubes, one for each alcohol.

• Add 1 mL of acetone to each test tube.

• Add 5 drops of the corresponding alcohol to each test tube and mix.

• Place the test tubes in a room temperature water bath.

• To each test tube, add 10 drops of Jones reagent and start a timer.

• Observe the color change in each test tube. A positive reaction is indicated by a change from orange to green or blue-green.

• Record the time it takes for the color change to become apparent for each alcohol.

Logical Relationship Diagram:

Caption: Relationship between alcohol structure and oxidation reactivity.

Protocol for Williamson Ether Synthesis

Objective: To compare the yield of ether synthesis using a primary versus a secondary alkoxide.

Materials:

• 1-Heptanol and 3-Heptanol

• Sodium hydride (NaH) as a 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (B95107) (THF)

• Ethyl iodide

• Saturated ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flasks, magnetic stirrers, syringes, separatory funnel

Procedure:

• Set up two separate reactions, one with 1-Heptanol and one with 3-Heptanol.

• In a dry, nitrogen-flushed round-bottom flask, suspend 0.12 mol of sodium hydride in 50 mL of anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add 0.1 mol of the respective alcohol (1-Heptanol or 3-Heptanol) to the suspension.

• Allow the mixture to stir at room temperature for 1 hour.

• Cool the resulting alkoxide solution back to 0 °C.

• Slowly add 0.1 mol of ethyl iodide to the solution.

• Allow the reaction to stir at room temperature overnight.

• Carefully quench the reaction by the slow addition of saturated ammonium chloride solution.

• Extract the product with diethyl ether.

• Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure and determine the yield of the crude ether.

• Purify the ether by distillation if necessary.

Signaling Pathway Diagram (Conceptual):

Caption: Competing SN2 and E2 pathways in Williamson ether synthesis.

Conclusion

3-Heptanol is a valuable tool for demonstrating and quantifying the principles of steric hindrance in organic reactions. By conducting comparative studies with less and more sterically hindered alcohols, researchers can gain a deeper understanding of how molecular structure dictates chemical reactivity. The protocols provided herein offer a framework for such investigations, which are essential for the rational design of synthetic routes in academic and industrial research, including drug development.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Detecting 3-Heptanol in environmental water samples

An Application Note for the Detection of 3-Heptanol in Environmental Water Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Heptanol is a secondary alcohol that can be present in the environment from both natural and industrial sources. As a volatile organic compound (VOC), its presence in water bodies is of interest for environmental monitoring and public health. This application note provides detailed protocols for the detection and quantification of 3-Heptanol in environmental water samples using two established analytical techniques: Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid-Liquid Extraction (LLE) followed by GC-MS analysis. These methods offer high sensitivity and selectivity, making them suitable for trace-level analysis.

Analytical Methods

The primary analytical technique described is Gas Chromatography-Mass Spectrometry (GC-MS), which provides excellent separation and definitive identification of volatile and semi-volatile compounds like 3-Heptanol.[1] Two sample preparation methods, SPME and LLE, are presented to extract and concentrate 3-Heptanol from the water matrix prior to GC-MS analysis.

Data Presentation

The following tables summarize the typical performance data that can be expected when analyzing for 3-Heptanol in water using the described methods. This data is representative of the analysis of volatile organic compounds in aqueous matrices.

Table 1: Typical Quantitative Performance Data for SPME-GC-MS

Parameter	Typical Value
Limit of Detection (LOD)	0.01 - 0.1 µg/L
Limit of Quantitation (LOQ)	0.03 - 0.3 µg/L
Linear Range	0.1 - 100 µg/L
Recovery	85 - 110%
Relative Standard Deviation (RSD)	< 15%

Table 2: Typical Quantitative Performance Data for LLE-GC-MS

Parameter	Typical Value
Limit of Detection (LOD)	0.1 - 1.0 µg/L
Limit of Quantitation (LOQ)	0.3 - 3.0 µg/L
Linear Range	1 - 200 µg/L
Recovery	80 - 115%
Relative Standard Deviation (RSD)	< 20%

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

This protocol is ideal for the extraction of volatile compounds from water samples and minimizes solvent usage.[2][3]

1. Sample Preparation:

• Collect water samples in 40 mL amber glass vials with PTFE-lined septa.

• If required, preserve the sample by acidifying to pH < 2 with hydrochloric acid.

• To a 20 mL headspace vial, add 10 mL of the water sample.

• Add 3 g of sodium chloride to the sample to increase the ionic strength and promote the partitioning of 3-Heptanol into the headspace.

• Spike the sample with an appropriate internal standard (e.g., 2-Heptanol-d4) for quantification.

• Immediately cap the vial and place it in an autosampler tray.

2. HS-SPME Procedure:

• Equilibrate the sample vial at 60°C for 15 minutes with agitation.

• Expose a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the sample vial for 30 minutes at 60°C.[3]

• Retract the fiber into the needle.

3. GC-MS Analysis:

• Injector: Desorb the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

• GC Column: Use a suitable capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.[1]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Scan Range: m/z 35-300.

  • Acquire data in both full scan and selected ion monitoring (SIM) modes. For 3-Heptanol, characteristic ions include m/z 59, 87, and 116.

HS-SPME-GC-MS Experimental Workflow

Protocol 2: Liquid-Liquid Extraction (LLE) GC-MS

This protocol is a classic extraction method suitable for a wide range of organic compounds.[4]

1. Sample Preparation:

• Measure 100 mL of the water sample into a 250 mL separatory funnel.

• Spike the sample with an appropriate internal standard (e.g., 2-Heptanol-d4).

• Add 20 mL of a suitable organic solvent, such as dichloromethane (B109758) or a mixture of hexane (B92381) and diethyl ether (1:1).

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate for 10 minutes.

2. Extraction:

• Drain the organic layer (bottom layer for dichloromethane, top for hexane/ether) into a clean flask.

• Repeat the extraction of the aqueous layer two more times with fresh 20 mL portions of the organic solvent.

• Combine all organic extracts.

3. Drying and Concentration:

• Dry the combined organic extract by passing it through a column containing anhydrous sodium sulfate.

• Concentrate the dried extract to a final volume of 1 mL using a gentle stream of nitrogen or a rotary evaporator.

• Transfer the concentrated extract to a 2 mL autosampler vial.

4. GC-MS Analysis:

• Injector: Inject 1 µL of the extract into the GC inlet at 250°C in splitless mode.

• GC Column: Use a suitable capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.[1]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Scan Range: m/z 35-300.

  • Acquire data in both full scan and selected ion monitoring (SIM) modes.

LLE-GC-MS Experimental Workflow

Conclusion

The protocols described in this application note provide robust and sensitive methods for the determination of 3-Heptanol in environmental water samples. The choice between HS-SPME-GC-MS and LLE-GC-MS will depend on laboratory resources, desired sample throughput, and the specific requirements of the analysis. Both methods are capable of achieving low detection limits suitable for environmental monitoring.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. Improved Determination of Volatile Organic Compounds in Water by SPME and GC/MS: ISO Standard 17943 [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Grignard Synthesis of 3-Heptanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of 3-Heptanol synthesized via the Grignard reaction between propylmagnesium bromide and butanal.

Frequently Asked Questions (FAQs)

Q1: What is a typical expected yield for the Grignard synthesis of 3-Heptanol?

A well-optimized Grignard synthesis of a secondary alcohol like 3-Heptanol can be expected to achieve yields in the range of 75-85%.[1] However, yields can vary significantly depending on reaction conditions and reagent purity.

Q2: My Grignard reaction won't start. What are the common causes and solutions?

Failure to initiate is a frequent issue in Grignard reactions. The primary causes are the passivating layer of magnesium oxide on the magnesium turnings and the presence of moisture.[2]

• Solution:

  • Magnesium Activation: Activate the magnesium surface to remove the oxide layer. This can be done by gently crushing the magnesium turnings with a glass rod under an inert atmosphere or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.[2][3] The disappearance of the iodine color indicates activation.[2]

  • Anhydrous Conditions: Ensure all glassware is rigorously dried, either by flame-drying under vacuum or oven-drying at >120°C overnight and cooled under an inert atmosphere (e.g., nitrogen or argon).[2] Use anhydrous solvents.[2]

Q3: My reaction mixture turned cloudy and solidified. What happened?

This often indicates the precipitation of magnesium salts, which can occur if the Grignard reagent is exposed to atmospheric moisture or carbon dioxide.[3] It is crucial to maintain a strictly anhydrous and inert atmosphere throughout the reaction.[3]

Q4: What are the most common side reactions that lower the yield of 3-Heptanol?

The primary side reactions that compete with the desired nucleophilic addition include:

• Wurtz Coupling: The Grignard reagent (propylmagnesium bromide) can react with unreacted propyl bromide to form hexane. This is more likely at higher temperatures.

• Enolization of Butanal: The Grignard reagent can act as a base and deprotonate the alpha-carbon of butanal, leading to an enolate which does not yield the desired alcohol.

• Reduction of Butanal: If the Grignard reagent has a β-hydrogen, it can reduce the aldehyde to the corresponding primary alcohol (1-butanol).

Q5: How can I minimize the formation of byproducts?

• To minimize Wurtz coupling, add the alkyl halide slowly to the magnesium turnings to maintain a low concentration of the alkyl halide.

• To favor nucleophilic addition over enolization, add the butanal solution slowly to the Grignard reagent at a low temperature (e.g., 0-10°C).[1]

Q6: What is the best way to purify the final 3-Heptanol product?

Purification of 3-Heptanol can be effectively achieved by fractional distillation.[1] Column chromatography is also an option.

Troubleshooting Guides

Low Yield of 3-Heptanol

A low yield of 3-Heptanol is a common problem that can be addressed by systematically evaluating the experimental setup and procedure.

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low product yield.

Data Presentation

The following table summarizes the estimated yields for the synthesis of a structurally similar secondary alcohol, 3-ethyl-4-heptanol, via different synthetic routes. This data can serve as a benchmark for optimizing the synthesis of 3-Heptanol.

Synthetic Route	Starting Materials	Overall Yield (Estimated)	Purity (Estimated)	Key Advantages	Key Disadvantages
Grignard Route	Butanal, Propylmagnesium bromide	75-85% [1]	>95% [1]	Utilizes a common aldehyde as a starting material. [1]	Grignard reaction with aldehydes can be more prone to side reactions than with ketones. Requires strictly anhydrous conditions. [1]
Grignard Route	4-Heptanone, Ethylmagnesium bromide	80-90%[1]	>95%[1]	High yield, readily available starting materials.[1]	Requires strictly anhydrous conditions; Grignard reagents are highly reactive.[1]
Reduction Route (NaBH₄)	3-Ethyl-4-heptanone, Sodium borohydride	90-98%[1]	>97%[1]	High yield, mild reaction conditions, high selectivity.[1]	Requires a separate synthesis step for the starting ketone.[1]
Reduction Route (Catalytic Hydrogenation)	3-Ethyl-4-heptanone, Hydrogen gas	95-99%[1]	>98%[1]	Excellent yield and purity, clean reaction.	Requires specialized high-pressure hydrogenation equipment.

Experimental Protocols

Detailed Methodology for Grignard Synthesis of 3-Heptanol

This protocol details the synthesis of 3-Heptanol from propyl bromide and butanal.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Propyl bromide

• Butanal

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Iodine crystal (for activation)

Apparatus Setup:

A three-necked round-bottom flask is equipped with a reflux condenser (with a drying tube), a pressure-equalizing dropping funnel, and a nitrogen or argon inlet. All glassware must be thoroughly flame-dried under vacuum or oven-dried and assembled while hot under an inert gas flow.

Experimental Workflow for 3-Heptanol Synthesis

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Overcoming challenges in the purification of 3-Heptanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the purification of 3-Heptanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 3-Heptanol?

A1: The impurities in a crude 3-Heptanol sample are highly dependent on the synthetic route employed.

• Grignard Reaction (e.g., from propanal and butylmagnesium bromide): Common impurities include unreacted starting materials (propanal, butyl bromide), biphenyl (B1667301) (if bromobenzene (B47551) is used as a precursor for the Grignard reagent), and other side products from the Grignard reaction.[1]

• Reduction of 3-Heptanone (e.g., using Sodium Borohydride - NaBH₄): The primary impurity is typically unreacted 3-Heptanone.[2][3][4][5][6] The solvent used for the reaction (commonly an alcohol like methanol (B129727) or ethanol) may also be present.

Q2: What is the recommended initial purification strategy for crude 3-Heptanol?

A2: A multi-step approach is generally recommended for the initial purification of crude 3-Heptanol.

• Liquid-Liquid Extraction: This is an effective first step to remove water-soluble impurities, such as salts and some polar starting materials.

• Drying: After extraction, the organic layer containing the 3-Heptanol should be thoroughly dried to remove residual water, which can interfere with subsequent distillation.

• Fractional Distillation: This is the primary method for separating 3-Heptanol from impurities with different boiling points.

Q3: I am having difficulty separating 3-Heptanol from a closely boiling impurity by fractional distillation. What can I do?

A3: If standard fractional distillation does not provide adequate separation, consider the following strategies:

• Increase Column Efficiency: Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux indentations, Raschig rings, or metal sponges) to increase the number of theoretical plates.[7]

• Vacuum Distillation: Performing the distillation under reduced pressure will lower the boiling points of the components. This can sometimes increase the boiling point difference between 3-Heptanol and the impurity, leading to better separation.[8]

Q4: My purified 3-Heptanol shows a broad or tailing peak in the Gas Chromatography (GC) analysis. What could be the cause?

A4: A broad or tailing GC peak can indicate several issues:

• Presence of Water: Residual water in the sample is a common cause of peak tailing for alcohols. Ensure the sample is thoroughly dried before analysis.

• Polar Impurities: Polar impurities can interact strongly with the GC column, leading to poor peak shape.

• Column Issues: The GC column may be degraded or contaminated.

• Injection Problems: Injecting too large a sample volume or using an inappropriate injection temperature can also lead to peak broadening.

Q5: How can I effectively remove water from my 3-Heptanol sample?

A5: Several drying agents are effective for removing water from alcohols like 3-Heptanol. Commonly used options include:

• Anhydrous Magnesium Sulfate (MgSO₄)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Calcium Sulfate (CaSO₄)

The choice of drying agent may depend on the specific impurities present and the desired level of dryness.

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause(s)	Troubleshooting Steps
Bumping or uneven boiling	- Insufficient or old boiling chips.- Heating too rapidly.	- Add fresh boiling chips or a magnetic stir bar.- Reduce the heating rate.
Flooding of the fractionating column	- Heating rate is too high, causing excessive vaporization.	- Reduce the heating rate to allow for proper vapor-liquid equilibrium.[15]
Temperature fluctuations at the thermometer	- Inconsistent heating.- Drafts around the apparatus.	- Ensure steady heating.- Insulate the distillation head and column with glass wool or aluminum foil.[7]
Poor separation of components	- Insufficient column efficiency.- Distillation rate is too fast.- Azeotrope formation.	- Use a more efficient fractionating column.- Slow down the distillation rate to 1-2 drops per second.- Investigate the possibility of an azeotrope and consider azeotropic distillation.[9][10][11][12][13][14][16]
Low recovery of purified product	- Significant hold-up in a long or tightly packed column.- Leaks in the distillation apparatus.	- Use a shorter column if the boiling point difference allows.- Check all joints and connections for a proper seal.

Column Chromatography

Problem	Possible Cause(s)	Troubleshooting Steps
Poor separation of 3-Heptanol from impurities	- Inappropriate mobile phase polarity.	- Optimize the mobile phase by running thin-layer chromatography (TLC) with various solvent mixtures. A good starting point for normal-phase silica (B1680970) gel chromatography is a mixture of hexanes and ethyl acetate.[17][18]
Compound elutes too quickly (high Rf)	- Mobile phase is too polar.	- Decrease the polarity of the mobile phase (e.g., increase the proportion of hexanes).
Compound elutes too slowly or not at all (low Rf)	- Mobile phase is not polar enough.	- Increase the polarity of the mobile phase (e.g., increase the proportion of ethyl acetate).
Streaking or tailing of spots on TLC or bands on the column	- Sample is too concentrated.- The compound is interacting strongly with the stationary phase.	- Dilute the sample before loading.- Consider adding a small amount of a more polar solvent to the mobile phase to reduce tailing.
Cracking or channeling of the stationary phase	- Improper packing of the column.	- Repack the column carefully, ensuring a uniform and bubble-free bed.

Experimental Protocols

Protocol 1: Purification of 3-Heptanol by Fractional Distillation

Objective: To separate 3-Heptanol from impurities with significantly different boiling points.

Materials:

• Crude 3-Heptanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks

• Heating mantle or oil bath

• Boiling chips or magnetic stirrer and stir bar

• Clamps and stands

Procedure:

• Add the crude 3-Heptanol and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Assemble the fractional distillation apparatus as shown in the diagram below. Ensure all joints are properly sealed.

• Position the thermometer bulb just below the side arm of the distillation head to accurately measure the temperature of the vapor that will distill.

• Begin heating the distillation flask gently.[7]

• Observe the condensation ring rising slowly up the fractionating column. If the ring stops rising, you may need to increase the heat slightly. If the column floods (fills with liquid), reduce the heat.[15]

• Collect the initial fraction (forerun), which will contain lower-boiling impurities, in a separate receiving flask. The temperature will be below the boiling point of 3-Heptanol.

• As the temperature rises and stabilizes at the boiling point of 3-Heptanol (approximately 156-158 °C at atmospheric pressure), change to a clean receiving flask to collect the main fraction.

• Continue collecting the fraction as long as the temperature remains stable.

• If the temperature begins to rise significantly, it indicates that higher-boiling impurities are starting to distill. Stop the distillation at this point.

• Analyze the purity of the collected fractions using Gas Chromatography (GC) or other suitable analytical methods.

Protocol 2: Purity Analysis of 3-Heptanol by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of a 3-Heptanol sample and identify any volatile impurities.

Instrumentation and Conditions (Starting Point):

• Gas Chromatograph: Agilent 7890B GC or equivalent.[19]

• Mass Spectrometer: Agilent 5977B MSD or equivalent.[19]

• Column: A non-polar column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is a good starting point.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[19]

• Inlet Temperature: 250 °C.[19]

• Injection Volume: 1 µL (a split injection is recommended to avoid column overload).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 220 °C at a rate of 10 °C/min.

  • Hold: Hold at 220 °C for 5 minutes.[19]

• MSD Transfer Line Temperature: 280 °C.[19]

• Ion Source Temperature: 230 °C.[19]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[19]

• Mass Scan Range: m/z 30-300.[19]

Sample Preparation:

• Prepare a dilute solution of the 3-Heptanol sample (e.g., 1 mg/mL) in a volatile solvent such as dichloromethane (B109758) or ethyl acetate.

Data Analysis:

• The purity of 3-Heptanol is determined by calculating the peak area percentage of the main component relative to the total peak area of all components in the chromatogram.

• Impurities are identified by comparing their mass spectra with a reference library (e.g., NIST) and their retention times.

Data Presentation

Table 1: Physical Properties of 3-Heptanol

Property	Value
Molecular Formula	C₇H₁₆O
Molecular Weight	116.20 g/mol
Boiling Point (atm)	156-158 °C
Boiling Point (20 mmHg)	66 °C
Density (20 °C)	~0.821 g/mL
Refractive Index (n20/D)	~1.421

Table 2: Recommended Drying Agents for 3-Heptanol

Drying Agent	Chemical Formula	Notes
Anhydrous Magnesium Sulfate	MgSO₄	Fast and efficient, but slightly acidic.
Anhydrous Sodium Sulfate	Na₂SO₄	Neutral, but slower and has a lower capacity than MgSO₄.
Anhydrous Potassium Carbonate	K₂CO₃	Basic, useful if acidic impurities need to be neutralized.
Anhydrous Calcium Sulfate	CaSO₄	Neutral and fast, but has a low capacity.

Visualizations

Caption: General experimental workflow for the purification and analysis of 3-Heptanol.

Caption: Decision tree for troubleshooting poor separation in fractional distillation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. www1.chem.umn.edu [www1.chem.umn.edu]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Purification [chem.rochester.edu]
• 8. How To [chem.rochester.edu]
• 9. Azeotrope_(data) [chemeurope.com]
• 10. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 11. Solvent Recycling and Azeotropes [solvent--recycling.com]
• 12. uploads-ssl.webflow.com [uploads-ssl.webflow.com]
• 13. cool.culturalheritage.org [cool.culturalheritage.org]
• 14. scribd.com [scribd.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Fractional distillation - Wikipedia [en.wikipedia.org]
• 17. m.youtube.com [m.youtube.com]
• 18. chromtech.com [chromtech.com]
• 19. benchchem.com [benchchem.com]

Preventing side reactions during the oxidation of 3-Heptanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the oxidation of 3-Heptanol to its corresponding ketone, 3-Heptanone.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when choosing an oxidizing agent for the conversion of 3-Heptanol to 3-Heptanone?

A1: The oxidation of a secondary alcohol like 3-Heptanol to a ketone is a standard transformation in organic synthesis.[1][2] Key considerations for selecting an oxidizing agent include:

• Selectivity: Since 3-Heptanol is a secondary alcohol, it is readily oxidized to a ketone.[3] Over-oxidation to a carboxylic acid is not a concern as it is with primary alcohols, because it would require the cleavage of a carbon-carbon bond.[3][4] Therefore, both mild and strong oxidizing agents can be used.[5][6]

• Reaction Conditions: Some methods require cryogenic temperatures (e.g., Swern oxidation), while others can be performed at room temperature (e.g., Dess-Martin periodinane oxidation).[7][8] The choice may depend on the available laboratory equipment and the stability of other functional groups in the molecule, if any.

• Toxicity and Waste Disposal: Chromium-based reagents like the Jones reagent are highly effective but are also toxic and carcinogenic, necessitating special handling and waste disposal procedures.[9][10] Milder, non-chromium-based reagents like Dess-Martin periodinane (DMP) or those used in the Swern oxidation are often preferred from an environmental and safety standpoint.[7][11]

• Cost and Availability: Reagents like potassium permanganate (B83412) and chromic acid are relatively inexpensive.[12] More specialized reagents like DMP can be more costly.[11]

• Work-up and Purification: The byproducts of the oxidation can complicate the purification of the desired 3-Heptanone. For instance, the Swern oxidation produces dimethyl sulfide (B99878), which has a strong, unpleasant odor.[7] Chromium-based oxidations result in chromium salts that must be carefully removed.

Q2: What are the most common side reactions observed during the oxidation of 3-Heptanol, and how can they be minimized?

A2: While the oxidation of secondary alcohols to ketones is generally efficient, side reactions can occur:

• Incomplete Reaction: A significant amount of unreacted 3-Heptanol may remain. This can be due to insufficient oxidant, poor quality of the oxidizing agent, or non-optimal reaction temperature.[13] To mitigate this, using a slight excess of the oxidizing agent (typically 1.1-1.5 equivalents) is recommended.[13] Ensure that reagents are fresh and stored correctly; for example, Dess-Martin periodinane is sensitive to moisture.[13]

• Formation of α-Halo Ketones: While less common, if halogenated reagents are used improperly, there is a potential to form α-halo ketones. Adhering to the correct stoichiometry and reaction conditions of the chosen protocol will minimize this risk.

• Elimination Reactions: Under certain conditions, particularly with acidic reagents and heat, dehydration of the alcohol to form alkenes can compete with oxidation.[14] Choosing milder, non-acidic oxidation methods can prevent this.

Q3: How can I monitor the progress of my 3-Heptanol oxidation reaction?

A3: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC).[15][16] A spot of the reaction mixture is applied to a TLC plate alongside a spot of the starting material (3-Heptanol). The disappearance of the starting material spot indicates that the reaction is complete.

Troubleshooting Guides

Problem 1: Low or No Yield of 3-Heptanone

Potential Cause	Suggested Solution & Explanation
Inactive Oxidizing Agent	Many oxidizing agents (e.g., PCC, Dess-Martin periodinane) can degrade with improper storage.[16] Use a fresh bottle or a newly prepared reagent. For chromium reagents, ensure the characteristic orange color is present.[16]
Incorrect Stoichiometry	Carefully re-calculate and accurately weigh the amounts of all reagents. An insufficient amount of oxidizing agent will lead to incomplete conversion.[16] A slight excess (1.1-1.5 eq) of the oxidant is often recommended.[13]
Improper Reaction Temperature	Some oxidations are highly temperature-sensitive. For instance, Swern oxidations are typically run at -78 °C.[17][18] Ensure the reaction is maintained at the temperature specified in the protocol. For some reactions, a slight increase in temperature or prolonged reaction time might be necessary if the reaction is sluggish.[16]
Poor Quality Solvent	The solvent must be anhydrous for many oxidation reactions, as water can interfere with the oxidizing agent.[13] Ensure solvents are properly dried before use.
Inefficient Stirring	For heterogeneous mixtures, ensure vigorous stirring to allow for proper mixing of the reagents.[16]

Problem 2: Incomplete Reaction - Starting Material Remains

Potential Cause	Suggested Solution & Explanation
Reagent is Old or Improperly Stored	Use fresh/purified reagent. Verify the activity of the catalyst or oxidizing agent.[16]
Reaction Time is Too Short	Continue to monitor the reaction by TLC until the starting material spot has completely disappeared.[16]
Temperature is Too Low	For non-cryogenic reactions, a slight and careful increase in temperature may help drive the reaction to completion.[16]

Problem 3: Difficult Purification of 3-Heptanone

Potential Cause	Suggested Solution & Explanation
Persistent Byproducts from Swern Oxidation	The byproduct dimethyl sulfide has a very strong and unpleasant odor. Performing the reaction in a well-ventilated fume hood is essential. An aqueous workup will help remove triethylammonium (B8662869) salts. Rinsing glassware with a bleach solution can help to oxidize residual dimethyl sulfide.
Removal of Chromium Salts	After a Jones oxidation, the reaction is typically quenched with isopropanol (B130326), which reduces excess Cr(VI) to Cr(III), seen as a color change from orange to green.[9][15] The chromium salts can then be removed by filtration, often through a pad of Celite, followed by an aqueous workup.[15]
Removal of Pyridine-based Byproducts	For oxidations using PCC or PDC, the byproducts can often be removed by filtering the reaction mixture through a plug of silica (B1680970) gel and washing with a suitable solvent like diethyl ether.

Experimental Protocols

Jones Oxidation of 3-Heptanol

This protocol is adapted from a general procedure for the oxidation of secondary alcohols.[15][19]

Reagents and Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
3-Heptanol	116.20	11.62 g	0.1	1.0
Acetone (B3395972)	58.08	100 mL	-	-
Jones Reagent	-	~35 mL	-	~1.05

Procedure:

• Reaction Setup: In a 250 mL flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3-Heptanol (11.62 g, 0.1 mol) in 100 mL of acetone.

• Cooling: Cool the flask in an ice-water bath to 0-5 °C.

• Addition of Jones Reagent: Slowly add the Jones reagent dropwise from the dropping funnel to the stirred solution. Maintain the temperature below 20 °C. A color change from orange-red to green should be observed.[15] Continue adding the reagent until the orange-red color persists.

• Reaction Monitoring: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature. Monitor the reaction's progress by TLC.

• Workup: Quench the reaction by the dropwise addition of isopropanol until the orange color disappears and a green precipitate forms.[15]

• Isolation: Remove the acetone by rotary evaporation. Add 100 mL of water to the residue and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 3-Heptanone.

Swern Oxidation of 3-Heptanol

This protocol is based on a general procedure for the Swern oxidation.[17][18][20]

Reagents and Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Oxalyl Chloride	126.93	1.4 mL	0.016	1.6
Dimethyl Sulfoxide (DMSO)	78.13	2.3 mL	0.032	3.2
3-Heptanol	116.20	1.16 g	0.01	1.0
Triethylamine (B128534) (TEA)	101.19	7.0 mL	0.05	5.0
Dichloromethane (DCM)	84.93	50 mL	-	-

Procedure:

• Activation of DMSO: To a solution of oxalyl chloride (1.4 mL, 0.016 mol) in 20 mL of anhydrous DCM at -78 °C (dry ice/acetone bath), add a solution of DMSO (2.3 mL, 0.032 mol) in 5 mL of DCM dropwise. Stir the mixture for 15 minutes.

• Alcohol Addition: Add a solution of 3-Heptanol (1.16 g, 0.01 mol) in 5 mL of DCM dropwise to the activated DMSO mixture at -78 °C. Stir for 30-60 minutes.

• Base Addition: Add triethylamine (7.0 mL, 0.05 mol) dropwise to the reaction mixture at -78 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Quenching and Extraction: Quench the reaction by adding 20 mL of water. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography.

Dess-Martin Periodinane (DMP) Oxidation of 3-Heptanol

This protocol follows a general procedure for DMP oxidation.[8][21]

Reagents and Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Dess-Martin Periodinane (DMP)	424.14	5.1 g	0.012	1.2
3-Heptanol	116.20	1.16 g	0.01	1.0
Dichloromethane (DCM)	84.93	50 mL	-	-

Procedure:

• Reaction Setup: To a solution of 3-Heptanol (1.16 g, 0.01 mol) in 50 mL of anhydrous DCM, add Dess-Martin periodinane (5.1 g, 0.012 mol) in one portion at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 1-3 hours.

• Workup: Once the reaction is complete, pour the reaction mixture into a saturated solution of sodium bicarbonate containing sodium thiosulfate (B1220275) and stir vigorously until the layers are clear.

• Extraction: Separate the layers and extract the aqueous layer with DCM (2 x 25 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-Heptanone.

Visualized Workflows

Caption: Workflow for the Jones Oxidation of 3-Heptanol.

Caption: Workflow for the Swern Oxidation of 3-Heptanol.

Caption: Workflow for the Dess-Martin Periodinane Oxidation of 3-Heptanol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 3. Alcohol - Reactions, Chemistry, Uses | Britannica [britannica.com]
• 4. benchchem.com [benchchem.com]
• 5. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 9. Jones Oxidation [organic-chemistry.org]
• 10. Jones oxidation - Wikipedia [en.wikipedia.org]
• 11. scribd.com [scribd.com]
• 12. m.youtube.com [m.youtube.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 18. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 19. Organic Syntheses Procedure [orgsyn.org]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]

Optimizing temperature and pressure for 3-Heptanol distillation

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the distillation of 3-Heptanol. Find answers to frequently asked questions and troubleshoot common issues encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the boiling point of 3-Heptanol at atmospheric pressure?

A1: The boiling point of 3-Heptanol at a standard atmospheric pressure of 760 mmHg is approximately 156.7 °C.[1]

Q2: How does reducing the pressure affect the boiling point of 3-Heptanol?

A2: Reducing the pressure significantly lowers the boiling point of 3-Heptanol. This technique, known as vacuum distillation, is particularly useful for preventing thermal degradation of the compound. For example, at a pressure of 20 mmHg, the boiling point is approximately 66 °C.[2][3][4]

Q3: Does 3-Heptanol form azeotropes with common laboratory solvents?

Q4: What are the common impurities found in crude 3-Heptanol?

A4: Common impurities can include unreacted starting materials, byproducts from the synthesis, and residual solvents. The specific impurities will depend on the synthetic route used to prepare the 3-Heptanol.

Data Presentation

Estimated Boiling Point of 3-Heptanol at Various Pressures

The following table provides estimated boiling points of 3-Heptanol at different pressures. These values are calculated based on the Clausius-Clapeyron equation and available experimental data.

Pressure (mmHg)	Temperature (°C)
760	156.7
100	105.2
50	88.5
20	66.0
10	51.3

Experimental Protocols

Protocol for Vacuum Fractional Distillation of 3-Heptanol

This protocol outlines a general procedure for the purification of 3-Heptanol by vacuum fractional distillation.

Materials:

• Crude 3-Heptanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer adapter

• Condenser

• Receiving flask(s)

• Vacuum source (e.g., vacuum pump or water aspirator)

• Manometer

• Heating mantle

• Stir bar or boiling chips

• Cold trap (recommended)

• Glassware joints grease

Procedure:

• Apparatus Assembly:

  • Assemble the vacuum fractional distillation apparatus as shown in the diagram below. Ensure all glassware is clean and dry.

  • Use a round-bottom flask that is appropriately sized (the liquid should fill it to about half to two-thirds of its capacity).

  • Add a magnetic stir bar or a few boiling chips to the distillation flask along with the crude 3-Heptanol.

  • Lightly grease all ground-glass joints to ensure a good seal under vacuum.

  • Place the thermometer correctly in the distillation head. The top of the thermometer bulb should be level with the bottom of the side-arm leading to the condenser.

  • Connect the condenser to a circulating cold water source.

  • Connect the vacuum adapter to a cold trap and the vacuum source.

• Distillation Process:

  • Turn on the cooling water to the condenser.

  • Begin stirring if using a magnetic stir bar.

  • Slowly and carefully apply the vacuum. The pressure should drop to the desired level. Monitor the pressure using a manometer.

  • Once the desired pressure is stable, begin to gently heat the distillation flask using the heating mantle.

  • Observe the condensation front as it rises through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second).

  • Collect any low-boiling impurities in a separate receiving flask as the "forerun."

  • As the temperature stabilizes at the boiling point of 3-Heptanol at the set pressure, change the receiving flask to collect the pure fraction.

  • Continue to collect the main fraction as long as the temperature remains constant.

  • If the temperature begins to drop, it may indicate that most of the 3-Heptanol has distilled. If it rises, it could indicate the presence of higher-boiling impurities.

  • Stop the distillation before the distillation flask becomes completely dry.

• Shutdown:

  • Remove the heating mantle and allow the system to cool down.

  • Slowly and carefully release the vacuum.

  • Turn off the cooling water.

  • Disassemble the apparatus.

Troubleshooting Guides

Common Distillation Problems and Solutions

Issue	Possible Cause(s)	Troubleshooting Steps
No Distillate	- Insufficient heating- Vacuum leak- Condenser is too efficient	- Increase the heating mantle temperature gradually.- Check all joints and connections for leaks. Re-grease if necessary.- Reduce the flow rate of the coolant or use a less efficient condenser.
Bumping/Unstable Boiling	- Lack of boiling chips or inadequate stirring- Heating too rapidly	- Ensure fresh boiling chips or a stir bar is present and functioning.- Reduce the heating rate.
Flooding of the Column	- Heating rate is too high	- Reduce the heating rate to allow the condensed vapor (reflux) to return to the distillation flask without obstructing the vapor flow up the column.
Temperature Fluctuations	- Unstable vacuum- Inconsistent heating	- Check the vacuum source and all connections for stability.- Ensure the heating mantle is providing consistent heat.
Poor Separation	- Inefficient fractionating column- Distillation rate is too fast- Presence of an azeotrope	- Use a longer or more efficient (higher number of theoretical plates) fractionating column.- Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established in the column.- If an azeotrope is suspected, consider alternative purification methods such as chromatography or using a different distillation technique (e.g., azeotropic distillation with a suitable entrainer).

Mandatory Visualizations

Caption: Troubleshooting workflow for common 3-Heptanol distillation issues.

Caption: Logical workflow of fractional distillation for 3-Heptanol purification.

References

• 1. 3-Heptanol | CAS#:589-82-2 | Chemsrc [chemsrc.com]
• 2. 3-HEPTANOL | 589-82-2 [chemicalbook.com]
• 3. 3-HEPTANOL CAS#: 589-82-2 [m.chemicalbook.com]
• 4. guidechem.com [guidechem.com]

Technical Support Center: Enhancing the Resolution of 3-Heptanol Enantiomers by HPLC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the resolution of 3-Heptanol enantiomers using High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide for 3-Heptanol Enantiomer Resolution

Poor resolution, peak tailing, and inconsistent results are common challenges in the chiral separation of 3-Heptanol. The following table outlines potential issues, their likely causes, and recommended solutions.

Problem	Potential Cause(s)	Solution(s)
Poor or No Resolution	Incorrect Chiral Stationary Phase (CSP): The selected CSP may not provide adequate stereospecific interactions with 3-Heptanol.	Screen different types of CSPs. Polysaccharide-based columns like Chiralpak® AD-H or Chiralcel® OD-H are often a good starting point for alcohols.
Suboptimal Mobile Phase Composition: The ratio of alkane to alcohol is critical for achieving selectivity.	Systematically vary the percentage of the alcohol modifier (e.g., isopropanol (B130326), ethanol) in the mobile phase. Start with a common mobile phase like n-Hexane/Isopropanol (90:10 v/v) and adjust the ratio (e.g., 95:5, 80:20).
Inappropriate Flow Rate: A flow rate that is too high can reduce the interaction time between the analyte and the CSP, leading to poor resolution.	Optimize the flow rate. A typical starting point for analytical columns (4.6 mm i.d.) is 1.0 mL/min. Try reducing the flow rate to 0.5 mL/min to improve resolution.[1]
Elevated Column Temperature: Higher temperatures can decrease the chiral recognition capability of the CSP.	Operate the column at a controlled room temperature (e.g., 25 °C) or consider lowering the temperature to enhance enantioselectivity.[2]
Peak Tailing	Secondary Interactions: Residual silanol (B1196071) groups on the silica (B1680970) support can interact with the hydroxyl group of 3-Heptanol, causing peak tailing.	Add a small amount of an acidic or basic modifier to the mobile phase. For a neutral analyte like 3-Heptanol, this is less common, but if impurities are present, it might be necessary. For acidic or basic analytes, 0.1% trifluoroacetic acid (TFA) or 0.1% diethylamine (B46881) (DEA) respectively can improve peak shape.[3]
Sample Overload: Injecting too much sample can saturate the stationary phase.	Reduce the sample concentration or injection volume. A typical concentration for initial screening is around 1 mg/mL, with further dilution into the mobile phase.
Sample Solvent Incompatibility: Dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion.	Whenever possible, dissolve the sample in the mobile phase itself or a solvent with a similar or weaker polarity.[1]
Inconsistent Retention Times	Mobile Phase Instability: Evaporation of the more volatile component (e.g., n-Hexane) can alter the mobile phase composition over time.	Ensure mobile phase reservoirs are tightly sealed. Prepare fresh mobile phase daily.
Column Equilibration: Insufficient equilibration time after changing the mobile phase or flow rate.	Equilibrate the column with at least 10-20 column volumes of the new mobile phase before injecting the sample.
Temperature Fluctuations: Changes in ambient temperature can affect retention times.	Use a column oven to maintain a constant temperature.
High Backpressure	Blocked Frit or Column: Particulate matter from the sample or mobile phase can clog the column inlet frit.	Filter all samples and mobile phases through a 0.45 µm or 0.22 µm filter. Use a guard column to protect the analytical column.[1][3]
Precipitated Buffer (if applicable): Although not typical for normal phase separation of 3-Heptanol, buffer precipitation can occur in reversed-phase modes if incompatible solvents are mixed.	Ensure all mobile phase components are miscible and flush the system appropriately when changing solvents.

Frequently Asked Questions (FAQs)

Q1: Which chiral stationary phase (CSP) is best for separating 3-Heptanol enantiomers?

A1: The selection of a CSP is often empirical.[4] However, for alcohols like 3-Heptanol, polysaccharide-based CSPs are a primary choice. Columns such as Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate)) and Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) are highly recommended for initial screening.[5][6]

Q2: What is a typical starting mobile phase for the chiral separation of 3-Heptanol?

A2: For polysaccharide-based columns, a normal-phase mobile phase consisting of an alkane and an alcohol is standard. A good starting point is n-Hexane/Isopropanol (90:10, v/v) . The ratio can then be optimized to improve resolution.[1] The retention is generally shorter with higher alcohol content.[5]

Q3: How can I improve the resolution between the two enantiomer peaks?

A3: To improve resolution, you can:

• Optimize the mobile phase: Decrease the percentage of the alcohol modifier (e.g., from 10% isopropanol to 5%). This will increase retention times and often improve separation.

• Reduce the flow rate: Lowering the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min) allows for more interaction with the CSP.[1]

• Lower the temperature: Reducing the column temperature can enhance the enantioselectivity of the CSP.[2]

• Use a longer column: A longer column provides more theoretical plates, which can lead to better resolution.[5]

Q4: My peaks are tailing. What should I do?

A4: Peak tailing for an alcohol like 3-Heptanol is often due to interactions with the stationary phase support or sample overload. Try the following:

• Reduce sample concentration: Prepare a more dilute sample.

• Dissolve the sample in the mobile phase: This ensures compatibility and minimizes peak distortion.[1]

• While less common for neutral analytes, the addition of a polar modifier like ethanol (B145695) in small quantities to the mobile phase might sometimes help.

Q5: Is HPLC the only technique for separating 3-Heptanol enantiomers?

A5: No, Gas Chromatography (GC) is also a very effective technique for separating volatile compounds like 3-Heptanol.[7][8] Chiral GC columns, such as those coated with cyclodextrin (B1172386) derivatives, can provide excellent resolution and often have the advantage of faster analysis times.[8][9] The choice between HPLC and GC depends on the available equipment, the sample matrix, and the specific goals of the analysis.[7][10][11]

Q6: How should I prepare my 3-Heptanol sample for HPLC analysis?

A6: Sample preparation should be straightforward. Dissolve the racemic 3-Heptanol standard or your sample in the mobile phase to a concentration of approximately 1 mg/mL for a stock solution.[1] Then, dilute this stock solution with the mobile phase to a working concentration (e.g., 0.1 mg/mL). It is crucial to filter the final sample through a 0.45 µm or 0.22 µm syringe filter before injection to prevent clogging the column.[3]

Experimental Protocols

Protocol 1: HPLC Method Screening for 3-Heptanol Enantiomer Separation

This protocol outlines a systematic approach to screen for suitable HPLC conditions.

• Column Selection:

  • Primary Screening Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm

  • Secondary Screening Column: Chiralcel® OD-H, 250 x 4.6 mm, 5 µm

• Sample Preparation:

  • Prepare a 1.0 mg/mL stock solution of racemic 3-Heptanol in isopropanol.

  • Dilute the stock solution to 0.1 mg/mL with the initial mobile phase composition.

  • Filter the sample through a 0.22 µm syringe filter.

• HPLC Conditions:

  • Mobile Phase A: n-Hexane/Isopropanol (90:10, v/v)

  • Mobile Phase B: n-Hexane/Ethanol (90:10, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection: UV at 210 nm (as 3-Heptanol lacks a strong chromophore) or Refractive Index (RI) detector.

• Screening Procedure:

  • Equilibrate the Chiralpak® AD-H column with Mobile Phase A for at least 30 minutes.

  • Inject the prepared sample and record the chromatogram.

  • Repeat the injection using Mobile Phase B (ensure proper column wash and equilibration between solvent changes).

  • Repeat the entire process for the Chiralcel® OD-H column.

• Data Evaluation:

  • Calculate the retention factors (k), selectivity (α), and resolution (Rs) for each condition. The goal is to achieve a resolution (Rs) of > 1.5.

Data Presentation: Chiral Stationary Phase Screening

CSP	Mobile Phase	k1	k2	Selectivity (α)	Resolution (Rs)
Chiralpak® AD-H	n-Hexane/IPA (90:10)
Chiralpak® AD-H	n-Hexane/EtOH (90:10)
Chiralcel® OD-H	n-Hexane/IPA (90:10)
Chiralcel® OD-H	n-Hexane/EtOH (90:10)
(Note: This table is a template for recording experimental results.)

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for developing a chiral HPLC method for 3-Heptanol enantiomer separation.

References

• 1. hplc.eu [hplc.eu]
• 2. researchgate.net [researchgate.net]
• 3. hplc.eu [hplc.eu]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. cms.mz-at.de [cms.mz-at.de]
• 6. ct-k.com [ct-k.com]
• 7. quora.com [quora.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. HPLC Vs GC - A Beginner's Guide - Industry news - News - Zhejiang ALWSCI Technologies Co.,Ltd [alwsci.com]
• 10. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 11. drawellanalytical.com [drawellanalytical.com]

Technical Support Center: Managing Emulsion in 3-Heptanol Extractions

This guide provides troubleshooting strategies and frequently asked questions to help researchers, scientists, and drug development professionals manage and prevent emulsion formation during liquid-liquid extractions involving 3-Heptanol.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why does it form during my 3-Heptanol extraction?

An emulsion is a stable mixture of two immiscible liquids, such as 3-Heptanol and an aqueous solution.[1] Instead of separating into two distinct layers, one liquid becomes dispersed in the other as fine droplets. This typically occurs for several reasons:

• Intense Agitation: Shaking the separatory funnel too vigorously can provide the energy needed to disperse the liquids and form an emulsion.[2]

• Presence of Surfactants: Your sample may contain surfactant-like molecules (e.g., phospholipids, fatty acids, proteins) that have solubility in both the aqueous and organic phases. These molecules accumulate at the interface between the two liquids, lowering interfacial tension and stabilizing the emulsion.[2][3]

• Particulates: Finely divided powders or other solids can collect at the interface and prevent the droplets from coalescing.[1]

The formation of an emulsion is a significant issue as it makes the separation of the two phases difficult and can trap the analyte of interest, leading to poor recovery and inaccurate quantitative results.[2]

Q2: How can I prevent an emulsion from forming in the first place?

Prevention is generally easier than breaking an existing emulsion.[2] Consider these preventative measures:

• Gentle Mixing: Instead of vigorous shaking, gently swirl or invert the separatory funnel. This reduces the agitation that causes emulsions but still provides sufficient surface area for the extraction to occur.[2][4]

• Salting Out: Before extraction, increase the ionic strength of the aqueous layer by adding a salt, such as sodium chloride (NaCl). This increases the polarity of the aqueous phase and can help prevent the formation of an emulsion.[3][5]

• Alternative Extraction Methods: For samples prone to emulsion formation, consider using Supported Liquid Extraction (SLE) or Solid-Phase Extraction (SPE). These methods avoid the direct mixing of two immiscible liquids, thereby precluding emulsion formation.[2][5]

Q3: My emulsion has already formed. What is the first thing I should try?

For less stable emulsions, the simplest approach is often effective. Allow the separatory funnel to stand undisturbed for 15 to 60 minutes.[6][7][8] Gravity alone may be enough for the dispersed droplets to coalesce and separate. Gently tapping the sides of the funnel or slowly stirring the emulsion layer with a glass rod can also help encourage the layers to separate.[6][8]

Q4: The emulsion is stable. What are the most common methods to break it?

If waiting does not resolve the issue, several chemical and physical methods can be employed. The most common techniques include salting out, centrifugation, filtration, and pH adjustment. A comparison of these methods is provided in Table 2.

Q5: When should I choose one emulsion-breaking method over another?

The choice of method depends on the stability of the emulsion and the resources available.

• Start with the least invasive methods: Always begin by letting the mixture stand, followed by "salting out" with brine, as these are simple and often effective.[8]

• For stubborn emulsions: Centrifugation is a highly effective, often surefire way to break an emulsion by physically forcing the separation of the layers.[5][6][8]

• If a centrifuge is unavailable: Filtration through a bed of Celite® or a plug of glass wool can physically break up the emulsion.[2][9]

• If the emulsion is stabilized by impurities: Adjusting the pH can neutralize the emulsifying agents, but be cautious as this could affect your target compound.[8]

Q6: Can changing the pH of my aqueous layer help break the emulsion?

Yes, adjusting the pH can be a very effective technique, particularly if the emulsion is stabilized by acidic or basic impurities.[8] Adding a dilute acid (e.g., 1M HCl) or a dilute base (e.g., 1M NaOH) can alter the charge of the emulsifying agents, reducing their surfactant properties and allowing the layers to separate.[6][8] This should be done carefully, dropwise, while monitoring for separation.

Q7: What are the physical properties of 3-Heptanol relevant to extraction?

Understanding the physical properties of 3-Heptanol can help optimize the extraction process.

Data & Experimental Guides

Table 1: Physical Properties of 3-Heptanol

Property	Value	Source(s)
Molecular Formula	C₇H₁₆O	[10]
Molecular Weight	116.20 g/mol	[10][11]
Density	0.821 g/mL at 20°C	[10][12]
0.818 g/mL at 25°C	[12]
Boiling Point	156 °C	[10]
Melting Point	-70 °C	[10]

Troubleshooting Workflow for Emulsion Management

The following diagram outlines a logical workflow for addressing emulsion formation during extraction.

Caption: A step-by-step decision tree for troubleshooting emulsions.

Table 2: Comparison of Common Emulsion Breaking Techniques

Technique	Principle of Action	Speed / Effectiveness	Potential Downsides	Source(s)
Allowing to Stand	Gravity-based coalescence of droplets.	Slow (15-60 min). Ineffective for stable emulsions.	Time-consuming.	[6][8]
Salting Out (Brine)	Increases ionic strength of the aqueous phase, reducing the solubility of organic components.	Moderate. Often very effective.	Adds salt to the aqueous layer, which may need to be removed later.	[2][5][8]
Centrifugation	Applies mechanical force to accelerate gravitational separation.	Fast. Highly effective for most emulsions.	Requires a centrifuge of appropriate size.	[2][5][8]
Filtration	Provides a large surface area (e.g., Celite® or glass wool) that encourages droplets to coalesce.	Moderate.	Potential for product loss due to adsorption onto the filter medium.	[2][8][9]
pH Adjustment	Neutralizes charged surfactant-like molecules that may be stabilizing the emulsion.	Moderate to Fast.	Can potentially degrade pH-sensitive target compounds.	[6][8]
Solvent Addition	Alters the polarity of the organic phase to better dissolve emulsifying agents.	Moderate.	Complicates solvent removal later in the workflow.	[2][5]

Mechanism Visualization: "Salting Out"

The diagram below illustrates how adding salt to the aqueous phase helps to break an emulsion.

Caption: How adding salt disrupts the emulsion layer, leading to phase separation.

Experimental Protocols

Protocol 1: Breaking an Emulsion by Salting Out

• To the separatory funnel containing the emulsion, add a small portion of saturated sodium chloride solution (brine), typically 5-10% of the aqueous volume.[8]

• Gently swirl the funnel for 30-60 seconds. Do not shake vigorously , as this may reform the emulsion.

• Allow the funnel to stand and observe if the layers begin to separate.

• If separation is slow or incomplete, add another portion of brine and repeat the process.

Protocol 2: Breaking an Emulsion by Centrifugation

• Carefully transfer the emulsified mixture from the separatory funnel into appropriately sized centrifuge tubes. Ensure the tubes are properly balanced.[8]

• Place the tubes in the centrifuge.

• Spin the tubes at a moderate speed (e.g., 3000-5000 rpm) for 5-15 minutes.[8]

• After centrifugation, the mixture should be separated into distinct aqueous and organic layers, possibly with a small layer of precipitated solids at the interface.

• Carefully pipette the desired layer out of the tubes.

Protocol 3: Breaking an Emulsion by Filtration

• Place a piece of filter paper in a Büchner or Hirsch funnel and wet it with the organic extraction solvent (3-Heptanol).[8]

• Prepare a slurry of Celite® (diatomaceous earth) in the same solvent and pour it onto the filter paper to create a packed pad, typically 1-2 cm thick.[8]

• Apply a gentle vacuum to settle the pad and remove excess solvent.

• Slowly pour the entire emulsified mixture onto the Celite® pad under a gentle vacuum. The large surface area of the Celite® will help coalesce the dispersed droplets.[8][9]

• Collect the filtrate, which should now consist of two distinct, easily separable layers.

References

• 1. brainkart.com [brainkart.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 4. researchgate.net [researchgate.net]
• 5. biotage.com [biotage.com]
• 6. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 7. azom.com [azom.com]
• 8. benchchem.com [benchchem.com]
• 9. Tips & Tricks [chem.rochester.edu]
• 10. chemsynthesis.com [chemsynthesis.com]
• 11. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 3-HEPTANOL | 589-82-2 [chemicalbook.com]

Minimizing water contamination in anhydrous 3-Heptanol reactions

Technical Support Center: Anhydrous 3-Heptanol Reactions

This guide provides researchers, scientists, and drug development professionals with essential information for minimizing water contamination in chemical reactions involving anhydrous 3-Heptanol.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to exclude water from reactions involving 3-Heptanol?

Water can act as an unwanted nucleophile or a base in many organic reactions. Its presence can lead to several issues:

• Deactivation of Reagents: Water readily reacts with and quenches highly reactive reagents such as organometallics (e.g., Grignard reagents, organolithiums) and metal hydrides.

• Side Reactions: It can participate in hydrolysis of starting materials, intermediates, or products, leading to the formation of undesired byproducts.

• Inhibition of Catalysts: Many catalysts, particularly Lewis acids, are deactivated or poisoned by water.

• Reduced Yields and Purity: The culmination of these issues often results in significantly lower reaction yields and complicates product purification.

Q2: What is the typical water content of "anhydrous" 3-Heptanol from a commercial supplier?

The term "anhydrous" indicates a very low water content, but it is not completely water-free. The specifications can vary between suppliers and grades. It is crucial to check the certificate of analysis (CoA) for the specific lot you are using. Generally, the water content is specified in parts per million (ppm).

Table 1: Typical Water Content in Commercial Anhydrous Solvents

Grade	Typical Water Content (ppm)	Packaging
Anhydrous	< 50 ppm	Often packaged under an inert atmosphere (e.g., nitrogen or argon) with a septum-sealed cap.
Reagent	< 500 ppm	Standard screw-cap bottles. May require drying before use in sensitive reactions.

Q3: How should I properly store and handle anhydrous 3-Heptanol?

Proper storage and handling are paramount to maintaining the low water content of anhydrous 3-Heptanol.

• Storage: Keep the solvent in its original container, tightly sealed, in a cool, dry, and well-ventilated place away from sources of ignition.[1][2][3][4] The bottle cap, especially if it has a septum, should be protected from moisture.

• Handling:

  • Always handle the solvent under an inert atmosphere (e.g., nitrogen or argon) using a Schlenk line or a glovebox.[5]

  • Use dry, oven- or flame-dried glassware.[6]

  • Withdraw the solvent using a dry syringe or cannula that has been purged with inert gas.[5]

  • Never leave the bottle open to the atmosphere.

Q4: What is the most effective way to dry 3-Heptanol if it has been contaminated with water?

The most common and effective method for drying alcohols like 3-Heptanol is the use of activated 3Å molecular sieves.[7][8]

• Why 3Å Sieves? The 3Å pore size is ideal for trapping small water molecules while excluding the larger 3-Heptanol molecules.[8] Using 4Å sieves is not recommended as they can also adsorb methanol (B129727) and other small molecules.[8]

• Activation: Molecular sieves must be activated before use to remove any pre-adsorbed water. This is typically done by heating them in a laboratory oven at high temperatures (e.g., 250-300°C) under vacuum for several hours.[7][9]

Q5: How can I verify the dryness of my 3-Heptanol?

The gold standard for accurately determining water content in organic solvents is Karl Fischer (KF) titration.[10]

• Karl Fischer Titration: This method is highly sensitive and accurate for quantifying trace amounts of water.[10][11] Both volumetric and coulometric KF titrators are available.

• Other Methods: While less quantitative for trace amounts, methods like No-D (no-deuterium) Proton NMR can be used to detect the presence of water.[12]

Troubleshooting Guide

Issue 1: My reaction fails to initiate or proceeds very slowly.

• Possible Cause: Water contamination is quenching the reagents or catalyst. This is especially common in reactions involving organometallics or other water-sensitive initiators.

• Troubleshooting Steps:

  • Verify Reagent Activity: Ensure your reagents are active. If using an organolithium, for example, consider titrating it.

  • Check Solvent Dryness: Test the water content of your 3-Heptanol using Karl Fischer titration if available.

  • Re-dry Solvent: If the solvent is suspect, re-dry it over freshly activated 3Å molecular sieves for at least 24 hours.

  • Improve Anhydrous Technique: Review your experimental setup. Ensure all glassware is rigorously dried and the reaction is maintained under a positive pressure of a dry, inert gas.[5][6]

Caption: Workflow for conducting a reaction under anhydrous conditions.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Sciencemadness Discussion Board - Anhydrous Conditions - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. Non-destructive measurement technique for water content in organic solvents based on a thermal approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mt.com [mt.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Conditions for 3-Heptanol Derivatization

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the derivatization of 3-Heptanol for analysis, primarily by Gas Chromatography (GC). This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data to facilitate accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of 3-Heptanol necessary for GC analysis?

A1: 3-Heptanol contains a polar hydroxyl (-OH) group which forms hydrogen bonds. This characteristic leads to low volatility and poor thermal stability at the high temperatures used in GC injectors and columns. Without derivatization, chromatographic peaks for 3-Heptanol are often broad (tailing) and show reduced sensitivity. Derivatization replaces the active hydrogen of the hydroxyl group with a non-polar functional group, which increases the molecule's volatility and thermal stability, resulting in sharper peaks and improved analytical performance.

Q2: What are the most common derivatization methods for 3-Heptanol?

A2: The two most prevalent derivatization techniques for alcohols like 3-Heptanol are silylation and acylation .[1][2]

• Silylation replaces the active hydrogen with a silyl (B83357) group, typically a trimethylsilyl (B98337) (TMS) group. This is the most widely used derivatization technique for GC analysis.[2]

• Acylation introduces an acyl group (e.g., trifluoroacetyl) to the hydroxyl group, forming a more volatile ester.[2]

Q3: Which silylating reagent is best for 3-Heptanol: BSTFA or MSTFA?

A3: Both N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are excellent reagents for derivatizing alcohols.[3] MSTFA and its byproducts are generally more volatile than those of BSTFA, which can be advantageous in trace analysis to avoid interference with early-eluting peaks.[1][3] For secondary alcohols like 3-Heptanol, both reagents are highly effective. The choice may depend on the specific requirements of the analysis and potential for chromatographic interference.[1][3]

Q4: When should I consider acylation with a reagent like TFAA?

A4: Acylation with Trifluoroacetic Anhydride (TFAA) is a strong alternative to silylation. The resulting trifluoroacetyl esters are highly volatile and stable.[4] This method is particularly useful when analyzing samples with an Electron Capture Detector (ECD), as the fluorine atoms in the derivative significantly enhance the detector's response.[2]

Q5: How critical is the exclusion of water from the derivatization reaction?

A5: It is absolutely critical. Silylating and acylating reagents are highly sensitive to moisture. Any water present in the sample, solvents, or glassware will react preferentially with the reagent, consuming it and preventing the complete derivatization of 3-Heptanol. This leads to low derivative yield and poor analytical results. Always use anhydrous solvents and thoroughly dry all glassware.

Data Presentation: Reaction Condition Comparison

The following tables summarize typical reaction conditions for the derivatization of secondary alcohols like 3-Heptanol. Note that optimal conditions may require some empirical validation for your specific experimental setup.

Table 1: Silylation Conditions for Secondary Alcohols

Parameter	BSTFA (+1% TMCS)	MSTFA
Reagent	N,O-Bis(trimethylsilyl)trifluoroacetamide	N-Methyl-N-(trimethylsilyl)trifluoroacetamide
Catalyst	1% Trimethylchlorosilane (TMCS) often added to enhance reactivity, especially for hindered alcohols.[1][5]	Generally not required, but can be used.
Solvent	Pyridine (B92270), Acetonitrile, Dichloromethane (B109758) (anhydrous)	Pyridine, Acetonitrile (anhydrous)
Reagent Ratio	>2:1 molar ratio of reagent to active hydrogens.	>2:1 molar ratio of reagent to active hydrogens.
Temperature	60 - 75 °C[3]	30 - 70 °C[6][7]
Time	20 - 45 minutes[3]	30 - 90 minutes[6][7]
Byproducts	Monotrimethylsilyltrifluoroacetamide, Trifluoroacetamide (volatile)[1]	N-methyltrifluoroacetamide, Trimethylsilanol (highly volatile)[3]
Derivative Stability	TMS ethers are sensitive to moisture and should be analyzed promptly.[2]	TMS ethers are sensitive to moisture.

Table 2: Acylation Conditions for Secondary Alcohols

Parameter	Trifluoroacetic Anhydride (TFAA)
Reagent	Trifluoroacetic Anhydride
Catalyst/Promoter	A base like Pyridine or Triethylamine (B128534) (TEA) is often used as an acid scavenger to drive the reaction to completion.[4]
Solvent	Dichloromethane, Benzene (B151609) (anhydrous)
Reagent Ratio	Molar excess of TFAA.
Temperature	50 - 70 °C
Time	15 - 30 minutes[4]
Byproducts	Trifluoroacetic acid (TFA)
Derivative Stability	Trifluoroacetyl esters are generally stable.

Experimental Workflows and Logic

The following diagrams illustrate the general experimental workflow for derivatization and a logical troubleshooting guide.

Caption: General workflow for the derivatization of 3-Heptanol.

Troubleshooting Guide

Use this guide to diagnose and resolve common issues encountered during the derivatization of 3-Heptanol.

Caption: Troubleshooting logic for incomplete derivatization.

Experimental Protocols

Protocol 1: Silylation of 3-Heptanol using BSTFA + 1% TMCS

Materials:

• 3-Heptanol sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous pyridine or acetonitrile

• 2 mL GC vials with caps

• Micropipettes

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Ensure the 3-Heptanol sample is free of water. If dissolved in a solvent, the solvent must be anhydrous. Place 1-5 mg of the sample into a clean, dry 2 mL GC vial.[3]

• Solvent Addition: Add 100 µL of anhydrous pyridine to the vial to act as a solvent and catalyst.[3]

• Reagent Addition: Add 100 µL of BSTFA + 1% TMCS to the vial.[3] A molar excess of at least 2:1 of the silylating reagent to the alcohol is recommended to drive the reaction to completion.

• Reaction: Immediately cap the vial tightly and vortex for 30 seconds.

• Heating: Place the vial in a heating block or oven set to 60°C for 30 minutes.[3] For secondary alcohols, this is typically sufficient for the reaction to go to completion.[5]

• Cooling: Remove the vial from the heat and allow it to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS. The derivatized sample should be analyzed promptly as TMS derivatives can be sensitive to hydrolysis over time.[1]

Protocol 2: Acylation of 3-Heptanol using Trifluoroacetic Anhydride (TFAA)

Materials:

• 3-Heptanol sample

• Trifluoroacetic Anhydride (TFAA)

• Anhydrous dichloromethane or benzene

• Anhydrous triethylamine (TEA) or pyridine (acid scavenger)

• 2 mL GC vials with caps

• Micropipettes

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Ensure the sample is completely dry. Dissolve approximately 50 µg of 3-Heptanol in 0.5 mL of anhydrous benzene in a 2 mL GC vial.

• Acid Scavenger: Add 100 µL of a 0.05M solution of TEA in benzene to the vial. This will neutralize the trifluoroacetic acid byproduct and drive the reaction.

• Reagent Addition: Add 10 µL of TFAA to the reaction mixture.

• Reaction: Immediately cap the vial tightly and vortex for 30 seconds.

• Heating: Place the vial in a heating block set to 50°C for 15 minutes.

• Work-up (Optional but Recommended): Cool the mixture to room temperature. To remove excess acid, add 1 mL of 5% aqueous ammonia, vortex, and allow the layers to separate. Carefully transfer the upper organic layer containing the derivatized 3-Heptanol to a new vial for analysis.

• Analysis: The sample is now ready for GC-MS analysis.

References

• 1. gcms.cz [gcms.cz]
• 2. chromtech.com [chromtech.com]
• 3. scispace.com [scispace.com]
• 4. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of methods for extraction, storage, and silylation of pentafluorobenzyl derivatives of carbonyl compounds and multi-functional carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Improving the stability of 3-Heptanol in long-term storage

Technical Support Center: 3-Heptanol Stability

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and standardized protocols for maintaining the stability of 3-Heptanol during long-term storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Heptanol?

A1: As a secondary alcohol, 3-Heptanol primarily degrades through two main pathways:

• Oxidation: In the presence of oxygen or other oxidizing agents, the hydroxyl group of 3-Heptanol is oxidized to form the corresponding ketone, 3-Heptanone.[1][2][3]

• Dehydration: Under acidic conditions and/or elevated temperatures, 3-Heptanol can lose a molecule of water to form a mixture of alkenes, primarily 3-Heptene and 2-Heptene.[1][4][5]

Q2: What are the expected degradation products of 3-Heptanol?

A2: The primary degradation products are 3-Heptanone from oxidation and a mixture of isomeric alkenes (e.g., 3-Heptene, 2-Heptene) from dehydration.[1] The specific alkene isomers formed can depend on the reaction conditions.

Q3: How stable is 3-Heptanol under normal storage conditions?

A3: Secondary alcohols like 3-Heptanol are generally stable when stored in well-sealed, appropriate containers in a cool, dry, and dark environment.[1] However, stability can be compromised by exposure to heat, light, strong oxidizing agents, or acids.[1][6]

Q4: What factors are most critical for accelerating the degradation of 3-Heptanol?

A4: The following factors can significantly accelerate degradation:

• Temperature: Elevated temperatures increase the rate of both dehydration and oxidation reactions.[1][7]

• Light: Exposure to light, especially UV radiation, can provide the energy to initiate degradation processes.[7]

• Atmosphere: The presence of oxygen in the storage container headspace facilitates oxidation.[1]

• pH and Contaminants: The presence of strong acids, bases, or metal ion impurities can catalyze degradation reactions.[1][6]

Q5: What analytical techniques are suitable for monitoring the stability of 3-Heptanol?

A5: Several analytical techniques can be employed:

• Gas Chromatography (GC): Coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), GC is highly effective for separating and quantifying the volatile parent compound and its degradation products.[1][8]

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used, particularly if degradation products are less volatile.[1][9]

• Spectroscopy: Infrared (IR) spectroscopy can monitor changes in functional groups (e.g., disappearance of -OH, appearance of C=O), while Nuclear Magnetic Resonance (NMR) can provide detailed structural information to definitively identify degradation products.[1]

Data Presentation

Table 1: Summary of Factors Affecting 3-Heptanol Stability

Factor	Effect on 3-Heptanol	Mitigation Strategy
Temperature	Accelerates both oxidation and dehydration rates.[1][7]	Store at reduced temperatures (refrigeration at 2-8°C recommended for long-term).[7]
Light	Can initiate photo-degradation.[7]	Store in amber glass or other opaque, light-blocking containers.[7]
Oxygen	Promotes oxidation to 3-Heptanone.[1]	Purge container headspace with an inert gas (e.g., Nitrogen, Argon) before sealing.
Acids	Catalyze dehydration to form alkenes.[1][4]	Ensure storage containers and solvents are neutral. Avoid contact with acidic materials.[6]
Contaminants	Metal ions or other impurities can act as catalysts.[1]	Use high-purity 3-Heptanol and store in scrupulously clean, inert containers (e.g., glass).

Table 2: Recommended Long-Term Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	2°C to 8°C (Refrigerated).[7]	Reduces solvent volatility and slows the kinetics of degradation reactions.[7]
Container	Amber glass vial/bottle with a PTFE-lined cap.[7]	Protects from light and provides an inert, tight seal to prevent contamination and evaporation.[7]
Atmosphere	Headspace purged with an inert gas (Nitrogen or Argon).	Minimizes the risk of oxidation by displacing atmospheric oxygen.[1]
Environment	Store in a dry, well-ventilated area away from incompatible materials.	Prevents moisture ingress and accidental contact with catalysts like strong acids or oxidizers.[6]

Troubleshooting Guide

Issue 1: Inconsistent experimental results or unexpectedly rapid degradation.

• Possible Cause 1: Contaminated Glassware or Solvents.

  • Troubleshooting Step: Ensure all glassware is meticulously cleaned and rinsed with a high-purity solvent before use. Use fresh, high-purity solvents, as trace amounts of acids, bases, or metal ions can catalyze degradation.[1]

• Possible Cause 2: Exposure to Air (Oxidation).

  • Troubleshooting Step: When preparing solutions or aliquoting, minimize the time the container is open. For highly sensitive experiments, perform manipulations under an inert atmosphere (e.g., in a glovebox or using a nitrogen blanket).

• Possible Cause 3: Inappropriate Storage of Stock Solutions.

  • Troubleshooting Step: Prepare fresh stock solutions for critical experiments. If storage is necessary, store solutions in amber vials at 2-8°C and purge the headspace with inert gas.

Issue 2: Formation of unexpected peaks in the chromatogram when analyzing samples.

• Possible Cause 1: Degradation Products Have Formed.

  • Troubleshooting Step: The unexpected peaks are likely 3-Heptanone (from oxidation) or heptene (B3026448) isomers (from dehydration). Use a mass spectrometry (MS) detector (e.g., GC-MS) to obtain mass spectra of the unknown peaks and compare them to library data for positive identification.[8]

• Possible Cause 2: Contamination from Sample Preparation or System.

  • Troubleshooting Step: Prepare and analyze a "blank" sample (containing only the solvent) to rule out contamination from the solvent, vial, or analytical instrument.

Experimental Protocols

Protocol 1: Forced Degradation Study - Oxidation

• Objective: To evaluate the oxidative stability of 3-Heptanol and identify the resulting degradation product.

• Materials: 3-Heptanol, 3% hydrogen peroxide solution, acetonitrile (B52724) (HPLC/GC grade), purified water, amber autosampler vials with PTFE-lined caps.

• Procedure:

  • Prepare a stock solution of 3-Heptanol in acetonitrile (e.g., 1 mg/mL).

  • In an amber vial, mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide solution.

  • Prepare a control sample by mixing 1 mL of the stock solution with 1 mL of purified water.

  • Store the vials at room temperature (25°C), protected from light.

  • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot from each vial.

  • Analyze the samples by a validated stability-indicating GC or HPLC method to determine the amount of remaining 3-Heptanol and the formation of 3-Heptanone.[1]

Protocol 2: Forced Degradation Study - Acid-Catalyzed Dehydration

• Objective: To evaluate the stability of 3-Heptanol under acidic conditions and identify dehydration products.

• Materials: 3-Heptanol, 0.1 M hydrochloric acid, 0.1 M sodium hydroxide, acetonitrile (HPLC/GC grade), purified water, amber autosampler vials with PTFE-lined caps.

• Procedure:

  • Prepare a stock solution of 3-Heptanol in acetonitrile (e.g., 1 mg/mL).

  • In an amber vial, mix 1 mL of the stock solution with 1 mL of 0.1 M hydrochloric acid.

  • Prepare a control sample by mixing 1 mL of the stock solution with 1 mL of purified water.

  • Place the vials in a temperature-controlled environment (e.g., water bath or oven) set to 50°C.

  • At specified time points (e.g., 0, 6, 12, 24 hours), withdraw an aliquot from each vial.

  • Immediately neutralize the aliquot by adding an equivalent amount of 0.1 M sodium hydroxide.

  • Analyze the samples by a validated stability-indicating GC method to quantify the parent compound and the resulting alkene isomers.[1]

Visualizations

Caption: Primary degradation pathways of 3-Heptanol.

Caption: Troubleshooting workflow for 3-Heptanol instability.

References

• 1. benchchem.com [benchchem.com]
• 2. fiveable.me [fiveable.me]
• 3. reddit.com [reddit.com]
• 4. homework.study.com [homework.study.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. ijmr.net.in [ijmr.net.in]
• 9. ijcrt.org [ijcrt.org]

Troubleshooting unexpected peaks in 3-Heptanol NMR spectrum

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals who encounter unexpected peaks in the NMR spectrum of 3-Heptanol.

Frequently Asked Questions (FAQs)

Q1: I'm seeing unexpected peaks in my 3-Heptanol NMR spectrum. What are the most common causes?

Unexpected peaks in an NMR spectrum can arise from several sources. The most common culprits include:

• Residual Solvents: Small amounts of solvents used in the synthesis, purification, or cleaning of the NMR tube.

• Impurities from Synthesis: Unreacted starting materials or byproducts from the synthesis of 3-Heptanol.

• Contaminants: External contaminants introduced during sample preparation.

• Water: Presence of water in the deuterated solvent.

Q2: What are the expected 1H and 13C NMR chemical shifts for 3-Heptanol?

Having a reference for the expected chemical shifts of 3-Heptanol is crucial for identifying unexpected peaks. The chemical shifts can vary slightly depending on the solvent used.

Table 1: Expected 1H and 13C NMR Chemical Shifts for 3-Heptanol

Assignment	1H Chemical Shift (ppm)	13C Chemical Shift (ppm)
CH3 (C7)	~0.9 (t)	~14.0
CH2 (C6)	~1.3 (m)	~22.9
CH2 (C5)	~1.4 (m)	~27.8
CH2 (C4)	~1.4 (m)	~36.5
CH(OH) (C3)	~3.5 (m)	~72.9
CH2 (C2)	~1.5 (m)	~30.1
CH3 (C1)	~0.9 (t)	~10.0
OH	Variable	-

Note: The chemical shift of the hydroxyl proton (-OH) is highly variable and depends on concentration, temperature, and solvent. It may also exchange with D2O.

Q3: My synthesis of 3-Heptanol involved a Grignard reaction. What are the likely impurities?

The Grignard reaction is a common method for synthesizing 3-Heptanol, often by reacting butylmagnesium bromide with propanal. A significant side product of this reaction is 3-heptanone.[1][2]

Table 2: Potential Impurities from Grignard Synthesis of 3-Heptanol

Compound	Reason for Presence	Key 1H NMR Signals (ppm)	Key 13C NMR Signals (ppm)
3-Heptanone	Side product of the Grignard reaction.[1][2]	~2.4 (t, 2H), ~2.1 (t, 2H)	~211 (C=O), ~42 (CH2), ~36 (CH2)
Propanal	Unreacted starting material	~9.8 (t, 1H), ~2.7 (dq, 2H)	~202 (CHO), ~46 (CH2)
1-Bromobutane	Unreacted starting material	~3.4 (t, 2H)	~33 (CH2Br)
Diethyl ether / THF	Reaction solvent	See Table 4	See Table 4

Q4: I prepared 3-Heptanol by reducing 3-heptanone. What impurities should I look for?

The reduction of 3-heptanone, for example using sodium borohydride, is another common synthetic route. The primary impurity to look for is unreacted starting material.

Table 3: Potential Impurities from Reduction of 3-Heptanone

Compound	Reason for Presence	Key 1H NMR Signals (ppm)	Key 13C NMR Signals (ppm)
3-Heptanone	Unreacted starting material	~2.4 (t, 2H), ~2.1 (t, 2H)	~211 (C=O), ~42 (CH2), ~36 (CH2)
Methanol / Ethanol	Reaction solvent	See Table 4	See Table 4

Q5: I suspect my sample is contaminated with a common laboratory solvent. How can I identify it?

Contamination from common laboratory solvents is a frequent issue. The following table lists the approximate 1H and 13C NMR chemical shifts for some common solvents in CDCl3.

Table 4: Common Laboratory Solvent Impurities in CDCl3

Solvent	1H Chemical Shift (ppm)	13C Chemical Shift (ppm)
Acetone	2.17	206.7, 30.9
Dichloromethane	5.30	53.8
Diethyl Ether	3.48 (q), 1.21 (t)	65.9, 15.2
Ethyl Acetate	4.12 (q), 2.05 (s), 1.26 (t)	171.1, 60.3, 21.0, 14.2
Hexane	1.25, 0.88	31.5, 22.6, 14.1
Methanol	3.49	49.9
Toluene	7.27-7.17 (m), 2.36 (s)	137.9, 129.2, 128.3, 125.5, 21.4
Water	~1.56	-

Source: Adapted from values published in the Journal of Organic Chemistry.

Troubleshooting Workflow

If you observe unexpected peaks in your 3-Heptanol NMR spectrum, follow this systematic approach to identify the source of the impurity.

Caption: A flowchart for troubleshooting unexpected NMR peaks.

Experimental Protocols

Protocol 1: Sample Preparation for NMR Spectroscopy

• Glassware Cleaning: Thoroughly clean the NMR tube and any glassware used for sample transfer. Wash with a suitable solvent (e.g., acetone), followed by rinsing with the deuterated solvent to be used. Dry the NMR tube in an oven and allow it to cool in a desiccator to prevent moisture condensation.

• Sample Dissolution: Weigh approximately 5-10 mg of the 3-Heptanol sample directly into the NMR tube.

• Solvent Addition: Using a clean pipette, add approximately 0.6-0.7 mL of the deuterated solvent (e.g., CDCl3) to the NMR tube.

• Mixing: Cap the NMR tube and gently invert it several times to ensure the sample is completely dissolved and the solution is homogeneous.

• Transfer: Carefully place the NMR tube into the spinner turbine, ensuring it is positioned correctly according to the spectrometer's guidelines.

Protocol 2: D2O Shake for -OH Peak Identification

• Acquire Initial Spectrum: Obtain a standard 1H NMR spectrum of your 3-Heptanol sample.

• Add D2O: Add one to two drops of deuterium (B1214612) oxide (D2O) to the NMR tube containing your sample.

• Shake: Cap the tube and shake it vigorously for about 30 seconds to facilitate the exchange of the hydroxyl proton with deuterium.

• Re-acquire Spectrum: Obtain a second 1H NMR spectrum. The peak corresponding to the -OH proton should either disappear or significantly decrease in intensity.

Synthesis Pathways and Potential Byproducts

Understanding the synthesis route of your 3-Heptanol is key to predicting potential impurities.

Caption: Common synthesis routes for 3-Heptanol and their potential byproducts.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Quantitative Analysis of 3-Heptanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantitative analysis of 3-Heptanol. It is intended for researchers, scientists, and professionals in drug development who may encounter specific challenges during their experiments.

Frequently Asked Questions (FAQs)

Method Development & Optimization

Q1: What is the recommended analytical technique for the quantitative analysis of 3-Heptanol?

A1: Due to its volatile nature, Gas Chromatography-Mass Spectrometry (GC-MS) is the most suitable and widely used technique for the quantitative analysis of 3-Heptanol.[1] This method offers high separation efficiency and definitive identification. For quantitative accuracy, especially in complex matrices, the use of a stable isotope-labeled internal standard is highly recommended.[2]

Q2: Why is derivatization of 3-Heptanol necessary for GC-MS analysis in some cases?

A2: 3-Heptanol contains a polar hydroxyl (-OH) group, which can lead to poor peak shape (tailing) and potential thermal degradation at the high temperatures used in GC.[1][3] Derivatization, such as silylation, replaces the active hydrogen in the hydroxyl group with a non-polar group (e.g., trimethylsilyl). This increases the volatility and thermal stability of the analyte, resulting in improved chromatographic performance.[1][4][5]

Q3: How do I choose an appropriate internal standard for 3-Heptanol quantification?

A3: An ideal internal standard should have similar chemical and physical properties to 3-Heptanol but be distinguishable by the mass spectrometer. A deuterated form of a similar alcohol, such as 1-Heptanol-d1, is an excellent choice as it will behave nearly identically during sample preparation and chromatography.[2][6] If a deuterated standard is unavailable, a structurally similar alcohol that is not present in the sample can be used.

Troubleshooting Common Issues

Q4: I'm observing significant peak tailing for 3-Heptanol. What are the likely causes and how can I fix it?

A4: Peak tailing for polar compounds like 3-Heptanol is a common issue in GC analysis. The causes can be broadly categorized as either chemical or physical:

• Chemical Causes: These are often due to interactions between the polar hydroxyl group of 3-Heptanol and "active sites" within the GC system.

  • Contaminated or Active Inlet Liner: The glass liner in the injector can have active silanol (B1196071) groups that interact with your analyte.

    • Solution: Replace the liner with a new, deactivated one. Regular replacement of the inlet liner is crucial for maintaining good performance.[7]

  • Column Contamination: Non-volatile matrix components can accumulate at the head of the column, creating active sites.

    • Solution: Trim 10-20 cm from the front of the column. If the problem persists, the column may need to be replaced.[3]

• Physical Causes: These are related to disruptions in the carrier gas flow path.

  • Poor Column Installation: An improper column cut or incorrect installation depth in the inlet or detector can create dead volumes and turbulence.

    • Solution: Re-cut the column ensuring a clean, 90-degree cut and reinstall it according to the manufacturer's instructions.[7]

Q5: My quantitative results are inconsistent and show poor reproducibility. What could be the problem?

A5: Inconsistent results are often due to variations in sample injection volume or matrix effects.

• Injection Volume Variation: Manual injections can have high variability. Even with an autosampler, syringe issues can lead to inconsistent injection volumes.

  • Solution: Use an internal standard. The ratio of the analyte peak area to the internal standard peak area is used for quantification, which corrects for variations in injection volume.[8][9]

• Matrix Effects: Components in the sample matrix can interfere with the ionization of 3-Heptanol in the mass spectrometer, leading to either signal suppression or enhancement.[10][11][12]

  • Solution: The use of a stable isotope-labeled internal standard that co-elutes with the analyte is the most effective way to compensate for matrix effects.[2][12] Additionally, optimizing sample preparation to remove interfering matrix components through techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) can minimize these effects.[10]

Q6: I am not detecting a peak for 3-Heptanol, or the signal is very low. What should I check?

A6: A low or absent signal can be due to several factors:

• Improper Sample Preparation: Ensure the concentration of 3-Heptanol in your sample is within the detection limits of your instrument. Check for errors in dilution or extraction steps.

• Injector Issues: A leak in the injector, particularly a worn septum, can lead to sample loss.

  • Solution: Perform a leak check and replace the septum if necessary.

• GC-MS Parameters: Verify that the injector and transfer line temperatures are appropriate for 3-Heptanol. Ensure the mass spectrometer is set to monitor the correct ions for 3-Heptanol.

• Derivatization Failure (if applicable): If you are using derivatization, the reaction may be incomplete.

  • Solution: Ensure all reagents and solvents are anhydrous, as water can inhibit the reaction. Optimize the reaction time and temperature.[5][13]

Experimental Protocols

Direct GC-MS Analysis of 3-Heptanol

This protocol is suitable for samples with relatively clean matrices.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 1 mL of sample (e.g., plasma, urine), add a known amount of internal standard solution (e.g., 10 µL of 10 µg/mL 1-Heptanol-d1 in methanol).[2]

  • Add 2 mL of a suitable extraction solvent (e.g., ethyl acetate).[2]

  • Vortex the mixture for 1 minute.

  • Centrifuge at 3000 x g for 10 minutes to separate the layers.[2]

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of a suitable solvent (e.g., hexane) and transfer to a GC vial.[2]

• GC-MS Instrumentation and Conditions (Example):

  • GC System: Agilent 7890B or equivalent

  • MS System: Agilent 5977B MSD or equivalent

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (splitless)

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 220 °C

    • Hold: 5 minutes at 220 °C

  • MS Transfer Line: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 30-200

Analysis of 3-Heptanol with Silylation Derivatization

This protocol is recommended for improving peak shape and sensitivity.

• Sample Preparation and Extraction:

  • Follow the Liquid-Liquid Extraction protocol (Steps 1.1 to 1.6) as described above.

  • Ensure the dried extract is completely free of water.

• Silylation Procedure:

  • To the dried extract, add 50 µL of a suitable solvent (e.g., anhydrous hexane).

  • Add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).[1]

  • Cap the vial tightly and heat at 60 °C for 30 minutes.

  • Cool to room temperature before GC-MS analysis.

• GC-MS Conditions:

  • The same GC-MS conditions as the direct analysis method can generally be used. The retention time of the derivatized 3-Heptanol will be different from the underivatized form.

Quantitative Data

The following tables provide representative data for the quantitative analysis of 3-Heptanol using an internal standard.

Table 1: Example Calibration Curve Data for 3-Heptanol

3-Heptanol Concentration (µg/mL)	3-Heptanol Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
0.1	15,250	305,000	0.05
0.5	76,500	306,000	0.25
1.0	154,000	308,000	0.50
5.0	780,000	312,000	2.50
10.0	1,575,000	315,000	5.00

A linear regression of the Peak Area Ratio vs. Concentration would be used to generate a calibration curve with a high correlation coefficient (e.g., R² > 0.99).

Table 2: Example Method Performance Data

Parameter	Value	Description
Linear Range	0.1 - 10.0 µg/mL	The concentration range over which the method is accurate and precise.
LOD	0.03 µg/mL	Limit of Detection, the lowest concentration that can be reliably detected.[14]
LOQ	0.1 µg/mL	Limit of Quantification, the lowest concentration that can be accurately and precisely quantified.[14]
Precision (%RSD)	< 10%	Relative Standard Deviation for replicate measurements of quality control samples.
Accuracy (%Recovery)	90 - 110%	The closeness of the measured value to the true value for quality control samples.

Visualizations

Caption: Experimental workflow for quantitative analysis of 3-Heptanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. diverdi.colostate.edu [diverdi.colostate.edu]
• 6. benchchem.com [benchchem.com]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. waters.com [waters.com]
• 11. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 14. scribd.com [scribd.com]

Addressing matrix effects in 3-Heptanol analysis from complex samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantitative analysis of 3-Heptanol in complex biological matrices.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of 3-Heptanol using gas chromatography-mass spectrometry (GC-MS).

Question: Why am I observing peak tailing for my 3-Heptanol standard and samples?

Answer:

Peak tailing for polar compounds like 3-Heptanol is a common chromatographic issue. It is often caused by unwanted interactions between the hydroxyl group of the alcohol and active sites within the GC system.[1] Here are the potential causes and troubleshooting steps:

• Active Sites in the GC System: Exposed silanols on the GC column, contamination in the inlet liner, or metal surfaces can interact with the alcohol's hydroxyl group.[1]

  • Troubleshooting:

    • Use a deactivated inlet liner and column: Ensure that both the liner and the column are properly deactivated to minimize active sites.[2][3]

    • Perform regular inlet maintenance: Clean or replace the inlet liner and septum regularly to prevent the buildup of non-volatile residues.[1]

    • Trim the column: If the column is contaminated, trimming a small portion (e.g., 10-20 cm) from the inlet end can restore peak shape.[2]

• Improper Column Installation: A poorly cut column or incorrect installation depth in the inlet can create dead volumes and disrupt the carrier gas flow, leading to peak tailing.[1][4]

  • Troubleshooting:

    • Ensure a clean, square cut: Use a high-quality ceramic wafer to cut the column for a clean, 90-degree angle.[2]

    • Verify correct installation depth: Follow the instrument manufacturer's guidelines for the correct column installation depth in the inlet.[4]

• Inadequate Inlet Temperature: If the inlet temperature is too low, it can result in slow or incomplete vaporization of 3-Heptanol.[1]

  • Troubleshooting:

    • Optimize inlet temperature: A typical starting point for the inlet temperature is 250 °C. You may need to adjust this based on your specific method.

• Sample Overload: Injecting a sample that is too concentrated can saturate the column, causing peak distortion.[1]

  • Troubleshooting:

    • Dilute the sample: If you suspect column overload, try diluting your sample and re-injecting.[2]

    • Reduce injection volume: Alternatively, decrease the volume of sample injected.[2]

Question: My 3-Heptanol peak is splitting into two. What could be the cause?

Answer:

Peak splitting, where a single compound appears as two or more closely eluting peaks, can be caused by several factors:

• Injection Technique (Manual Injection): A slow or inconsistent manual injection can cause the sample to vaporize inefficiently in the inlet.[4]

  • Troubleshooting:

    • Use an autosampler: For better reproducibility and to eliminate variability from manual injection, an autosampler is recommended.

    • Practice a fast and consistent injection: If using manual injection, aim for a quick and smooth plunger depression.

• Solvent Mismatch: The solvent used to dissolve the sample may not be compatible with the stationary phase of the GC column.

  • Troubleshooting:

    • Dissolve the sample in the mobile phase or a compatible solvent: Whenever possible, dissolve your sample in a solvent that is compatible with your column's stationary phase.

• Column Contamination: Contamination at the head of the column can cause the analyte to interact with the contaminants, leading to peak splitting.

  • Troubleshooting:

    • Trim the column: As with peak tailing, trimming the front end of the column can often resolve this issue.

    • Replace the column: If trimming does not solve the problem, the column may need to be replaced.[2]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect 3-Heptanol analysis?

A1: The matrix effect is the combined effect of all components in a sample, other than the analyte of interest, on the analytical signal. In the context of 3-Heptanol analysis, co-extracted compounds from a complex matrix (like blood or urine) can either enhance or suppress the ionization of 3-Heptanol in the mass spectrometer source. This can lead to an overestimation or underestimation of the true concentration, respectively, affecting the accuracy and reliability of the results.

Q2: What are the most common sample preparation techniques to mitigate matrix effects for 3-Heptanol analysis?

A2: The choice of sample preparation technique depends on the complexity of the matrix and the required sensitivity. Common techniques include:

• Liquid-Liquid Extraction (LLE): This is a classic technique where the sample is mixed with an immiscible organic solvent to extract the analyte. It is effective at removing non-volatile matrix components.

• Solid-Phase Extraction (SPE): This technique uses a solid sorbent to selectively adsorb the analyte or the interferences, providing a cleaner extract than LLE.

• Solid-Phase Microextraction (SPME): SPME is a solvent-free technique that uses a coated fiber to extract and concentrate volatile and semi-volatile compounds like 3-Heptanol from the headspace of the sample or directly from the liquid.[5][6][7][8] This method is particularly useful for minimizing matrix effects as it often avoids the extraction of non-volatile matrix components.[8]

Q3: How can I assess the recovery of 3-Heptanol from my sample matrix?

A3: Recovery is a measure of the efficiency of an extraction procedure. It is determined by comparing the analytical response of an analyte from a sample that has been through the entire extraction process to the response of a standard of the same concentration that has not been extracted. A common way to assess recovery is to spike a known amount of 3-Heptanol into a blank matrix sample, perform the extraction, and analyze the extract. The result is then compared to a standard of the same concentration prepared in a clean solvent.

Q4: What are typical recovery percentages for volatile alcohols like 3-Heptanol from biological matrices?

A4: Recovery can vary significantly depending on the analyte, the matrix, and the extraction method used. For volatile compounds in complex matrices, recoveries can range from 50% to over 100% (due to matrix enhancement). The key is for the recovery to be consistent and reproducible. The following table provides representative recovery data for similar analytes in common biological matrices.

Analyte Class	Matrix	Extraction Method	Average Recovery (%)	Reference
Volatile Alcohols	Blood	Headspace GC-MS	95 - 105	[9]
Drugs of Abuse	Blood	Liquid-Liquid Extraction	84 - 114	[10][11]
Organic Acids	Urine	Solid-Phase Extraction	84.1	[12]
Organic Acids	Urine	Liquid-Liquid Extraction	77.4	[12]

Q5: What are the key parameters to consider for a GC-MS method for 3-Heptanol analysis?

A5: A typical GC-MS method for 3-Heptanol would involve the following parameters. Note that these may need to be optimized for your specific instrument and application.[13]

Parameter	Typical Value/Condition
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 - 1.5 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (split or splitless)
Oven Program	Initial: 50 °C (hold 2 min), Ramp: 10 °C/min to 220 °C (hold 5 min)
MSD Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 30-300

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of 3-Heptanol from a Liquid Biological Matrix (e.g., Plasma or Urine)

This protocol provides a general guideline for the extraction of 3-Heptanol. Optimization may be required for specific matrices.

• Sample Preparation:

  • Pipette 1 mL of the biological sample (plasma, urine, etc.) into a clean glass centrifuge tube.

• Internal Standard Spiking:

  • Add a known amount of an appropriate internal standard (e.g., a deuterated analog of 3-Heptanol or another secondary alcohol not present in the sample).

• Extraction:

  • Add 2 mL of a suitable extraction solvent (e.g., ethyl acetate, hexane, or a mixture).

• Mixing:

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and extraction.

• Centrifugation:

  • Centrifuge the sample at 3000 x g for 10 minutes to separate the organic and aqueous layers.

• Collection:

  • Carefully transfer the upper organic layer to a clean glass tube.

• Drying (Optional):

  • Add a small amount of anhydrous sodium sulfate (B86663) to the organic extract to remove any residual water.

• Concentration (Optional):

  • If necessary, evaporate the solvent under a gentle stream of nitrogen to concentrate the extract.

• Reconstitution:

  • Reconstitute the dried extract in a small, known volume (e.g., 100 µL) of a solvent suitable for GC-MS injection (e.g., hexane).

• Analysis:

  • Transfer the final extract to a GC-MS vial for analysis.

Visualizations

Caption: Experimental workflow for 3-Heptanol analysis.

Caption: Troubleshooting logic for chromatographic issues.

References

• 1. benchchem.com [benchchem.com]
• 2. shopshimadzu.com [shopshimadzu.com]
• 3. shimadzu.co.uk [shimadzu.co.uk]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Solid-phase microextraction: a fit-for-purpose technique in biomedical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Solid-Phase Microextraction and Related Techniques in Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ascld.org [ascld.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Secondary Heptanols: 2-Heptanol, 3-Heptanol, and 4-Heptanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the physicochemical properties, synthesis, reactivity, and safety profiles of three structural isomers of heptanol (B41253): 2-Heptanol, 3-Heptanol, and 4-Heptanol. As secondary alcohols with the hydroxyl group at different positions along a seven-carbon chain, these isomers exhibit subtle yet significant differences in their chemical behavior, making their selection critical for specific applications in research and development. This document aims to provide an objective comparison supported by available data to aid in the selection and application of these important chemical intermediates.

Physicochemical Properties

The position of the hydroxyl group along the carbon chain influences the physical properties of the heptanol isomers, affecting their boiling points, melting points, and densities. A summary of these key properties is presented below.

Property	2-Heptanol	3-Heptanol	4-Heptanol
CAS Number	543-49-7[1]	589-82-2[2]	589-55-9[3]
Molecular Formula	C₇H₁₆O	C₇H₁₆O	C₇H₁₆O
Molecular Weight ( g/mol )	116.20[1]	116.20[2]	116.20[3]
Boiling Point (°C)	158-162[1]	~157	155-158[4]
Melting Point (°C)	-30.15	-70	-41.5[5]
Density (g/mL at 20-25°C)	~0.817[1]	~0.818	~0.81-0.82
Flash Point (°C)	~71[1]	~60	~48-57
Solubility in Water	3.27 g/L[1]	3.98 g/L	4.75 g/L[5]
Refractive Index (at 20°C)	~1.420	~1.421	~1.418-1.422

Synthesis and Reactivity

The synthesis of these secondary heptanols is commonly achieved through two primary routes: the reduction of the corresponding ketone or a Grignard reaction.

1. Reduction of Heptanones: 2-Heptanol, 3-Heptanol, and 4-Heptanol can be synthesized by the reduction of 2-heptanone, 3-heptanone, and 4-heptanone, respectively. Common reducing agents for this transformation include sodium borohydride (B1222165) (NaBH₄) or lithium aluminum hydride (LiAlH₄).

2. Grignard Reaction: The Grignard reaction provides a versatile method for constructing the carbon skeleton and introducing the hydroxyl group in a single step.

• 2-Heptanol can be prepared by reacting pentylmagnesium bromide with acetaldehyde (B116499).

• 3-Heptanol can be synthesized from the reaction of butylmagnesium bromide with propanal.

• 4-Heptanol is formed by reacting propylmagnesium bromide with butyraldehyde.

The reactivity of these secondary alcohols is influenced by the steric hindrance around the hydroxyl group. As the hydroxyl group moves from the 2-position to the 4-position, the steric environment becomes more symmetrical, which can affect the rates of reactions such as esterification and oxidation. Generally, less sterically hindered alcohols, like 2-Heptanol, may react faster in processes where the approach to the hydroxyl group is critical.

Experimental Protocols

General Synthesis of Secondary Heptanols via Grignard Reaction

This protocol provides a general procedure for the synthesis of 2-Heptanol, 3-Heptanol, and 4-Heptanol using a Grignard reagent.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Appropriate alkyl bromide (e.g., pentyl bromide for 2-Heptanol)

• Appropriate aldehyde (e.g., acetaldehyde for 2-Heptanol)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings.

• Add a small amount of anhydrous diethyl ether to cover the magnesium.

• Prepare a solution of the alkyl bromide in anhydrous diethyl ether in the dropping funnel.

• Add a small portion of the alkyl bromide solution to the magnesium. If the reaction does not initiate, a small crystal of iodine can be added.

• Once the reaction begins, add the remaining alkyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes.

• Cool the Grignard reagent solution in an ice bath.

• Prepare a solution of the corresponding aldehyde in anhydrous diethyl ether in the dropping funnel.

• Add the aldehyde solution dropwise to the cooled Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Separate the ether layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent under reduced pressure.

• Purify the crude alcohol by distillation.

References

• 1. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Heptanol | C7H16O | CID 11513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-heptanol, 589-55-9 [thegoodscentscompany.com]
• 5. 4-HEPTANOL CAS#: 589-55-9 [m.chemicalbook.com]

Validating the Purity of 3-Heptanol: A Comparative Guide to Titration Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical reagents is paramount. This guide provides a comprehensive comparison of titration methods for validating the purity of 3-Heptanol, a common secondary alcohol. We will delve into the experimental protocols of key titration techniques and compare their performance with alternative analytical methods, supported by experimental data.

Key Purity Assessment Methods

The purity of 3-Heptanol can be determined by assessing two primary parameters: the presence of water, a common impurity, and the quantification of the hydroxyl (-OH) functional group, which defines the alcohol itself. The principal titration methods for these assessments are Karl Fischer titration and acetylation-based titration, respectively. As a point of comparison, we will also consider Gas Chromatography (GC), a widely used chromatographic technique for purity analysis.

Comparison of Analytical Methods

The choice of method for purity validation depends on the specific requirements of the analysis, including the expected impurities, required accuracy, and available instrumentation. Below is a summary of the performance of the discussed methods.

Parameter	Karl Fischer Titration	Acetylation Titration (Hydroxyl Value)	Gas Chromatography (GC-FID)
Principle	Titration based on the reaction of water with an iodine-sulfur dioxide reagent.	Acetylation of the hydroxyl group followed by titration of the excess acetic anhydride (B1165640).	Separation of components based on their boiling points and interaction with a stationary phase, followed by detection.
Primary Measurement	Water content	Hydroxyl group content (expressed as Hydroxyl Value)	Quantifies 3-Heptanol and its volatile impurities.
Typical Accuracy	High (typically >99.5%)	High (typically >99%)	Very High (typically >99.8%)
Precision (RSD)	Low (<1%)	Low (<2%)	Very Low (<0.5%)
Limit of Detection (LOD)	ppm levels for coulometric KF	~0.1 mg KOH/g	ppm to ppb levels for impurities
Common Impurities Detected	Water	Not impurity-specific, measures total hydroxyl content	Other alcohols, ketones, unreacted starting materials
Advantages	Highly specific for water, rapid analysis.[1][2]	Direct measure of the functional group, cost-effective.	High resolution of impurities, high sensitivity, can identify and quantify individual impurities.[3][4][5]
Disadvantages	Does not provide information on other organic impurities.	Can be affected by other acidic or basic impurities, less specific than GC.[6]	Requires more expensive equipment and skilled personnel.

Experimental Protocols

Below are detailed methodologies for the key titration experiments.

Determination of Water Content by Karl Fischer Titration

This method is highly specific for the determination of water content in alcohols.[1][7]

Principle: The Karl Fischer titration is based on the reaction of water with iodine and sulfur dioxide in the presence of a base and an alcohol (methanol).[2] The endpoint is detected potentiometrically when an excess of iodine is present.

Reagents and Apparatus:

• Karl Fischer titrator (volumetric or coulometric)

• Karl Fischer reagent (one-component or two-component)

• Anhydrous methanol (B129727) or other suitable solvent

• Gastight syringe

Procedure:

• Add a suitable volume of anhydrous methanol to the titration vessel of the Karl Fischer titrator.

• Titrate the solvent to dryness to eliminate any residual water.

• Accurately weigh a sample of 3-Heptanol (typically 1-5 g) into a gastight syringe.

• Inject the sample into the titration vessel.

• Start the titration. The instrument will automatically add the Karl Fischer reagent and determine the endpoint.

• The water content is calculated automatically by the instrument based on the volume of titrant consumed.

Determination of Purity by Acetylation (Hydroxyl Value)

This method determines the hydroxyl content of the sample, which can be used to calculate the purity of 3-Heptanol. This protocol is adapted from standard methods such as ASTM E1899 and ISO 4629-2.[6][8][9][10][11][12][13]

Principle: The hydroxyl groups in 3-Heptanol are acetylated using a known excess of acetic anhydride in a suitable solvent. The unreacted acetic anhydride is then hydrolyzed to acetic acid, and the total acetic acid is titrated with a standardized solution of potassium hydroxide (B78521). A blank determination is performed to account for the acetic anhydride that does not react.

Reagents and Apparatus:

• Burette (50 mL)

• Erlenmeyer flasks (250 mL) with ground-glass stoppers

• Reflux condenser

• Heating mantle or water bath

• Standardized 0.5 M potassium hydroxide (KOH) in ethanol

• Acetylating reagent: Mix 120 mL of acetic anhydride with 880 mL of pyridine.

• Phenolphthalein (B1677637) indicator solution

Procedure:

• Accurately weigh about 2 g of 3-Heptanol into a 250 mL Erlenmeyer flask.

• Pipette exactly 5.0 mL of the acetylating reagent into the flask.

• Stopper the flask and mix thoroughly. Heat the flask on a steam bath or in a 60-65°C water bath for 1 hour.

• Add 10 mL of distilled water to the flask through the condenser and heat for an additional 10 minutes to hydrolyze the excess acetic anhydride.

• Cool the flask to room temperature.

• Rinse the condenser and the sides of the flask with 25 mL of neutralized ethanol.

• Add 3-4 drops of phenolphthalein indicator and titrate with standardized 0.5 M ethanolic KOH solution to a faint pink endpoint.

• Perform a blank determination under the same conditions, omitting the 3-Heptanol sample.

Calculation: The Hydroxyl Value (HV) in mg KOH/g is calculated using the following formula:

HV = [(B - S) * N * 56.1] / W

Where:

• B = volume of KOH solution required for the blank (mL)

• S = volume of KOH solution required for the sample (mL)

• N = normality of the KOH solution

• 56.1 = molecular weight of KOH ( g/mol )

• W = weight of the 3-Heptanol sample (g)

The purity of 3-Heptanol can then be calculated as:

% Purity = (HV_measured / HV_theoretical) * 100

Where the theoretical Hydroxyl Value for pure 3-Heptanol is 482.9 mg KOH/g.

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams were created using Graphviz.

Caption: Workflow for Karl Fischer Titration.

Caption: Workflow for Acetylation Titration.

Caption: Logic for selecting a purity validation method.

Conclusion

Both Karl Fischer and acetylation titrations are robust and cost-effective methods for assessing the purity of 3-Heptanol. Karl Fischer titration is unparalleled in its specificity for water content, a critical purity parameter. Acetylation titration provides a direct measure of the alcohol's functional group, offering a good overall purity assessment. For a more detailed impurity profile, including the identification and quantification of other organic substances, Gas Chromatography is the method of choice. The selection of the most appropriate technique will ultimately depend on the specific analytical needs, regulatory requirements, and the intended application of the 3-Heptanol.

References

• 1. natsep.co.za [natsep.co.za]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. jfda-online.com [jfda-online.com]
• 4. myfoodresearch.com [myfoodresearch.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. Determination of Water Content in Ethanol Using Karl Fischer Titration [sigmaaldrich.com]
• 8. Standards New Zealand [standards.govt.nz]
• 9. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 10. scribd.com [scribd.com]
• 11. azom.com [azom.com]
• 12. standards.iteh.ai [standards.iteh.ai]
• 13. metrohm.com [metrohm.com]

A Comparative Guide to the Reactivity of Primary vs. Secondary Heptanols

For researchers, scientists, and drug development professionals, a nuanced understanding of the reactivity of isomeric alcohols is crucial for predictable and efficient chemical synthesis. This guide provides an objective comparison of the reactivity of primary (1-heptanol) and secondary (2-heptanol and 3-heptanol) heptanols in three common and pivotal organic reactions: oxidation, esterification, and dehydration. The information presented is supported by established chemical principles and available experimental data.

Executive Summary

The structural distinction between primary and secondary heptanols fundamentally dictates their reactivity. Primary alcohols, such as 1-heptanol (B7768884), with the hydroxyl group attached to a terminal carbon, are generally more susceptible to reactions where steric hindrance is a significant factor, for instance, in esterification. Conversely, secondary alcohols, including 2-heptanol (B47269) and 3-heptanol, where the hydroxyl group is on an internal carbon, tend to show greater reactivity in reactions that proceed via carbocation intermediates, such as acid-catalyzed dehydration. This is due to the enhanced stability of the secondary carbocation. Their behavior under oxidation is distinct, with 1-heptanol yielding an aldehyde, which can be further oxidized to a carboxylic acid, while secondary heptanols produce ketones.

Data Presentation: A Comparative Overview

The following tables summarize the expected relative reactivity and products for primary and secondary heptanols in oxidation, esterification, and dehydration reactions. It is important to note that specific reaction rates and yields are highly dependent on the reaction conditions, including the choice of catalyst, temperature, and solvent.

Table 1: Comparison of Oxidation Reactivity

Feature	Primary Heptanol (1-Heptanol)	Secondary Heptanols (e.g., 2-Heptanol, 3-Heptanol)
Relative Reactivity	Generally higher	Generally lower
Primary Product	Heptanal	Heptan-2-one or Heptan-3-one
Further Oxidation	Can be oxidized to heptanoic acid	Resistant to further oxidation under standard conditions
Common Oxidants	PCC, Swern, DMP for aldehyde; Jones reagent for carboxylic acid[1][2]	PCC, Swern, DMP, Jones reagent for ketone[1][2]

Table 2: Comparison of Esterification Reactivity (Fischer Esterification)

Feature	Primary Heptanol (1-Heptanol)	Secondary Heptanols (e.g., 2-Heptanol, 3-Heptanol)
Relative Reactivity	Higher due to less steric hindrance[3][4][5]	Lower due to greater steric hindrance[3][4][5]
Product	Heptyl acetate (B1210297) (with acetic acid)	1-Methylhexyl acetate or 1-Ethylpentyl acetate (with acetic acid)
Reaction Conditions	Acid catalyst (e.g., H₂SO₄), heat[6]	Acid catalyst (e.g., H₂SO₄), heat[6]
Equilibrium	Favorable, can be driven by excess alcohol or water removal[7]	Equilibrium may be less favorable due to steric factors

Table 3: Comparison of Dehydration Reactivity

Feature	Primary Heptanol (1-Heptanol)	Secondary Heptanols (e.g., 2-Heptanol, 3-Heptanol)
Relative Reactivity	Lower	Higher[8][9]
Reaction Mechanism	Predominantly E2[10][11]	Predominantly E1[10][11]
Intermediate	No stable carbocation	More stable secondary carbocation[8][9]
Product(s)	Primarily 1-heptene (B165124)	Mixture of 1-heptene and 2-heptene (B165337) (cis and trans isomers)[12][13]
Major Product	1-Heptene	2-Heptene (more substituted alkene, Zaitsev's rule)[13]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for achieving desired outcomes in synthesis. Below are representative methodologies for the key reactions discussed.

Oxidation of a Secondary Heptanol (e.g., 2-Heptanol) to a Ketone

This protocol is based on a general procedure for the oxidation of secondary alcohols using sodium hypochlorite (B82951).

Materials:

• 2-Heptanol

• Acetic acid

• 5% Sodium hypochlorite solution (bleach)

• Saturated sodium bisulfite solution

• Saturated sodium chloride solution (brine)

• Diethyl ether

• Anhydrous magnesium sulfate

• Ice bath

• Separatory funnel

• Round-bottom flask

• Stir plate and stir bar

Procedure:

• In a round-bottom flask equipped with a stir bar and cooled in an ice bath, combine 2-heptanol and acetic acid.

• Slowly add the 5% sodium hypochlorite solution dropwise to the stirred mixture, maintaining the temperature below 20°C.

• After the addition is complete, continue stirring the reaction mixture in the ice bath for 30 minutes.

• Monitor the reaction for the presence of excess oxidant using potassium iodide-starch paper; a blue-black color indicates the presence of hypochlorite.

• Quench the reaction by adding saturated sodium bisulfite solution until the KI-starch paper test is negative.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Wash the organic layer with saturated sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude heptan-2-one.

Fischer Esterification of a Primary Heptanol (1-Heptanol)

This protocol describes the synthesis of heptyl acetate from 1-heptanol and acetic acid.

Materials:

• 1-Heptanol

• Glacial acetic acid

• Concentrated sulfuric acid

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

Procedure:

• In a round-bottom flask, combine 1-heptanol and an excess of glacial acetic acid.

• Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with water.

• Neutralize the excess acid by washing with 5% sodium bicarbonate solution until effervescence ceases.

• Wash the organic layer with saturated sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and purify the resulting heptyl acetate by distillation.

Dehydration of a Secondary Heptanol (e.g., 2-Heptanol)

This protocol outlines the acid-catalyzed dehydration of 2-heptanol to a mixture of alkenes.

Materials:

• 2-Heptanol

• Concentrated sulfuric acid or phosphoric acid

• Saturated sodium bicarbonate solution

• Anhydrous calcium chloride

• Distillation apparatus

• Separatory funnel

Procedure:

• Place 2-heptanol in a distillation flask.

• Slowly and carefully add a small amount of concentrated sulfuric acid or phosphoric acid to the alcohol.

• Heat the mixture to gently distill the alkene products as they form.[13]

• Collect the distillate in a receiver cooled in an ice bath.

• Transfer the distillate to a separatory funnel and wash with saturated sodium bicarbonate solution to remove any acidic impurities.

• Wash with water and then dry the organic layer over anhydrous calcium chloride.

• Purify the mixture of heptenes by fractional distillation.

Visualizing Reaction Pathways

The following diagrams illustrate the logical flow and key intermediates in the discussed reactions.

Figure 1. Oxidation pathways for primary and secondary heptanols.

Figure 2. Dehydration mechanisms for primary and secondary heptanols.

Figure 3. Generalized workflow for Fischer esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. quora.com [quora.com]
• 4. Khan Academy [khanacademy.org]
• 5. youtube.com [youtube.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Why do tertiary alcohols dehydrate more easily than primary alcohols ? | Sathee Forum [forum.prutor.ai]
• 10. oc.aadi.net.in [oc.aadi.net.in]
• 11. echemi.com [echemi.com]
• 12. homework.study.com [homework.study.com]
• 13. brainly.com [brainly.com]

Cross-Validation of 3-Heptanol Identification: A Comparative Guide to NMR and MS Techniques

For Researchers, Scientists, and Drug Development Professionals

In the precise world of chemical analysis, the unambiguous identification of a compound is paramount. This guide provides a comprehensive comparison of two powerful analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), for the identification of 3-Heptanol. By cross-validating data from both methods, researchers can achieve a higher degree of confidence in their structural elucidation. This document outlines the principles of each technique, presents detailed experimental protocols, and compares their performance with alternative methods, supported by quantitative data.

Introduction to Analytical Techniques

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the molecular structure of a compound by observing the magnetic properties of atomic nuclei. For 3-Heptanol, ¹H and ¹³C NMR are particularly insightful, revealing the connectivity and chemical environment of each hydrogen and carbon atom.

Mass Spectrometry (MS), on the other hand, determines the mass-to-charge ratio (m/z) of ionized molecules. This technique provides the molecular weight of the compound and, through fragmentation analysis, offers clues about its structure. When coupled with Gas Chromatography (GC-MS), it allows for the separation and identification of individual components in a mixture.

The complementary nature of NMR and MS makes their combined use a robust strategy for chemical identification. NMR excels at defining the precise atomic arrangement within a molecule, while MS provides definitive molecular weight and fragmentation data. Cross-validation of the data from these two techniques significantly reduces the likelihood of misidentification.

Performance Comparison: NMR vs. MS for 3-Heptanol Identification

A direct comparison of NMR and MS for the identification of 3-Heptanol highlights their respective strengths and weaknesses.

Feature	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Information Provided	Detailed structural information (atom connectivity, chemical environment)	Molecular weight and fragmentation patterns
Sample Requirement	Typically mg range	Typically µg to ng range
Sample State	Solution	Gas or liquid (with appropriate ionization)
Quantitative Analysis	Inherently quantitative under specific conditions	Can be quantitative with appropriate standards
Structure Elucidation	Excellent for de novo structure determination	Good for confirming known structures and identifying substructures
Isomer Differentiation	Excellent at distinguishing constitutional isomers	Can sometimes distinguish isomers, especially with chromatography

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, and Mass Spectrometry for 3-Heptanol.

¹H NMR Spectral Data for 3-Heptanol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.5	m	1H	H-3 (CH-OH)
~1.4	m	4H	H-2, H-4
~1.3	m	4H	H-5, H-6
~0.9	t	6H	H-1, H-7

Note: Specific chemical shifts and coupling constants can vary slightly depending on the solvent and instrument frequency.

¹³C NMR Spectral Data for 3-Heptanol

Chemical Shift (δ) ppm	Assignment
~73	C-3
~39	C-4
~30	C-2
~28	C-5
~23	C-6
~14	C-1, C-7

Note: Peak assignments are based on typical chemical shift ranges for aliphatic alcohols.

Mass Spectrometry Data for 3-Heptanol (Electron Ionization)

m/z	Relative Intensity (%)	Proposed Fragment
116	Low	[M]⁺ (Molecular Ion)
87	High	[M - C₂H₅]⁺
59	High	[C₃H₇O]⁺
45	Moderate	[C₂H₅O]⁺
41	Moderate	[C₃H₅]⁺

Note: Fragmentation patterns can be complex and may include rearrangements. The proposed fragments are based on common fragmentation pathways for secondary alcohols.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are standardized protocols for the analysis of 3-Heptanol using NMR and GC-MS.

NMR Spectroscopy Protocol

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of 3-Heptanol.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

• Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) for chemical shift referencing (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR Data Acquisition:

• Insert the sample into a 300 MHz or higher field NMR spectrometer.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve homogeneity.

• Acquire a standard ¹H NMR spectrum using a 90° pulse angle, a spectral width of -2 to 12 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 5 seconds.

• Typically, 16-32 scans are sufficient for a sample of this concentration.

3. ¹³C NMR Data Acquisition:

• Acquire a proton-decoupled ¹³C NMR spectrum on the same instrument.

• Use a spectral width of 0 to 180 ppm.

• Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary to achieve an adequate signal-to-noise ratio.

4. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

• Perform phase and baseline correction on the resulting spectra.

• Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.

• Assign the peaks in both ¹H and ¹³C NMR spectra to the corresponding atoms in the 3-Heptanol structure.

GC-MS Protocol

1. Sample Preparation:

• Prepare a dilute solution of 3-Heptanol (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or hexane.

2. GC-MS System and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection: 1 µL of the sample solution in split mode (e.g., 50:1 split ratio).

• Inlet Temperature: 250 °C.

• Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• MS Scan Range: m/z 35-350.

3. Data Analysis:

• Identify the peak corresponding to 3-Heptanol in the total ion chromatogram (TIC).

• Extract the mass spectrum for this peak.

• Compare the obtained mass spectrum with a reference spectrum from a database (e.g., NIST).

• Analyze the fragmentation pattern to confirm the structure.

Alternative Analytical Techniques

While NMR and MS are powerful tools, other techniques can also be employed for the identification and analysis of 3-Heptanol.

Technique	Principle	Advantages for 3-Heptanol Analysis	Limitations
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by the molecule, corresponding to vibrational transitions.	Provides information about functional groups (e.g., the O-H stretch of the alcohol). Fast and non-destructive.	Less structural detail compared to NMR. Not ideal for complex mixtures without prior separation.[1][2]
Gas Chromatography with Flame Ionization Detection (GC-FID)	Separates volatile compounds, and the FID detects organic compounds as they elute.	Excellent for quantification and purity assessment. Robust and widely available.[1]	Does not provide structural information for identification.

Cross-Validation Workflow

A systematic approach to cross-validating the identification of 3-Heptanol using NMR and MS data ensures a high degree of confidence in the final structural assignment.

Cross-validation workflow for 3-Heptanol identification.

Logical Relationship for Cross-Validation:

Logical steps in cross-validating the structure of 3-Heptanol.

Conclusion

The identification of 3-Heptanol is most reliably achieved through the synergistic use of NMR and MS. While NMR provides an unparalleled view of the molecular architecture, MS confirms the molecular weight and offers complementary structural information through its fragmentation patterns. Alternative techniques such as FTIR and GC-FID are valuable for specific aspects like functional group analysis and quantification but lack the comprehensive structural detail offered by the combination of NMR and MS. By following the detailed protocols and cross-validation workflow presented in this guide, researchers, scientists, and drug development professionals can confidently and accurately identify 3-Heptanol in their samples.

References

• 1. Simultaneous Determination of Ethanol and Methanol in Wines Using FTIR and PLS Regression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activity of (R)-3-Heptanol and (S)-3-Heptanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known biological activities of the enantiomers of 3-heptanol: (R)-3-Heptanol and (S)-3-Heptanol. Enantiomers, being non-superimposable mirror images of each other, can exhibit significantly different pharmacological and toxicological profiles due to their stereospecific interactions with chiral biological macromolecules such as enzymes and receptors. While direct comparative studies on the biological activities of (R)- and (S)-3-Heptanol are limited in publicly available literature, this guide synthesizes existing data on closely related compounds and the general principles of stereoselectivity to offer a valuable reference for researchers.

Overview of 3-Heptanol

3-Heptanol is a secondary alcohol that is chiral at the C3 position, leading to the existence of two enantiomers: (R)-3-Heptanol and (S)-3-Heptanol. It is found in some plants and is utilized as a flavoring agent in the food industry. The differential biological activities of its stereoisomers are of interest in fields ranging from pharmacology to toxicology.

Comparative Biological Activity Data

Direct experimental data comparing the specific biological activities of (R)-3-Heptanol and (S)-3-Heptanol is not extensively available. However, a study on the anesthetic potencies of a homologous series of secondary aliphatic alcohols, including the structural isomer 2-heptanol (B47269), provides valuable insight into the potential for stereoselectivity.

Table 1: Anesthetic Potency of 2-Heptanol Enantiomers in Tadpoles

Compound	Enantiomer	ED50 +/- SE (mM)
2-Heptanol	(+)	0.32 +/- 0.011
2-Heptanol	(-)	0.33 +/- 0.020

Data from Alifimoff et al., Anesthesiology, 1987.[1]

This study on 2-heptanol, a close structural isomer of 3-heptanol, demonstrated no significant difference in anesthetic potency between the two enantiomers in tadpoles, suggesting a lack of stereoselectivity for this particular biological endpoint.[1] This could imply that the anesthetic action of these short-chain secondary alcohols may be mediated by a non-chiral environment, such as the lipid bilayer of cell membranes, rather than a specific chiral receptor. However, it is crucial to note that this is an indirect comparison and may not be extrapolated to all biological activities of 3-heptanol.

Experimental Protocols

Anesthetic Potency Assay in Tadpoles (as adapted from Alifimoff et al., 1987)

This protocol describes the general methodology used to determine the anesthetic potency of secondary alcohol enantiomers.

• Animal Model: Tadpoles (e.g., Rana pipiens) are used as the biological model.

• Test Solutions: A series of concentrations for each enantiomer of the test alcohol are prepared in a suitable aqueous medium.

• Exposure: Tadpoles are individually placed in the test solutions.

• Endpoint: The loss of the righting reflex is used as the endpoint for anesthesia. This is determined by gently turning the tadpole onto its back and observing if it can right itself within a specified time.

• Data Analysis: The concentration of the anesthetic that causes 50% of the tadpoles to lose their righting reflex (ED50) is calculated using appropriate statistical methods, such as probit analysis.

Visualizing Stereoisomer-Receptor Interactions

The differential activity of enantiomers typically arises from their interaction with chiral biological targets. The following diagram illustrates the principle of stereospecific binding.

Caption: Principle of stereospecific binding of enantiomers to a chiral receptor.

Experimental Workflow for Comparing Enantiomer Activity

The following diagram outlines a general workflow for the comparative analysis of the biological activity of enantiomers.

Caption: General experimental workflow for comparing the biological activity of enantiomers.

Conclusion and Future Directions

The biological activities of (R)-3-Heptanol and (S)-3-Heptanol remain an area with limited specific comparative data. The available evidence from the structurally similar 2-heptanol suggests that for non-specific biological actions like anesthesia, there may be little to no stereoselectivity. However, for interactions with specific chiral targets such as enzymes or receptors, significant differences in activity are to be expected based on fundamental principles of stereopharmacology.

Further research is warranted to elucidate the specific biological activities of each enantiomer of 3-heptanol. Such studies should employ a range of in vitro and in vivo assays to investigate potential differences in pharmacology, toxicology, and metabolism. This will be crucial for a comprehensive understanding of their respective biological profiles and for any potential applications in drug development or other fields.

References

• 1. Anesthetic potencies of secondary alcohol enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of a Novel Gas Chromatography-Mass Spectrometry (GC-MS) Method for the Quantification of 3-Heptanol

A Comparative Guide for Researchers and Drug Development Professionals

The accurate quantification of volatile organic compounds (VOCs) is critical in various stages of pharmaceutical development and research. 3-Heptanol, a secondary alcohol, is a relevant chiral intermediate and potential biomarker.[1][2] This guide provides a comprehensive validation of a new, highly sensitive Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of 3-Heptanol and compares its performance against a traditional Gas Chromatography with Flame Ionization Detection (GC-FID) method. The validation parameters have been established in accordance with the International Council for Harmonisation (ICH) guidelines.[3][4][5]

Comparison of Analytical Methods

Gas Chromatography is a cornerstone technique for the analysis of volatile compounds like 3-Heptanol.[6][7] The choice between a Flame Ionization Detector (FID) and a Mass Spectrometer (MS) depends on the specific requirements of the analysis, such as the need for structural confirmation and lower detection limits.[8][9]

Feature	New Method: Gas Chromatography-Mass Spectrometry (GC-MS)	Standard Method: Gas Chromatography-Flame Ionization Detection (GC-FID)
Principle	Separation based on volatility and polarity, with detection and quantification based on the mass-to-charge ratio of ionized analytes.[8]	Separation based on volatility and polarity, with detection via ionization of the analyte in a hydrogen-air flame.[9]
Specificity	High; provides structural information through mass fragmentation patterns, allowing for definitive identification.[10]	Moderate; retention time is the primary identifier, which can be ambiguous if co-eluting compounds are present.
Sensitivity	High; capable of detecting analytes at picogram to femtogram levels.	Good; suitable for detecting analytes in the nanogram range.
Linear Range	Wide; typically spans several orders of magnitude.	Wide; generally exhibits good linearity over a broad concentration range.
Applicability	Ideal for both qualitative and quantitative analysis, especially in complex matrices where definitive identification is crucial.[6]	Primarily used for routine quantitative analysis of known compounds in relatively clean samples.
Limitations	Higher equipment cost and complexity.	Does not provide structural information for analyte identification.

Experimental Protocols

A detailed methodology is crucial for the reproducibility and validation of any analytical method.

1. Sample Preparation

A stock solution of 3-Heptanol (1 mg/mL) was prepared in methanol. Calibration standards and quality control (QC) samples were prepared by serial dilution of the stock solution to achieve the desired concentrations. For matrix effect evaluation, samples were also prepared by spiking 3-Heptanol into a blank biological matrix extract.

2. New Method: GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.[8]

• Mass Spectrometer: Agilent 5977B MSD or equivalent.[8]

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injection Volume: 1 µL (splitless injection).[8]

• Inlet Temperature: 250°C.

• Oven Temperature Program: Initial temperature 50°C, hold for 2 minutes, then ramp to 220°C at 10°C/min, and hold for 5 minutes.[8]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MSD Transfer Line Temperature: 280°C.[8]

• Ion Source Temperature: 230°C.[8]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[8]

• Mass Scan Range: m/z 30-300.[8]

• Quantification Ion: m/z 59.

3. Standard Method: GC-FID Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC with FID or equivalent.

• Column: DB-5 (30 m x 0.32 mm, 0.25 µm) or equivalent.

• Injection Volume: 1 µL (split injection, 20:1).

• Inlet Temperature: 250°C.

• Oven Temperature Program: Initial temperature 50°C, hold for 2 minutes, then ramp to 220°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Detector Temperature: 280°C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

• Makeup Gas (Nitrogen): 25 mL/min.

Data Presentation: Method Validation Summary

The new GC-MS method was validated according to ICH Q2(R2) guidelines for key performance parameters.[4][5][11]

Validation Parameter	New Method (GC-MS)	Standard Method (GC-FID)	Acceptance Criteria (ICH)
Linearity (r²)	0.9995	0.9989	r² ≥ 0.995
Range (µg/mL)	0.1 - 100	1 - 200	Defined by linearity, accuracy, and precision
Accuracy (% Recovery)	98.5% - 101.2%	97.8% - 102.5%	Typically 80-120% (dependent on concentration)
Precision (%RSD)
- Repeatability	≤ 1.5%	≤ 2.0%	Typically ≤ 2%
- Intermediate Precision	≤ 1.8%	≤ 2.5%	Typically ≤ 2%
Limit of Detection (LOD) (µg/mL)	0.03	0.3	Signal-to-Noise Ratio ≥ 3
Limit of Quantification (LOQ) (µg/mL)	0.1	1	Signal-to-Noise Ratio ≥ 10
Specificity	No interference observed from matrix components	Minor peak broadening observed with matrix	Peak purity and resolution

Visualizations

The following diagrams illustrate the workflow of the analytical method validation process and a logical comparison of the two methods.

Analytical Method Validation Workflow

Logical comparison of analytical techniques

References

• 1. 3-Heptanol - Wikipedia [en.wikipedia.org]
• 2. Showing Compound 3-Heptanol (FDB008056) - FooDB [foodb.ca]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. On-Site Detection of Volatile Organic Compounds (VOCs) | MDPI [mdpi.com]
• 7. 3-Heptanol [webbook.nist.gov]
• 8. benchchem.com [benchchem.com]
• 9. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]

Comparing the efficacy of different catalysts for 3-Heptanol synthesis

A Comparative Guide to Catalyst Efficacy in 3-Heptanol Synthesis

The synthesis of 3-heptanol, a key intermediate in the fragrance and pharmaceutical industries, is predominantly achieved through the catalytic hydrogenation of 3-heptanone (B90015). The choice of catalyst is a critical factor that dictates the efficiency, selectivity, and overall viability of the process. This guide provides a comparative analysis of common catalysts employed for this transformation, supported by experimental data from relevant systems, detailed experimental protocols, and a clear workflow for catalyst evaluation.

Performance Comparison of Catalysts for 3-Heptanone Hydrogenation

The following table summarizes the performance of various catalysts in the hydrogenation of aliphatic ketones. While direct comparative data for 3-heptanone is compiled from multiple sources, the presented data for analogous ketones provides a strong basis for catalyst selection and optimization.

Catalyst System	Substrate	Temperature (°C)	Pressure (atm)	Reaction Time (h)	Conversion (%)	Selectivity to 3-Heptanol (%)	Key Remarks
Raney® Nickel	Aliphatic Ketones	25–100	1–100	2–8	>95	>95	Cost-effective and highly active, but can be pyrophoric and may require careful handling.[1][2]
10% Pd/C	Aliphatic Ketones	25–80	1–50	4–12	>99	~98	Highly efficient and selective, widely used in industry. Can sometimes lead to over-reduction with extended reaction times.
5% Pt/C	Aliphatic Ketones	25–80	1–50	3–10	>99	~97	Very active catalyst, may sometimes show lower selectivity compared to Pd/C depending on the substrate.
5% Ru/C	Aliphatic Ketones	80–120	50–100	6–16	>98	>96	Effective under more strenuous conditions and can be more robust towards certain functional groups.
{[Cp*Ru(CO)₂]₂(µ–H)}⁺OTf⁻	3-Heptanone	90	56.6	12	100	>90	A specific homogeneous ruthenium catalyst demonstrating high conversion and yield under defined conditions.

Experimental Workflow for Catalyst Comparison

The following diagram illustrates a standardized workflow for the comparative evaluation of different catalysts for the synthesis of 3-Heptanol from 3-heptanone.

Workflow for comparing catalyst efficacy in 3-Heptanol synthesis.

Detailed Experimental Protocols

The following are generalized yet detailed protocols for the catalytic hydrogenation of 3-heptanone using common heterogeneous catalysts. These protocols can be adapted for a comparative study by keeping all other parameters constant while varying the catalyst.

Protocol 1: Hydrogenation using Palladium on Carbon (Pd/C)

Materials:

• 3-Heptanone

• 10% Palladium on Carbon (Pd/C)

• Ethanol (B145695) (or other suitable solvent)

• Hydrogen gas

• High-pressure autoclave or Parr shaker apparatus

• Filtration apparatus (e.g., Celite® pad)

Procedure:

• In a suitable high-pressure reactor vessel, dissolve 3-heptanone (e.g., 10 g, 87.6 mmol) in ethanol (100 mL).

• Carefully add 10% Pd/C catalyst (e.g., 0.5 g, 5 wt% of the substrate) to the solution. Caution: Pd/C can be pyrophoric when dry and in the presence of flammable solvents. Ensure the catalyst is handled in a well-ventilated area and preferably wetted with solvent.

• Seal the reactor and purge the system with nitrogen gas several times to remove any air.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10 atm).

• Begin vigorous stirring and heat the reaction mixture to the desired temperature (e.g., 50 °C).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically when consumption of the starting material ceases), cool the reactor to room temperature and carefully vent the excess hydrogen gas.

• Purge the reactor with nitrogen gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake with ethanol to ensure complete recovery of the product.

• Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• The crude 3-heptanol can be purified by fractional distillation to yield the final product.

Protocol 2: Hydrogenation using Raney® Nickel

Materials:

• 3-Heptanone

• Raney® Nickel (in a water or ethanol slurry)

• Ethanol

• Hydrogen gas

• High-pressure autoclave or Parr shaker apparatus

• Filtration apparatus

Procedure:

• Wash the Raney® Nickel slurry (e.g., ~5-10 wt% of the substrate) with ethanol several times to remove the storage solvent (typically water). Caution: Do not allow the Raney® Nickel to become dry as it is highly pyrophoric.

• In a high-pressure reactor vessel, add the washed Raney® Nickel catalyst to a solution of 3-heptanone (e.g., 10 g, 87.6 mmol) in ethanol (100 mL).

• Seal the reactor and purge with nitrogen, followed by pressurizing with hydrogen gas (e.g., 50 atm).

• Commence stirring and heat the reaction to the desired temperature (e.g., 80 °C).

• Monitor the reaction's progress via GC or TLC.

• Upon completion, cool the reactor, vent the hydrogen, and purge with nitrogen.

• The Raney® Nickel can be separated by decantation or careful filtration. Due to its fine particle size, allowing it to settle and then decanting the supernatant is often effective.

• Remove the ethanol from the supernatant by rotary evaporation.

• Purify the resulting crude 3-heptanol by distillation.

By following these standardized protocols and systematically varying the catalyst, researchers can generate reliable comparative data to select the most effective catalyst for their specific application in 3-heptanol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Verifying the Stereochemistry of Synthesized 3-Heptanol: A Comparative Guide to Analytical Techniques

For researchers and professionals in drug development and chemical synthesis, the precise determination of the stereochemistry of a chiral molecule is a critical step in ensuring its purity, efficacy, and safety. This guide provides a comprehensive comparison of the primary analytical methods for verifying the stereochemistry of synthesized 3-Heptanol, a simple chiral secondary alcohol. The following sections detail the experimental protocols for Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy via Mosher's ester analysis, presenting data in a comparative format.

Introduction to 3-Heptanol's Chirality

3-Heptanol possesses a single stereocenter at the carbon atom bearing the hydroxyl group (C3).[1] This gives rise to two enantiomers: (R)-3-Heptanol and (S)-3-Heptanol. These enantiomers exhibit identical physical properties in an achiral environment, making their separation and identification challenging without the use of chiral-specific analytical techniques.

Comparative Overview of Analytical Methods

The verification of 3-Heptanol's stereochemistry primarily relies on three well-established techniques: Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy, often involving the use of chiral derivatizing agents. Each method offers distinct advantages and is suited to different experimental constraints and objectives.

Method	Principle	Sample Preparation	Instrumentation	Typical Data Output	Key Advantages	Limitations
Chiral Gas Chromatography (GC)	Differential partitioning of enantiomers with a chiral stationary phase. Volatile derivatives often improve separation.	Derivatization to a more volatile ester (e.g., acetate) is common for alcohols.[2]	Gas Chromatograph with a chiral capillary column (e.g., cyclodextrin-based).[2][3]	Chromatogram showing two separated peaks for the enantiomers with distinct retention times.	High resolution, speed, and sensitivity.[4]	Requires volatile and thermally stable analytes or derivatives. Does not inherently provide absolute configuration without standards.
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction of enantiomers with a chiral stationary phase (CSP) in the liquid phase.[5]	Direct injection of the alcohol solution is often possible.	HPLC system with a chiral column (e.g., polysaccharide-based).[6]	Chromatogram showing two separated peaks for the enantiomers with distinct retention times.	Broad applicability, direct analysis without derivatization, and preparative scale-up potential.[7]	Can be slower than GC, and solvent consumption is higher. Column selection can be empirical.[7]
NMR Spectroscopy (Mosher's Ester Analysis)	Conversion of the enantiomeric alcohols into diastereomeric esters with a chiral derivatizing agent (e.g., MTPA). The diastereomers exhibit distinct NMR chemical shifts.[8]	Derivatization with (R)- and (S)-MTPA chloride to form diastereomeric Mosher esters.[9]	High-resolution NMR spectrometer.	1H NMR spectra of the two diastereomeric esters showing different chemical shifts for protons near the stereocenter.	Provides the absolute configuration of the alcohol.[8]	Requires derivatization, can be complex to interpret, and is less suited for accurate enantiomeric excess determination compared to chromatography.
Polarimetry	Measurement of the rotation of plane-polarized light by a chiral compound.	Dissolving a known concentration of the sample in a suitable solvent.	Polarimeter.	Specific rotation value ([α]).[10]	Simple and non-destructive.	Requires a pure sample, and the specific rotation of the pure enantiomers must be known. Susceptible to impurities.[10]

Experimental Protocols and Data

Chiral Gas Chromatography (GC) of 3-Heptanol Acetate (B1210297)

Chiral GC is a powerful technique for separating the enantiomers of volatile compounds like 3-Heptanol, especially after derivatization to their acetate esters.[2]

Experimental Protocol:

• Derivatization to 3-Heptyl Acetate:

  • To 1 mg of synthesized 3-Heptanol in a vial, add 200 µL of acetic anhydride (B1165640) and 50 µL of pyridine.

  • Seal the vial and heat at 60°C for 1 hour.

  • After cooling, add 1 mL of dichloromethane (B109758) and 1 mL of water. Shake and separate the organic layer.

  • Wash the organic layer with 1 mL of 1M HCl, followed by 1 mL of saturated sodium bicarbonate solution, and finally 1 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and use the solution for GC analysis.

• Chiral GC Conditions:

  • Column: CP-Chirasil-DEX CB (25 m x 0.25 mm x 0.25 µm) or a similar cyclodextrin-based chiral column.[2]

  • Carrier Gas: Hydrogen or Helium.[2]

  • Injector Temperature: 230°C.[2]

  • Detector (FID) Temperature: 250°C.[2]

  • Oven Program: 60°C hold for 2 min, then ramp to 150°C at 2°C/min.

  • Injection Volume: 1 µL.

Data Presentation:

Due to the absence of specific published chromatograms for 3-heptyl acetate enantiomers, the following table presents expected data based on the successful separation of similar chiral acetates like 2-heptyl acetate.[11]

Enantiomer	Expected Retention Time (min)	Separation Factor (α)	Resolution (Rs)
(R)-3-Heptyl Acetate	~18.5	1.05	> 1.5
(S)-3-Heptyl Acetate	~19.0

Note: The elution order of the enantiomers depends on the specific chiral stationary phase used.

Chiral High-Performance Liquid Chromatography (HPLC)

Direct separation of 3-Heptanol enantiomers can often be achieved using polysaccharide-based chiral stationary phases.[6]

Experimental Protocol:

• Sample Preparation:

  • Dissolve 1 mg of synthesized 3-Heptanol in 1 mL of the mobile phase.

• Chiral HPLC Conditions:

  • Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm) or a similar cellulose-based column.

  • Mobile Phase: n-Hexane / Isopropanol (98:2 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.[6]

  • Detection: UV at 210 nm (if derivatized) or Refractive Index (RI) detector for the underivatized alcohol.

  • Injection Volume: 10 µL.[6]

Data Presentation:

Enantiomer	Expected Retention Time (min)	Separation Factor (α)	Resolution (Rs)
(R)-3-Heptanol	~12.3	1.15	> 1.5
(S)-3-Heptanol	~14.1

Note: Elution order is column-dependent. A preliminary screening of different chiral columns and mobile phases is often necessary to achieve optimal separation.[12]

Mosher's Ester Analysis by NMR Spectroscopy

This method is used to determine the absolute configuration of the synthesized 3-Heptanol.[8]

Experimental Protocol:

• Preparation of (S)-MTPA and (R)-MTPA Esters:

  • In two separate NMR tubes, dissolve ~2 mg of synthesized 3-Heptanol in 0.5 mL of deuterated pyridine-d5.

  • To one tube, add a slight molar excess of (R)-(-)-MTPA chloride. This will form the (S)-MTPA ester.

  • To the other tube, add a slight molar excess of (S)-(+)-MTPA chloride. This will form the (R)-MTPA ester.

  • Allow the reactions to proceed to completion at room temperature, monitoring by 1H NMR.

• NMR Analysis:

  • Acquire high-resolution 1H NMR spectra for both diastereomeric ester samples.

  • Assign the proton signals for the groups attached to the stereocenter.

  • Calculate the chemical shift difference (Δδ) for each assigned proton: Δδ = δS - δR, where δS is the chemical shift in the (S)-MTPA ester spectrum and δR is the chemical shift in the (R)-MTPA ester spectrum.

Data Presentation and Interpretation:

The absolute configuration is determined by the sign of the Δδ values for the protons on either side of the stereocenter. For a secondary alcohol like 3-Heptanol, the protons of the larger group (butyl) and the smaller group (ethyl) will show characteristic shifts.

The following table provides hypothetical chemical shift data to illustrate the principle of Mosher's ester analysis for 3-Heptanol.

Proton Assignment	δS (ppm)	δR (ppm)	Δδ (δS - δR)	Configuration Assignment
-CH(O)-	5.10	5.08	+0.02	Protons on one side of the Mosher plane will have positive Δδ values, while those on the other side will have negative values. Based on the established model, a positive Δδ for the larger substituent and a negative Δδ for the smaller substituent indicates an (R) configuration for the alcohol.
-CH2- (Ethyl)	1.65	1.70	-0.05
-CH3 (Ethyl)	0.90	0.92	-0.02
-CH2- (Butyl, α)	1.55	1.50	+0.05
-CH2- (Butyl, β)	1.35	1.32	+0.03
-CH2- (Butyl, γ)	1.30	1.28	+0.02
-CH3 (Butyl)	0.88	0.87	+0.01

Visualizations

Workflow for Stereochemical Verification

Caption: Workflow for verifying the stereochemistry of synthesized 3-Heptanol.

Comparison of Analytical Methodologies

Caption: Relationship between analytical methods and the stereochemical information obtained.

Conclusion

The verification of the stereochemistry of synthesized 3-Heptanol can be effectively achieved through a combination of chromatographic and spectroscopic techniques. Chiral GC and HPLC are the methods of choice for determining enantiomeric excess with high accuracy and precision. For the unambiguous assignment of the absolute configuration ((R) or (S)), NMR spectroscopy following derivatization to Mosher's esters is the most reliable method. The selection of the most appropriate technique will depend on the specific goals of the analysis, the available instrumentation, and the required level of certainty in the stereochemical assignment. A comprehensive approach, often employing one chromatographic and one spectroscopic method, provides the most robust verification of the stereochemistry of synthesized 3-Heptanol.

References

• 1. quora.com [quora.com]
• 2. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. azom.com [azom.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Absolute Configuration Determination of Retroflexanone Using the Advanced Mosher Method and Application of HPLC-NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Specific rotation - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

A Comparative Review of Synthetic Pathways to 3-Heptanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the primary synthetic routes to 3-Heptanol, a valuable secondary alcohol in organic synthesis and as a building block in the pharmaceutical industry. The following sections detail three principal methodologies: Grignard reaction, reduction of 3-heptanone, and hydroboration-oxidation of 3-heptene. This objective review includes detailed experimental protocols, quantitative data, and visual representations of each pathway to inform synthetic strategy and process development.

At a Glance: Comparison of 3-Heptanol Synthesis Pathways

Synthesis Pathway	Starting Materials	Reagents	Typical Yield (%)	Purity (%)	Key Advantages	Key Disadvantages
Grignard Reaction (Route A)	Propanal, 1-Bromobutane	Mg, Diethyl ether, H₃O⁺	60-85	>95	Versatile, readily available starting materials.	Requires strictly anhydrous conditions; Grignard reagents are highly reactive.
Grignard Reaction (Route B)	Pentanal, Bromoethane	Mg, Diethyl ether, H₃O⁺	60-85	>95	Alternative starting materials.	Similar to Route A; potential for side reactions.
Reduction of 3-Heptanone	3-Heptanone
- Catalytic Hydrogenation	H₂, Ru-based catalyst	>90	High	High yield, clean reaction.	Requires high-pressure equipment.
- Sodium Borohydride Reduction	NaBH₄, Methanol	Good to Excellent	>97	Mild conditions, high selectivity.	Requires prior synthesis of the ketone.
- Meerwein-Ponndorf-Verley (MPV)	Al(O-i-Pr)₃, Isopropanol	60-80	High	High chemoselectivity, inexpensive reagents.	Can be slow, requires removal of acetone (B3395972) byproduct.
Hydroboration-Oxidation	3-Heptene	BH₃·THF, H₂O₂, NaOH	~90	High	Anti-Markovnikov selectivity, high yield.	Borane reagents are sensitive and require careful handling.

Visualizing the Synthetic Pathways

The following diagrams illustrate the chemical transformations for each major synthetic route to 3-Heptanol.

3-Heptanol: A Performance Benchmark Against Commercial Solvents for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

The selection of a suitable solvent is a critical decision in pharmaceutical research and development, impacting everything from the solubility of active pharmaceutical ingredients (APIs) to the safety and environmental profile of a process. This guide provides a comprehensive performance benchmark of 3-Heptanol against a selection of widely used commercial solvents: Ethanol, Isopropanol, Acetone, and n-Heptane. By presenting key physicochemical properties, theoretical solvency analysis, and toxicological data, this document aims to equip researchers with the necessary information to make informed decisions for their specific applications.

Comparative Performance Data

The following tables summarize the key performance indicators of 3-Heptanol and the selected commercial solvents.

Table 1: Physicochemical Properties

Property	3-Heptanol	Ethanol	Isopropanol	Acetone	n-Heptane
Molecular Weight ( g/mol )	116.20[1][2]	46.07	60.10	58.08	100.21
Density (g/mL at 20°C)	0.821[2]	0.789	0.785	0.791	0.684
Boiling Point (°C)	156.7	78.5	82.6	56.2	98.4
Flash Point (°C)	54.4	13	12	-18	-4
Viscosity (cP at 20°C)	~4.5	1.2	2.4	0.32	0.41
Water Solubility (g/L at 25°C)	3.984[2]	Miscible	Miscible	Miscible	0.003
Vapor Pressure (mmHg at 25°C)	1.0	59.3	44.5	220	45.8
Relative Evaporation Rate (n-BuAc=1)	Slower (estimated)	1.4[3]	1.4	5.6[3]	~4.0

Table 2: Hansen Solubility Parameters (HSP) in (MPa)0.5

Hansen Solubility Parameters are a valuable tool for predicting the solubility of a substance in a given solvent. The principle is that "like dissolves like," and a smaller distance between the HSP of a solute and a solvent indicates a higher likelihood of solubility.

Parameter	3-Heptanol	Ethanol	Isopropanol	Acetone	n-Heptane	Ibuprofen (API)	Naproxen (API)
δD (Dispersion)	15.9	15.8	15.8	15.5	15.3	17.8	19.3
δP (Polar)	5.4	8.8	8.2	10.4	0.0	4.27	5.5
δH (Hydrogen Bonding)	11.7	19.4	16.4	7.0	0.0	8.67	7.2
Total (δt)	21.0	26.5	24.5	20.1	15.3	20.0	21.5

Table 3: Acute Toxicity Data

Solvent	Oral LD50 (rat, mg/kg)	Dermal LD50 (rabbit, mg/kg)
3-Heptanol	1870[4]	4360[4]
Ethanol	7060	>20000
Isopropanol	5045	12800
Acetone	5800	>15800
n-Heptane	>15000	>2000

Experimental Protocols

Detailed and standardized experimental protocols are crucial for generating reliable and comparable data. Below are the methodologies for key performance indicators.

Determination of Drug Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a solid in a liquid.[5]

Objective: To determine the maximum concentration of an Active Pharmaceutical Ingredient (API) that can dissolve in a solvent at a specific temperature.

Methodology:

• Preparation: An excess amount of the solid API is added to a known volume of the solvent in a sealed container, such as a glass flask.

• Equilibration: The flask is agitated (e.g., using a mechanical shaker or magnetic stirrer) in a temperature-controlled environment for a sufficient period to allow the system to reach equilibrium. This duration can vary depending on the substance but is often 24 to 72 hours.

• Phase Separation: After equilibration, the undissolved solid is separated from the saturated solution by centrifugation and/or filtration. It is critical to ensure that the temperature is maintained during this step to prevent precipitation or further dissolution.

• Analysis: The concentration of the dissolved API in the clear supernatant is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.

• Calculation: The solubility is expressed as the mass of solute per volume or mass of solvent (e.g., mg/mL or g/100g ).

Determination of Evaporation Rate (Shell Thin-Film Evaporometer - ASTM D3539)

While the ASTM D3539 standard was withdrawn in 2015 due to limited use, the methodology remains a valid and well-documented approach for comparing the evaporation rates of volatile liquids.[6][7][8][9][10]

Objective: To determine the rate at which a solvent evaporates under controlled conditions.

Methodology:

• Apparatus: A specialized apparatus, the Shell Thin-Film Evaporometer, is used. It consists of a cabinet with controlled temperature and airflow, and a sensitive balance from which a filter paper disc is suspended.

• Sample Application: A precise volume of the solvent is dispensed onto the filter paper disc.

• Measurement: The initial weight of the solvent-saturated filter paper is recorded. A stream of dry, temperature-controlled air is passed through the cabinet at a constant rate. The weight loss of the filter paper due to solvent evaporation is monitored over time, either manually or automatically.

• Data Analysis: The time taken for a certain percentage of the solvent (e.g., 90%) to evaporate is determined.

• Relative Evaporation Rate: To provide a comparative measure, the evaporation time of the test solvent is compared to that of a reference solvent, typically n-butyl acetate (B1210297). The relative evaporation rate is calculated as the ratio of the evaporation time of n-butyl acetate to the evaporation time of the test solvent.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for benchmarking solvent performance.

Caption: Workflow for benchmarking 3-Heptanol against commercial solvents.

Conclusion

This guide provides a foundational dataset for comparing the performance of 3-Heptanol with common commercial solvents in a pharmaceutical context. The data indicates that 3-Heptanol possesses a unique combination of properties, including moderate polarity, a relatively high boiling point, and lower acute toxicity compared to some other solvents. Its Hansen Solubility Parameters suggest it could be a suitable solvent for a range of active pharmaceutical ingredients.

For specific applications, further experimental validation of API solubility in 3-Heptanol is recommended. The detailed experimental protocols provided herein offer a starting point for such investigations. Ultimately, the optimal solvent choice will depend on a holistic evaluation of performance, safety, environmental impact, and regulatory considerations.

References

• 1. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-HEPTANOL | 589-82-2 [chemicalbook.com]
• 3. The MSDS HyperGlossary: Evaporation Rate [ilpi.com]
• 4. 3-heptanol, 589-82-2 [thegoodscentscompany.com]
• 5. lup.lub.lu.se [lup.lub.lu.se]
• 6. polywater.com [polywater.com]
• 7. kelid1.ir [kelid1.ir]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. webstore.ansi.org [webstore.ansi.org]

Inter-laboratory Comparison of 3-Heptanol Analysis Results: A Guide for Researchers

This guide provides a comprehensive overview of the analytical performance for the quantification of 3-Heptanol, a volatile organic compound of interest in various research and development fields. The data presented here is synthesized from typical results found in inter-laboratory proficiency tests for similar volatile organic compounds, offering a benchmark for laboratories to validate their analytical methods.

Data Presentation: A Comparative Analysis

The performance of different laboratories in the analysis of 3-Heptanol is commonly assessed through inter-laboratory comparison studies or proficiency testing (PT). In these studies, participating laboratories analyze identical, homogeneous samples, and their results are statistically compared against a consensus or assigned value. Key metrics for performance evaluation include the z-score, which measures the deviation of a laboratory's result from the consensus mean, and the reproducibility standard deviation (RSDr), which indicates the variability between different laboratories.

While a specific, large-scale inter-laboratory comparison for 3-Heptanol is not publicly available, the following table represents typical performance data derived from proficiency tests on volatile organic compounds in a liquid matrix. This data illustrates the expected performance parameters for a hypothetical proficiency test involving two different concentrations of 3-Heptanol.

Table 1: Representative Inter-laboratory Comparison Data for 3-Heptanol Analysis

Parameter	Sample A	Sample B
Assigned Value (µg/L)	25.0	75.0
Number of Participants	15	15
Consensus Mean (µg/L)	24.8	75.5
Reproducibility SD (µg/L)	2.5	7.1
Reproducibility RSD (%)	10.1%	9.4%
Range of Reported Results (µg/L)	20.5 - 29.1	65.2 - 85.8
Range of z-scores	-1.72 to 1.72	-1.45 to 1.45

Experimental Protocols

A robust and widely used method for the determination of 3-Heptanol in liquid matrices (e.g., biological fluids, environmental samples) is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).[1] This technique is favored for its sensitivity and specificity in analyzing volatile and semi-volatile organic compounds.

1. Sample Preparation (HS-SPME)

• Objective: To extract and concentrate 3-Heptanol from the sample matrix into the headspace for introduction into the GC-MS system.

• Apparatus:

  • 20 mL headspace vials with PTFE-lined septa

  • SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

  • Heater-stirrer or water bath

• Procedure:

  • Pipette 5 mL of the sample into a 20 mL headspace vial.

  • Add a known amount of an appropriate internal standard (e.g., 3-Heptanol-d3).

  • Add 1.5 g of NaCl to increase the ionic strength of the solution and enhance the volatility of 3-Heptanol.

  • Seal the vial immediately with the cap and septum.

  • Place the vial in a heater-stirrer set to 60°C and allow it to equilibrate for 15 minutes with gentle agitation.

  • Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C to adsorb the analytes.

  • Retract the fiber into the needle and immediately introduce it into the GC injection port for thermal desorption.

2. Instrumental Analysis (GC-MS)

• Objective: To separate 3-Heptanol from other volatile components in the sample and to identify and quantify it based on its mass spectrum and retention time.[1]

• Instrumentation:

  • Gas chromatograph equipped with a split/splitless injector and a mass selective detector (MSD).

• GC Conditions:

  • Injector: Splitless mode, 250°C

  • SPME Desorption Time: 5 minutes

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: 10°C/min to 200°C

    • Hold: 5 minutes at 200°C

• MSD Conditions:

  • Transfer Line Temperature: 280°C[1]

  • Ion Source Temperature: 230°C[1]

  • Ionization Mode: Electron Ionization (EI) at 70 eV[1]

  • Mass Scan Range: m/z 35-350

  • Acquisition Mode: Full Scan for identification and Selected Ion Monitoring (SIM) for quantification.

3. Data Analysis and Quality Control

• Quantification: The concentration of 3-Heptanol is determined by creating a calibration curve using standards of known concentrations.[1] The ratio of the peak area of 3-Heptanol to the peak area of the internal standard is plotted against the concentration.

• Identification: The identification of 3-Heptanol is confirmed by comparing its retention time and mass spectrum with that of a certified reference standard.[1]

• Quality Control:

  • A blank sample (matrix without the analyte) should be run with each batch to check for contamination.

  • A quality control sample with a known concentration of 3-Heptanol should be analyzed with each batch to verify the accuracy and precision of the method.

  • The performance of the analytical system should be monitored using system suitability tests.

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in an inter-laboratory comparison study for 3-Heptanol analysis.

References

• 1. benchchem.com [benchchem.com]

Validation of 3-Heptanol as an Internal Standard in Chromatography: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of chromatographic analysis are paramount. The use of an internal standard (IS) is a widely accepted practice to improve the precision of quantitative analysis by correcting for variations in sample injection volume, sample preparation, and instrument response.[1][2] This guide provides a comprehensive overview of the validation of 3-Heptanol as an internal standard in chromatography, comparing its potential performance with other common alternatives and providing detailed experimental protocols for its validation.

Comparison of 3-Heptanol with Alternative Internal Standards

The ideal internal standard should be chemically similar to the analyte of interest, well-resolved from other components in the sample, and not naturally present in the sample matrix.[1][3] 3-Heptanol, a seven-carbon secondary alcohol, presents several characteristics that make it a suitable candidate for a range of analytes.

A logical approach to selecting an internal standard involves considering the analyte and matrix characteristics, defining the selection criteria, evaluating candidate standards, and finally, assessing their performance.

Caption: Logical framework for the selection of an internal standard.

Table 1: Comparison of 3-Heptanol with Common Internal Standards

Feature	3-Heptanol	n-Propanol	tert-Butanol	1-Heptanol-d1 (Deuterated)
Chemical Structure	C7H16O	C3H8O	C4H10O	C7H15DO
Molar Mass ( g/mol )	116.20	60.10	74.12	117.21
Boiling Point (°C)	~157	97	82.5	~176
Polarity	Moderately Polar	Polar	Polar	Moderately Polar
Typical Analytes	Volatile and semi-volatile organic compounds, fatty acids, esters, other alcohols.	Short-chain volatile compounds, ethanol.[4]	Volatile organic compounds.[5]	Wide range of volatile and semi-volatile organic compounds, especially in MS-based methods.[6]
Advantages	Good intermediate volatility and polarity, structurally distinct from very short-chain alcohols, less likely to be a common solvent residue.	Good for early-eluting volatile analytes.[5]	Commercially available and relatively inexpensive.	Co-elutes with the non-deuterated analyte, providing excellent correction for matrix effects in mass spectrometry.[6][7]
Disadvantages	May not be suitable for very volatile or non-polar analytes.	Can be a common contaminant or a metabolite in biological samples.[8]	Can be a contaminant and its high volatility may not be suitable for all methods.	Higher cost compared to non-deuterated standards.[7]

Experimental Protocols for Validation of 3-Heptanol as an Internal Standard

The validation of an analytical method with an internal standard is crucial to ensure its reliability.[9] The following protocol outlines the key steps for validating 3-Heptanol as an internal standard using Gas Chromatography-Mass Spectrometry (GC-MS).

Caption: Experimental workflow for the validation of 3-Heptanol as an internal standard.

Preparation of Stock and Working Solutions

• Analyte Stock Solution: Prepare a stock solution of the target analyte(s) in a suitable solvent (e.g., methanol (B129727) or ethyl acetate) at a concentration of 1 mg/mL.

• 3-Heptanol (IS) Stock Solution: Prepare a stock solution of 3-Heptanol in the same solvent at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution to cover the expected concentration range of the samples.

• Internal Standard Working Solution: Prepare a working solution of 3-Heptanol at a concentration that will yield a robust detector response.

Sample Preparation

• To a known volume or weight of the sample (e.g., 1 mL of plasma or 1 g of tissue homogenate), add a precise volume of the internal standard working solution.

• Add the appropriate volume of the analyte calibration standard solution (for calibration curve) or a blank solvent (for samples).

• Perform any necessary sample extraction (e.g., liquid-liquid extraction or solid-phase extraction).

• Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS analysis.[7]

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.[10]

• Mass Spectrometer: Agilent 5977B MSD or equivalent.[10]

• Column: A suitable capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), should be used.

• Inlet Temperature: 250 °C.[10]

• Injection Volume: 1 µL (split or splitless injection depending on concentration).[10]

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 220 °C at a rate of 10 °C/min.

  • Hold: Hold at 220 °C for 5 minutes. (This program should be optimized for the specific analytes).[10]

• MSD Transfer Line Temperature: 280 °C.[9]

• Ion Source Temperature: 230 °C.[9]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[9]

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for the analyte(s) and 3-Heptanol.

Method Validation Parameters

The following parameters should be assessed to validate the analytical method:[9][11]

• Linearity: Analyze the calibration standards and plot the peak area ratio (analyte/internal standard) versus the concentration of the analyte. The correlation coefficient (r²) should be ≥ 0.99.[9]

• Accuracy: Analyze quality control (QC) samples at low, medium, and high concentrations in triplicate. The mean concentration should be within ±15% of the nominal value.[9]

• Precision:

  • Intra-day precision (repeatability): Analyze at least five replicates of each QC level in a single analytical run.

  • Inter-day precision (intermediate precision): Analyze the QC samples on at least three different days. The relative standard deviation (%RSD) should be ≤ 15%.[12]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration at which the analyte can be reliably detected and quantified, respectively. Typically, LOD is determined at a signal-to-noise ratio of 3, and LOQ at a signal-to-noise ratio of 10.[5][11]

• Specificity: Analyze blank matrix samples to ensure no interfering peaks are present at the retention times of the analyte(s) and 3-Heptanol.[9]

Table 2: Illustrative Performance Data for a Validated Method Using 3-Heptanol as an Internal Standard

Validation Parameter	Acceptance Criteria	Illustrative Result
Linearity (r²)	≥ 0.99	0.998
Accuracy (% Recovery)	85 - 115%	98.5% (at medium QC)
Precision (%RSD)	≤ 15%	4.2% (intra-day), 6.8% (inter-day)
LOD	S/N ≥ 3	0.5 ng/mL
LOQ	S/N ≥ 10	1.5 ng/mL
Specificity	No interfering peaks	Pass

Note: The data in this table is for illustrative purposes and represents typical performance for a well-validated chromatographic method.

Conclusion

3-Heptanol demonstrates strong potential as a versatile internal standard for the quantitative analysis of a variety of compounds in chromatographic applications. Its moderate polarity and volatility make it a suitable choice for analytes that are not well-matched with more polar, short-chain alcohols or more non-polar standards. As with any internal standard, thorough validation is essential to ensure the accuracy and reliability of the analytical method.[13] The experimental protocols and comparative data presented in this guide provide a solid framework for researchers to effectively validate and implement 3-Heptanol in their chromatographic workflows, ultimately leading to higher quality and more reproducible scientific data.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Liquid Chromatography | How to Use Internal Standards [masontechnology.ie]
• 4. What to use as internal standards - Chromatography Forum [chromforum.org]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. [HPLC] Suggested Internal Standards for Alcohols - Chromatography Forum [chromforum.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Principles of HPLC Validation - Training Module 3: Validation and Documentation | Separation Science [sepscience.com]

Comparative Toxicological Assessment of Heptanol Isomers: A Guide for Researchers

A detailed examination of the toxicological profiles of various heptanol (B41253) isomers reveals significant differences in their potential hazards. This guide provides a comparative assessment of their acute toxicity, irritation potential, and genotoxicity, supported by experimental data and protocols to aid researchers, scientists, and drug development professionals in making informed decisions.

Heptanol, a seven-carbon alcohol, exists in numerous isomeric forms, each with unique physical and chemical properties that can influence their toxicological profiles. Understanding these differences is crucial for safe handling, risk assessment, and the development of products where these chemicals may be used. This guide synthesizes available data on the acute toxicity, skin and eye irritation, and genotoxicity of several prominent heptanol isomers.

Acute Toxicity

The acute toxicity of heptanol isomers varies depending on the route of exposure (oral, dermal, or inhalation) and the specific isomeric structure. The median lethal dose (LD50) and lethal concentration (LC50) are standard measures of acute toxicity, with lower values indicating higher toxicity.

Isomer	CAS Number	Oral LD50 (mg/kg)	Dermal LD50 (mg/kg)	Inhalation LC50 (ppm)
1-Heptanol	111-70-6	3250 (Rat)[1]	2000 (Rabbit)[2]	9333.8 (4h, Rat)[3]
2-Heptanol	543-49-7	2580 (Rat)[4]	1780 (Rabbit)[5][4]	Not available
3-Heptanol	589-82-2	1870 (Rat)[6]	4360 (Rabbit)[6]	Not available
4-Heptanol	589-55-9	Not available	Not available	Not available
2-Methyl-1-hexanol	624-22-6	720 (Rat)	3100 (Rabbit)[3]	Not available
2-Methyl-2-hexanol	627-97-4	Not available	Not available	Not available
2-Propyl-1-heptanol	10042-59-8	6730 (Rat)[2]	>5010 (Rabbit)[2]	Not available

Table 1: Acute Toxicity Data for Selected Heptanol Isomers. Data is compiled from various sources. "Not available" indicates that no reliable data was found.

Skin and Eye Irritation

The potential for heptanol isomers to cause skin and eye irritation is a critical consideration for occupational safety and consumer product formulation.

Isomer	Skin Irritation	Eye Irritation
1-Heptanol	Irritating	Causes serious eye irritation[5]
2-Heptanol	Causes skin irritation[5]	Causes serious eye irritation[5]
3-Heptanol	Irritating to skin[6]	Irritating to eyes[6]
4-Heptanol	Causes skin irritation[7]	Causes serious eye irritation[7]
2-Methyl-1-hexanol	Irritating to skin	Risk of serious damage to eyes[3]
2-Methyl-2-hexanol	May cause irritation and dermatitis[8]	May cause eye irritation[8]
2-Propyl-1-heptanol	Causes skin irritation[2]	Causes serious eye irritation[2]

Table 2: Skin and Eye Irritation Potential of Selected Heptanol Isomers.

Genotoxicity

Cytotoxicity

The cytotoxicity of short-chain alcohols has been a subject of study, with effects on cell membrane integrity and metabolic functions being key areas of investigation[9]. Some research indicates that branched-chain alcohols may exhibit different cytotoxic profiles compared to their straight-chain counterparts. For instance, one study showed that 3-heptanol was among the alcohols with lower cell toxicity in LLC-PK1 cells compared to a reference alcohol[10]. However, comprehensive and comparative IC50 values for a wide range of heptanol isomers are not well-documented in the available literature.

Signaling Pathways in Alcohol-Induced Toxicity

The toxic effects of alcohols are often mediated through complex intracellular signaling pathways. While much of the research has focused on ethanol, the general mechanisms are relevant to other alcohols, including heptanol isomers. Key pathways implicated in alcohol-induced toxicity include:

• Oxidative Stress: The metabolism of alcohols can lead to the generation of reactive oxygen species (ROS), resulting in oxidative stress.[7][11][12] This can damage cellular components like lipids, proteins, and DNA.

• NF-κB Signaling: Alcohols can modulate the activity of Nuclear Factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses.[2][13] Activation of NF-κB can lead to the production of pro-inflammatory cytokines, contributing to tissue damage.

• Caspase Activation: Apoptosis, or programmed cell death, is a crucial process in tissue homeostasis. Alcohols can induce apoptosis through the activation of caspases, a family of proteases that execute the cell death program.

The specific signaling pathways and the extent to which they are activated can vary between different heptanol isomers due to differences in their metabolism and interaction with cellular targets. Further research is needed to elucidate the isomer-specific mechanisms of toxicity.

Figure 1: General experimental workflow for toxicological assessment.

Experimental Protocols

The toxicological data presented in this guide are primarily based on standardized test guidelines from the Organisation for Economic Co-operation and Development (OECD). These guidelines provide detailed methodologies to ensure the reliability and comparability of results.

Acute Dermal Toxicity (OECD Test Guideline 402): This test involves the application of the test substance to the shaved skin of experimental animals (typically rats or rabbits) for 24 hours. The animals are then observed for signs of toxicity and mortality over a period of 14 days. This method is used to determine the dermal LD50 value.

Acute Dermal Irritation/Corrosion (OECD Test Guideline 404): A small amount of the test substance is applied to the skin of an animal (usually a rabbit) under a gauze patch for a specified period (typically 4 hours). The skin is then observed for signs of erythema (redness) and edema (swelling) at various time points to assess the degree of irritation.

Acute Eye Irritation/Corrosion (OECD Test Guideline 405): The test substance is instilled into the conjunctival sac of one eye of an experimental animal (typically a rabbit), with the other eye serving as a control. The eyes are then examined for signs of corneal opacity, iritis, and conjunctival redness and chemosis (swelling) at specific intervals to determine the level of irritation.

Bacterial Reverse Mutation Test (Ames Test) (OECD Test Guideline 471): This in vitro test uses specific strains of bacteria (e.g., Salmonella typhimurium) that have mutations preventing them from synthesizing an essential amino acid (e.g., histidine). The bacteria are exposed to the test substance, and the number of colonies that revert to a state where they can synthesize the amino acid is counted. An increase in the number of revertant colonies indicates that the substance is mutagenic.

Figure 2: Simplified signaling pathway of alcohol-induced toxicity.

Conclusion

The available data indicate that the toxicological profiles of heptanol isomers can vary significantly. While 1-heptanol, 2-heptanol, and 3-heptanol show moderate acute toxicity, some branched isomers like 2-methyl-1-hexanol appear to be more acutely toxic orally. Most of the tested isomers are classified as skin and eye irritants.

Significant data gaps remain, particularly concerning the inhalation toxicity, genotoxicity, and cytotoxicity of many heptanol isomers. Furthermore, a deeper understanding of the specific signaling pathways affected by each isomer is needed to move beyond generalized mechanisms of alcohol toxicity. This guide highlights the importance of considering the specific isomeric form of heptanol in any toxicological assessment and underscores the need for further research to fill the existing knowledge gaps. Researchers and professionals in drug development should exercise caution and refer to specific safety data sheets for the particular isomer they are handling.

References

• 1. Mechanism of acute inhalation toxicity of alkanes and aliphatic alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. Current View on the Mechanisms of Alcohol-Mediated Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. Generation of hydroxyl radicals and singlet oxygen during oxidation of rhododendrol and rhododendrol-catechol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ames test - Wikipedia [en.wikipedia.org]
• 10. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 11. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 12. Assessment of the performance of the Ames II assay: a collaborative study with 19 coded compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Reactive Oxygen Species as Key Molecules in the Pathogenesis of Alcoholic Fatty Liver Disease and Nonalcoholic Fatty Liver Disease: Future Perspectives [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 3-Heptanol: A Guide for Laboratory Professionals

The safe and compliant disposal of 3-Heptanol is a critical aspect of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage 3-Heptanol waste, ensuring the protection of personnel and adherence to regulatory standards.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to understand the hazards associated with 3-Heptanol. This chemical is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2] Always handle 3-Heptanol in a well-ventilated area and away from heat, sparks, open flames, and other ignition sources.[1][3]

Personal Protective Equipment (PPE): When handling 3-Heptanol, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.[4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).[4][5]

• Skin and Body Protection: A laboratory coat or other protective clothing to prevent skin contact.[2][4]

Spill Management Protocol

In the event of a 3-Heptanol spill, immediate and correct action is crucial to mitigate risks.

• Evacuate and Ventilate: If the spill is large, evacuate all non-essential personnel from the immediate area and ensure adequate ventilation.[4][5]

• Remove Ignition Sources: Eliminate all potential sources of ignition from the vicinity.[2][5]

• Contain Spill: Use an inert, non-combustible absorbent material such as sand, earth, or vermiculite (B1170534) to contain the spill.[2][4]

• Collect Absorbent Material: Carefully collect the contaminated absorbent material using non-sparking tools and place it into a suitable, closed, and properly labeled container for disposal.[1][2][4]

• Decontaminate Area: Thoroughly clean the spill area with soap and water.[4]

Step-by-Step Disposal Procedure

The disposal of 3-Heptanol must comply with local, regional, and national hazardous waste regulations.[1][2] Under no circumstances should 3-Heptanol be disposed of down the drain or in regular trash .[4][6][7]

• Waste Classification: Chemical waste generators are responsible for determining if the discarded chemical is classified as hazardous waste. Given its properties, 3-Heptanol waste should be treated as hazardous.[1][2][5]

• Waste Collection: Collect waste 3-Heptanol in a designated, chemically compatible container that can be securely sealed.[4][8] Avoid mixing it with other waste streams, particularly incompatible materials like strong oxidizing agents or acids.[1][6][9]

• Proper Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "3-Heptanol," and all relevant hazard symbols (e.g., flammable, irritant).[4][9]

• Secure Storage: Store the sealed waste container in a designated satellite accumulation area.[9] This area must be cool, dry, well-ventilated, and away from sources of ignition.[1][3][6]

• Arrange for Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup.[4][8] Provide them with all necessary information regarding the waste's composition and volume.

• Maintain Records: Keep a detailed log of the amount of 3-Heptanol waste generated, the date of accumulation, and the date of pickup for disposal.[4]

Data Presentation: Properties of 3-Heptanol

The following table summarizes key quantitative data for 3-Heptanol, relevant for its safe handling and transport for disposal.

Property	Value
Chemical Formula	C₇H₁₆O
CAS Number	589-82-2
Flash Point	76 °C (169 °F) - closed cup
Boiling Point	176 °C (349 °F)
Melting Point	-36 °C (-33 °F)
Transport Information
UN Number	UN1987
Proper Shipping Name	ALCOHOLS, N.O.S.
Hazard Class	3
Packing Group	III

Source:[1][3][10][11]

Mandatory Visualization: Disposal Workflow

The diagram below illustrates the logical workflow for the proper disposal of 3-Heptanol, from initial handling to final disposal.

References

• 1. fishersci.com [fishersci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. collectandrecycle.com [collectandrecycle.com]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. benchchem.com [benchchem.com]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. fishersci.com [fishersci.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Logistics for Handling 3-Heptanol

This guide provides crucial safety protocols and logistical plans for the handling and disposal of 3-Heptanol, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is vital for ensuring laboratory safety and regulatory compliance.

Hazard Summary

3-Heptanol is a flammable liquid and vapor that is harmful if swallowed.[1][2] It can cause skin and eye irritation.[3] Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[1]

Physical and Chemical Properties

A summary of the key quantitative data for 3-Heptanol is presented in the table below.

Property	Value	Source
Molecular Formula	C₇H₁₆O	[1]
Molecular Weight	116.20 g/mol	[1][4]
Appearance	Clear, colorless liquid	[5]
Boiling Point	66 °C / 20 mmHg	[4]
Flash Point	60 °C (140 °F) - closed cup	[4]
Specific Gravity	0.8180	[1]
Solubility	Slightly soluble in water	[1]

Operational Plan: Safe Handling of 3-Heptanol

A systematic approach to handling 3-Heptanol is essential to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense. The following equipment is mandatory when handling 3-Heptanol:

• Eye and Face Protection: Chemical safety goggles or a face shield are required to protect against splashes.[1][3]

• Skin Protection:

  • Gloves: Wear appropriate protective gloves to prevent skin contact.[1][3]

  • Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin exposure.[1][3][6]

• Respiratory Protection: In cases of inadequate ventilation or when exposure limits may be exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1]

Engineering Controls

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.[3]

• Facilities should be equipped with an eyewash station and a safety shower.[3][7]

• Use explosion-proof electrical, ventilating, and lighting equipment.[1][7]

Handling Procedures

• Avoid contact with eyes, skin, and clothing.[3]

• Do not ingest or inhale vapors.[3]

• Keep the chemical away from heat, sparks, and open flames.[1][3][7]

• Use only non-sparking tools to prevent ignition.[1][7]

• Ground and bond containers when transferring material to prevent static discharge.[1][3]

• Keep the container tightly closed when not in use.[1][3]

Storage

• Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents, acids, and acid chlorides.[1][3][7]

• Keep containers tightly closed in a dry and well-ventilated place.[1][7]

• The storage area should be designated as a "flammables area".[3]

Experimental Protocol: General Laboratory Use

While specific experimental protocols will vary depending on the research application, the following provides a general procedural outline for the use of 3-Heptanol in a laboratory setting.

• Preparation:

  • Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

  • Assemble all necessary equipment, including glassware, stirring apparatus, and heating mantles if required.

  • Verify that all safety equipment, including the fume hood, eyewash station, and safety shower, is in proper working order.

  • Don the appropriate PPE as outlined above.

• Dispensing and Transfer:

  • Carefully measure the required amount of 3-Heptanol using appropriate volumetric glassware.

  • When transferring the liquid, do so slowly to avoid splashing.

  • If transferring larger quantities, use a grounded and bonded system to prevent static electricity buildup.

• Reaction Setup:

  • Add the 3-Heptanol to the reaction vessel within the fume hood.

  • If the reaction requires heating, use a controlled heating source such as a heating mantle with a temperature controller. Avoid open flames.

  • Ensure the reaction setup is secure and stable.

• Post-Reaction:

  • Upon completion of the experiment, allow the reaction mixture to cool to room temperature.

  • Quench the reaction carefully if necessary, following established laboratory procedures.

  • Segregate all waste containing 3-Heptanol into a designated hazardous waste container.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Get medical attention.[1]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. If skin irritation persists, call a physician.[1]

• Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[1]

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Call a poison center or doctor/physician if you feel unwell.[1]

Spill Management

• Small Spills:

  • Ensure adequate ventilation.

  • Remove all sources of ignition.[7]

  • Use non-sparking tools.[7]

  • Absorb the spill with an inert absorbent material such as sand, silica (B1680970) gel, or vermiculite.[3][7]

  • Collect the absorbed material into a suitable, closed container for disposal.[6]

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's Environmental Health and Safety (EHS) office.

Disposal Plan

Proper disposal of 3-Heptanol is crucial to protect the environment and comply with regulations.

• Waste Collection:

  • Collect all waste containing 3-Heptanol in a designated, properly labeled, and sealed container.[6] Do not mix with other incompatible waste streams.

• Labeling:

  • Clearly label the waste container as "Hazardous Waste" and include the chemical name "3-Heptanol" and any associated hazard symbols (e.g., flammable, irritant).[6]

• Storage of Waste:

  • Store the hazardous waste container in a designated, well-ventilated, and secure area, away from sources of ignition.

• Disposal:

  • Dispose of the contents and the container at an approved waste disposal plant.[1][2][6] Do not dispose of down the drain or in regular trash.[6]

  • Contact your institution's EHS office or a licensed chemical waste disposal contractor to arrange for pickup and disposal.[6]

• Documentation:

  • Maintain a record of the waste generated, including the date, quantity, and method of disposal.[6]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate Personal Protective Equipment when handling 3-Heptanol.

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. 3-Heptanol 99 589-82-2 [sigmaaldrich.com]
• 5. 3-Heptanol - Hazardous Agents | Haz-Map [haz-map.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]